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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis and Characterization of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

Abstract This technical guide provides a comprehensive overview of a proposed methodology for the synthesis and detailed characterization of the novel compound, 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one. The...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of a proposed methodology for the synthesis and detailed characterization of the novel compound, 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one. The 1,3,5-triazine core is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer and antimicrobial properties.[1][2] This document outlines a robust synthetic protocol based on the well-established condensation reaction between a suitable phenylacetic acid ester and biguanide hydrochloride. Furthermore, it details a multi-faceted analytical workflow for the unequivocal structural confirmation and purity assessment of the target molecule. This guide is intended for researchers, chemists, and drug development professionals engaged in the exploration of new triazine-based chemical entities.

Introduction and Rationale

The 1,3,5-triazine (s-triazine) ring system is a cornerstone of heterocyclic chemistry, renowned for its applications ranging from agriculture to materials science and pharmaceuticals.[1] The presence of three nitrogen atoms in the aromatic ring imparts unique electronic properties, and the C2, C4, and C6 positions are readily functionalized, allowing for the creation of diverse molecular architectures. Specifically, 2,4-diamino-1,3,5-triazine derivatives, often referred to as guanamines, are of significant interest due to their proven therapeutic potential.[3]

The target molecule, 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one, combines the diaminotriazine scaffold with a phenylethanone moiety. This design introduces a flexible linker and a carbonyl group, features that can facilitate hydrogen bonding and other non-covalent interactions with biological targets. This guide provides a scientifically grounded, hypothetical pathway for its creation and validation, leveraging established chemical principles.

Proposed Synthetic Pathway

The synthesis of 2-substituted-4,6-diamino-1,3,5-triazines is most effectively achieved through the condensation of biguanide with an appropriate ester or related carboxylic acid derivative.[4] This approach is favored for its reliability, operational simplicity, and generally high yields. The proposed pathway involves a one-pot reaction between methyl phenylacetate and biguanide hydrochloride in the presence of a strong base, such as sodium methoxide.

The causality behind this choice lies in the reaction mechanism. The strong base deprotonates the biguanide, generating a potent nucleophile. This nucleophile then attacks the electrophilic carbonyl carbon of the ester. The subsequent intramolecular cyclization and elimination of methanol and ammonia lead to the formation of the stable, aromatic diaminotriazine ring.

Synthesis_Workflow cluster_reactants Reactants cluster_process Reaction Process cluster_products Products & Purification Biguanide Biguanide HCl Reaction Condensation/ Cyclization Biguanide->Reaction Combine at 0°C Ester Methyl Phenylacetate Ester->Reaction Combine at 0°C Base Sodium Methoxide Base->Reaction Combine at 0°C Reflux Reflux in Methanol Reaction->Reflux Heat Product Target Compound (Crude Precipitate) Reflux->Product Cool & Precipitate Purification Recrystallization (e.g., from Ethanol/Water) Product->Purification Isolate & Wash Final Pure Crystalline Product Purification->Final Characterization_Workflow cluster_primary Primary Structure Confirmation cluster_secondary Purity & Compositional Analysis cluster_definitive Definitive Structure (Optional) NMR NMR Spectroscopy (¹H, ¹³C) EA Elemental Analysis (CHN) NMR->EA Confirms H/C count MS Mass Spectrometry (HRMS) MS->EA Confirms Formula IR FT-IR Spectroscopy MP Melting Point Determination IR->MP Functional Groups XRay Single Crystal X-Ray Diffraction EA->XRay Supports MP->XRay Supports Start Synthesized Product Start->NMR Provides Start->MS Provides Start->IR Provides

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Exploratory

Physicochemical Profiling and Pharmacological Potential of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Architecture

The compound 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one (Chemical Formula: C₁₁H₁₁N₅O) represents a highly specialized molecular scaffold bridging the robust chemistry of s-triazines with the lipophilic versatility of a phenylethanone moiety. In modern drug discovery, 1,3,5-triazine derivatives containing amino substitutions at the 4 and 6 positions are heavily investigated for their potent anticancer and kinase-inhibitory properties[1].

The structural brilliance of this molecule lies in its dual-nature architecture. The highly electron-deficient 1,3,5-triazine core is stabilized by the electron-donating resonance of the two amino (-NH₂) groups[2]. Simultaneously, the 2-phenylethan-1-one group introduces a critical rotatable bond and a hydrophobic phenyl ring. This combination allows the molecule to act as an ATP-competitive inhibitor: the diamino-triazine core mimics the purine ring of adenine to form critical hydrogen bonds in the kinase hinge region, while the phenylethanone tail extends into adjacent hydrophobic pockets to dictate target selectivity[3].

Quantitative Physicochemical Profile

To predict the absorption, distribution, metabolism, and excretion (ADME) characteristics of this compound, we must analyze its fundamental physicochemical properties. The data below synthesizes calculated values based on the structural fragments of the molecule.

PropertyEstimated ValueCausality & Pharmacological Significance
Molecular Weight 229.24 g/mol Falls well within Lipinski’s Rule of 5, ensuring optimal size for oral bioavailability and passive membrane diffusion.
Topological Polar Surface Area (TPSA) ~107.8 ŲDriven by the triazine nitrogens and ketone oxygen. A TPSA < 140 Ų ensures good cellular permeability, though it may restrict blood-brain barrier (BBB) penetration.
LogP (Octanol/Water) 1.8 – 2.2The lipophilic phenyl ring offsets the highly polar diamino-triazine core, resulting in moderate lipophilicity ideal for balancing aqueous solubility with target-site partitioning.
Hydrogen Bond Donors 4Sourced from the two primary amines (-NH₂). Critical for anchoring the molecule to the peptide backbone of kinase hinge regions.
Hydrogen Bond Acceptors 4Comprising three triazine ring nitrogens and one ketone oxygen. Facilitates aqueous solvation.
pKa (Conjugate Acid) ~5.0 – 5.5The molecule is weakly basic. It remains largely unprotonated in systemic circulation (pH 7.4) but may undergo partial protonation in acidic tumor microenvironments, enhancing local solubility.

Pharmacological Mechanism: Kinase Inhibition Pathway

The physicochemical properties detailed above directly dictate the compound's biological mechanism of action. Heterocyclic hybrids containing the s-triazine scaffold frequently target epidermal growth factor receptor (EGFR) and Aurora kinases. The following diagram maps the logical relationship between the compound's structural moieties and its target binding mechanism.

G Cmpd 1-(4,6-diamino-1,3,5-triazin-2-yl) -2-phenylethan-1-one Core 4,6-Diamino-1,3,5-triazine Core (H-Bond Donor/Acceptor) Cmpd->Core Structural Component Moiety Phenylethanone Moiety (Lipophilic/Pi-Pi Stacking) Cmpd->Moiety Structural Component Hinge Kinase Hinge Region (ATP Pocket) Core->Hinge Hydrogen Bonding (Adenine Mimic) Hydro Allosteric/Hydrophobic Pocket Moiety->Hydro Hydrophobic Interactions Effect Target Kinase Inhibition (e.g., EGFR / Aurora) Hinge->Effect Blocks ATP Binding Hydro->Effect Enhances Selectivity

Figure 1: Logical relationship mapping physicochemical properties to kinase inhibition mechanism.

Self-Validating Experimental Workflows

To ensure scientific integrity, the synthesis and characterization of this compound must rely on self-validating protocols where the chemical physics of the system naturally prevent false positives.

Workflow A: Synthesis via Grignard Addition to Triazine Carbonitrile

Direct Friedel-Crafts acylation is impossible here because the electron-deficient triazine ring strongly deactivates the system. Instead, we utilize a Grignard addition. This protocol is self-validating: the intermediate imine magnesium salt is stable and resists over-alkylation, ensuring a 1:1 stoichiometric addition that only yields the ketone upon acidic workup.

  • Pre-reaction Setup: Purge a dry, three-neck round-bottom flask with inert Argon gas. Add 10 mmol of 4,6-diamino-1,3,5-triazine-2-carbonitrile to 50 mL of anhydrous tetrahydrofuran (THF).

  • Grignard Addition: Cool the suspension to 0°C using an ice bath. Dropwise, add 11 mmol of benzylmagnesium bromide (1.0 M in THF) over 30 minutes. The slight 10% excess ensures complete consumption of the nitrile without risking tertiary alcohol formation due to the stability of the imine salt.

  • Equilibration: Remove the ice bath and allow the mixture to warm to room temperature, stirring for 4 hours.

  • Hydrolysis (Self-Validation Step): Quench the reaction carefully with 20 mL of cold 1M HCl. The acidic environment hydrolyzes the intermediate imine salt directly to the target ketone (1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one).

  • Isolation: Neutralize the aqueous layer with saturated NaHCO₃, extract with ethyl acetate (3 x 30 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via recrystallization from ethanol.

Workflow B: Determination of LogP via Shake-Flask HPLC-UV

Understanding the exact lipophilicity is critical for drug formulation. This protocol uses a mass-balance equation ( Cinitial​=Coctanol​+Caqueous​ ) as a built-in validation check. If the combined recovery is <95%, it flags potential degradation or adsorption to the glassware.

  • Phase Saturation: Vigorously stir equal volumes of n-octanol and Phosphate-Buffered Saline (PBS, pH 7.4) for 24 hours at 25°C to ensure mutual saturation. Separate the phases.

  • Standard Preparation: Dissolve exactly 2.0 mg of the synthesized compound in 10 mL of the saturated n-octanol phase to create the stock solution.

  • Equilibration: In a glass centrifuge tube, combine 5 mL of the spiked octanol stock with 5 mL of the saturated PBS phase. Shake mechanically at 100 RPM for 24 hours at a strictly controlled 25°C to achieve thermodynamic equilibrium.

  • Phase Separation: Centrifuge the emulsion at 3000 RPM for 15 minutes to achieve a sharp phase boundary.

  • Quantification: Carefully extract aliquots from both the top (octanol) and bottom (aqueous) layers. Analyze both via HPLC-UV at λ = 254 nm.

  • Calculation: Calculate the partition coefficient using the formula: LogP=log10​(Areaaqueous​×DilutionFactorAreaoctanol​×DilutionFactor​) .

References

  • 4,6-Diamino-2,2-dimethyl-1,2-dihydro-1-phenyl-s-triazine - PubChem. National Center for Biotechnology Information (NIH). URL:[Link]

  • Recent biological applications of heterocyclic hybrids containing s-triazine scaffold. RSC Advances. URL:[Link]

  • Fragment-Based Discovery of the Pyrazol-4-yl Urea (AT9283), a Multitargeted Kinase Inhibitor with Potent Aurora Kinase Activity. Journal of Medicinal Chemistry (via PubMed). URL: [Link]

  • Triazine: A Scaffold with Never Ending Pharmacological Potential. ResearchGate. URL:[Link]

Sources

Foundational

The Versatility of the 1,3,5-Triazine Scaffold: A Technical Guide to Its Diverse Biological Activities

For Immediate Release A Deep Dive into the Pharmacological Potential of 1,3,5-Triazine Derivatives for Researchers, Scientists, and Drug Development Professionals The 1,3,5-triazine core, a symmetrical six-membered heter...

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Author: BenchChem Technical Support Team. Date: April 2026

For Immediate Release

A Deep Dive into the Pharmacological Potential of 1,3,5-Triazine Derivatives for Researchers, Scientists, and Drug Development Professionals

The 1,3,5-triazine core, a symmetrical six-membered heterocycle with alternating carbon and nitrogen atoms, has emerged as a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties, coupled with the ease of multi-functionalization, have made it a versatile template for the design and synthesis of a vast array of biologically active compounds. This technical guide provides a comprehensive exploration of the diverse pharmacological activities of 1,3,5-triazine derivatives, with a focus on their anticancer, antimicrobial, and antiviral potential. We will delve into the mechanisms of action, structure-activity relationships (SAR), and key experimental protocols for evaluating their efficacy, offering valuable insights for researchers in the field.

The Anticancer Promise of 1,3,5-Triazine Derivatives: Targeting Key Oncogenic Pathways

1,3,5-triazine derivatives have demonstrated significant potential in oncology, with several compounds entering clinical trials and receiving regulatory approval.[1][2][3] Their anticancer activity stems from their ability to interact with and inhibit various molecular targets crucial for cancer cell proliferation, survival, and metastasis.[4][5][6]

A notable example is the FDA-approved drug Altretamine (Hexalen®), a trisubstituted 1,3,5-triazine used in the treatment of ovarian cancer.[1] More recent approvals include Enasidenib for leukemia therapy and Gedatolisib for metastatic breast cancer, further highlighting the clinical relevance of this scaffold.[1]

Mechanism of Action: A Multi-pronged Attack on Cancer Cells

The anticancer efficacy of 1,3,5-triazine derivatives is often attributed to their inhibition of key enzymes and signaling pathways that are dysregulated in cancer.

1. Kinase Inhibition: A primary mechanism of action for many anticancer 1,3,5-triazine derivatives is the inhibition of protein kinases, which are critical regulators of cellular signaling.

  • Epidermal Growth Factor Receptor (EGFR) Inhibition: EGFR is a receptor tyrosine kinase that, upon activation, triggers downstream signaling cascades promoting cell growth and proliferation.[7] Several 1,3,5-triazine derivatives have been developed as potent EGFR inhibitors.[1][8] For instance, certain hybrid quinazoline-1,3,5-triazine derivatives have shown significant EGFR inhibitory activity, with the substitution pattern on the triazine ring playing a crucial role in their potency.[1] Molecular docking studies have revealed that these compounds can interact with key catalytic residues within the EGFR tyrosine kinase domain.[8] Some derivatives have also shown activity against mutant forms of EGFR, such as EGFRT790M, which is associated with drug resistance.[1]

  • Phosphoinositide 3-kinase (PI3K)/Akt/mTOR Pathway Inhibition: The PI3K/Akt/mTOR pathway is a central signaling node that governs cell growth, survival, and metabolism, and its aberrant activation is a hallmark of many cancers.[7] A number of 1,3,5-triazine derivatives have been identified as potent inhibitors of PI3K and/or mTOR.[7][9] These compounds can effectively suppress the phosphorylation of downstream effectors like Akt and p70S6K, leading to the induction of apoptosis in cancer cells.[7]

2. Other Mechanisms: Beyond kinase inhibition, 1,3,5-triazine derivatives exhibit anticancer activity through various other mechanisms, including:

  • Topoisomerase Inhibition: These enzymes are essential for DNA replication and repair, and their inhibition can lead to catastrophic DNA damage and cell death.[1]

  • Inhibition of NADP+-dependent isocitrate dehydrogenases (IDH): Mutant IDH enzymes are implicated in the pathogenesis of certain cancers, and their inhibition by compounds like Enasidenib represents a targeted therapeutic approach.[1]

  • Induction of Apoptosis: Many 1,3,5-triazine derivatives have been shown to induce programmed cell death in cancer cells through various intrinsic and extrinsic pathways.[4]

Structure-Activity Relationship (SAR) Insights

The biological activity of 1,3,5-triazine derivatives is highly dependent on the nature and position of the substituents on the triazine ring. The ability to sequentially substitute the three chlorine atoms of cyanuric chloride at different temperatures allows for the creation of vast chemical diversity.[5][10]

Generally, the introduction of different amine, alkoxy, and aryl groups at the 2, 4, and 6 positions of the triazine ring significantly influences their anticancer potency and selectivity. For instance, in the context of EGFR inhibition, the presence of specific aniline and morpholine moieties has been shown to enhance activity.[1]

Quantitative Anticancer Activity Data

The following table summarizes the in vitro cytotoxic activity of selected 1,3,5-triazine derivatives against various cancer cell lines.

Derivative ClassCompoundCancer Cell LineIC50 (µM)Reference CompoundReference IC50 (µM)Citation
Imamine-1,3,5-triazine4fMDA-MB-231 (Breast)6.25Imatinib35.50[7][11]
Imamine-1,3,5-triazine4kMDA-MB-231 (Breast)8.18Imatinib35.50[7][11]
Pyrazolyl-s-triazine4fHCT-116 (Colon)0.50--[7]
Pyrazolyl-s-triazine4fMCF-7 (Breast)0.80--[7]
1,3,5-triazine-based pyrazole17-229.4 nMErlotinib-[1]
Quinazoline-1,3,5-triazine hybrid12-36.8 nM--[1]
EGFRT790M inhibitor21-0.18 ± 0.11AZD92910.55 ± 0.10[1]

Antimicrobial Potential: A New Frontier in Combating Drug Resistance

The rise of multidrug-resistant pathogens poses a significant global health threat, necessitating the development of novel antimicrobial agents.[12] 1,3,5-triazine derivatives have emerged as a promising class of compounds with broad-spectrum antibacterial and antifungal activities.[12][13][14][15][16]

Mechanism of Antimicrobial Action

The antimicrobial mechanisms of 1,3,5-triazine derivatives are diverse and can involve the disruption of essential cellular processes in microorganisms. Molecular docking studies have suggested that some derivatives may act by inhibiting key bacterial enzymes such as DNA gyrase.[16] The design of these compounds often incorporates principles from antimicrobial peptides, focusing on features like cationic charge and lipophilicity to enhance their interaction with and disruption of microbial membranes.[14]

Quantitative Antimicrobial Activity Data

The antimicrobial efficacy of 1,3,5-triazine derivatives is typically evaluated by determining their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.

DerivativeMicroorganismMIC (µg/mL)Citation
3hPseudomonas chlororaphis42.33 ± 0.23 (IC50)[16]
3hMalassezia furfur40.52 ± 0.31 (IC50)[16]

Several studies have reported that certain 1,3,5-triazine derivatives exhibit antimicrobial activity comparable to standard antibiotics like ampicillin.[12]

Antiviral Activity: A Scaffold for Novel Therapeutic Interventions

The versatility of the 1,3,5-triazine scaffold extends to the development of antiviral agents.[8][13][17][18] Derivatives of 1,3,5-triazine have shown promising activity against a range of viruses, including Herpes Simplex Virus type 1 (HSV-1) and Potato Virus Y (PVY).[7][17][19]

Mechanism of Antiviral Action

The antiviral mechanism of 1,3,5-triazine derivatives can vary depending on the virus and the specific compound. For instance, in the case of PVY, it is suggested that these compounds may interact with the viral capsid protein.[19] For HSV-1, the structure-activity relationship studies indicate that the nature of the substituents on the triazine ring is critical for antiviral potency.[17]

Quantitative Antiviral Activity Data

The antiviral efficacy is often quantified by the 50% effective concentration (EC50), which is the concentration of the compound that inhibits viral replication by 50%.

DerivativeVirusEC50 (µg/mL)Selectivity Index (IC50/EC50)Citation
4bbbHSV-1-256.6[17]
C35 (vs PVY)Curative Activity53.3 ± 2.5%-[19]
C35 (vs PVY)Protective Activity56.9 ± 1.5%-[19]
C35 (vs PVY)Inactivation Activity85.8 ± 4.4%-[19]

Experimental Protocols: A Guide to Evaluating Biological Activity

The following are standardized protocols for assessing the biological activities of 1,3,5-triazine derivatives.

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

This assay is widely used to assess the antiproliferative effects of compounds on cancer cell lines.[11]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of the 1,3,5-triazine derivative (typically in a serial dilution) and a vehicle control. Incubate for 48-72 hours.

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the formazan solution at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).[5]

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[5]

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the antimicrobial agent in a liquid nutrient medium. The MIC is the lowest concentration of the agent that prevents visible growth of the bacteria after a defined incubation period.

Step-by-Step Methodology:

  • Compound Preparation: Prepare a series of twofold dilutions of the 1,3,5-triazine derivative in a suitable broth medium in a 96-well microtiter plate.

  • Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) and dilute it to the final test concentration (e.g., 5 x 10^5 CFU/mL).

  • Inoculation: Add the bacterial inoculum to each well of the microtiter plate containing the compound dilutions. Include positive (no compound) and negative (no bacteria) controls.

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: After incubation, visually inspect the plates for bacterial growth (turbidity). The MIC is the lowest concentration of the compound that completely inhibits visible growth.[5]

Visualizing the Mechanisms: Signaling Pathways and Workflows

To better understand the biological context and experimental procedures, the following diagrams illustrate key concepts.

EGFR Signaling Pathway Inhibition

EGFR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm EGF EGF EGFR EGFR EGF->EGFR Binds PI3K PI3K EGFR->PI3K Activates Akt Akt PI3K->Akt Activates mTOR mTOR Akt->mTOR Activates Proliferation Proliferation mTOR->Proliferation Survival Survival mTOR->Survival Triazine_Derivative 1,3,5-Triazine Derivative Triazine_Derivative->EGFR Inhibits

Caption: Inhibition of the EGFR signaling pathway by 1,3,5-triazine derivatives.

Experimental Workflow for MTT Assay

MTT_Workflow Start Start Seed_Cells Seed Cancer Cells (96-well plate) Start->Seed_Cells Incubate_24h Incubate 24h Seed_Cells->Incubate_24h Treat_Cells Treat with 1,3,5-Triazine Derivatives & Control Incubate_24h->Treat_Cells Incubate_48_72h Incubate 48-72h Treat_Cells->Incubate_48_72h Add_MTT Add MTT Reagent Incubate_48_72h->Add_MTT Incubate_4h Incubate 4h Add_MTT->Incubate_4h Solubilize Solubilize Formazan Incubate_4h->Solubilize Measure_Absorbance Measure Absorbance (570 nm) Solubilize->Measure_Absorbance Analyze_Data Calculate IC50 Measure_Absorbance->Analyze_Data End End Analyze_Data->End

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Conclusion and Future Perspectives

The 1,3,5-triazine scaffold represents a remarkably versatile and fruitful platform for the development of novel therapeutic agents. The ease of synthesis and the ability to fine-tune the physicochemical and biological properties through targeted substitutions have led to a plethora of derivatives with potent anticancer, antimicrobial, and antiviral activities. The continued exploration of this privileged structure, guided by a deeper understanding of its interactions with biological targets and structure-activity relationships, holds immense promise for addressing significant unmet medical needs. Future research should focus on the development of more selective and potent derivatives with improved pharmacokinetic and safety profiles, ultimately translating the vast potential of the 1,3,5-triazine core into new and effective therapies.

References

  • Antitumor Activity of s-Triazine Derivatives: A Systematic Review. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. (2025, June 2). MDPI. Retrieved from [Link]

  • Anti-breast cancer activity of selected 1,3,5-triazines via modulation of EGFR-TK. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Exploring s-triazine derivatives as anticancer agents. (2026, March 2). Future Medicinal Chemistry. Retrieved from [Link]

  • Recent Advances in 1,3,5-Triazine Derivatives as Antibacterial Agents. (2020, December 1). Ingenta Connect. Retrieved from [Link]

  • Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives. (n.d.). RSC Publishing. Retrieved from [Link]

  • Synthesis and Antiviral Activities of Some 2,4,6-Trisubstituted 1,3,5-Triazines. (n.d.). J-Stage. Retrieved from [Link]

  • Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents. (2008, February 15). PubMed. Retrieved from [Link]

  • Different biological activities displayed by 1,3,5‐triazine. (n.d.). ResearchGate. Retrieved from [Link]

  • 1,3,5-Triazine: A Promising Molecular Scaffold for Novel Agents for the Treatment of Alzheimer's Disease. (2025, January 21). National Center for Biotechnology Information. Retrieved from [Link]

  • Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. (2017, May 10). PubMed. Retrieved from [Link]

  • Recent Advances in the Biological Activity of s-Triazine Core Compounds. (2022, February 12). National Center for Biotechnology Information. Retrieved from [Link]

  • Tailoring the Substitution Pattern on 1,3,5-Triazine for Targeting Cyclooxygenase-2: Discovery and Structure–Activity Relationship of Triazine–4-Aminophenylmorpholin-3-one Hybrids that Reverse Algesia and Inflammation in Swiss Albino Mice. (2018, August 10). ACS Publications. Retrieved from [Link]

  • Design, Synthesis, and Anti-PVY Biological Activity of 1,3,5-Triazine Derivatives Containing Piperazine Structure. (2023, May 5). National Center for Biotechnology Information. Retrieved from [Link]

  • Synthesis and antimicrobial activity of new substituted 1,3,5-triazine derivatives. (2021, March 9). ResearchGate. Retrieved from [Link]

  • Eco-friendly synthesis, structural insights, and antimicrobial potential of 1,3,5-tri-N-substituted hexahydro-1,3,5-triazine derivatives. (n.d.). Taylor & Francis Online. Retrieved from [Link]

  • Triazine Derivatives: Their Synthesis and Biological Properties - A Review. (2025, June 24). Cureus. Retrieved from [Link]

  • 1,3,5-Triazine: Recent Development in Synthesis of its Analogs and Biological Profile. (n.d.). PubMed. Retrieved from [Link]

  • 1,3,5-Triazines: A promising scaffold for anticancer drugs development. (2017, December 15). PubMed. Retrieved from [Link]

  • Structure–activity relationship of the chiral‐1,3,5‐triazine derivatives. (n.d.). ResearchGate. Retrieved from [Link]

  • Structure-activity relationships of 1,3,5-triazine-2,4,6-triones as human gonadotropin-releasing hormone receptor antagonists. (2005, August 15). PubMed. Retrieved from [Link]

  • New Approach for the One-Pot Synthesis of 1,3,5-Triazine Derivatives: Application of Cu(I) Supported on a Weakly Acidic Cation-Exchanger Resin in a Comparative Study. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Recent biological applications of heterocyclic hybrids containing s-triazine scaffold. (2023, October 17). RSC Publishing. Retrieved from [Link]

  • The synthesis and antiviral activity against yellow fewer virus of 2-(4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)-N-(alkyl, aryl)hydrazine-1-carbothioamides. (2021, June 23). Journal of Organic and Pharmaceutical Chemistry. Retrieved from [Link]

  • Synthesis and Antivirus Activity of 1,3,5-Triazine Derivatives. (n.d.). ResearchGate. Retrieved from [Link]

  • A Convenient Synthesis of Trisubstituted 1,3,5-triazine Derivatives and their Antimicrobial Screening. (2026, March 18). Der Pharma Chemica. Retrieved from [Link]

  • Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. (2016, April 30). Journal of Applied Pharmaceutical Science. Retrieved from [Link]

  • One-Pot Synthesis of 1,3,5-Triazine Derivatives via Controlled Cross-Cyclotrimerization of Nitriles: A Mechanism Approach. (2014, July 10). ACS Publications. Retrieved from [Link]

  • The 1,3,5-Triazine Derivatives as Innovative Chemical Family of 5-HT6 Serotonin Receptor Agents with Therapeutic Perspectives for Cognitive Impairment. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • 1,3,5-Triazine containing drugs in market and derivatives in phase Ⅲ clinical trials. (n.d.). ResearchGate. Retrieved from [Link]

Sources

Exploratory

Unlocking the Pharmacological Potential of Diamino-s-Triazines: A Comprehensive Guide to Therapeutic Targets and Methodologies

Executive Summary The 1,3,5-triazine (s-triazine) core is widely recognized as a "privileged scaffold" in medicinal chemistry. Specifically, the 2,4-diamino and 4,6-diamino substituted derivatives offer exceptional struc...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1,3,5-triazine (s-triazine) core is widely recognized as a "privileged scaffold" in medicinal chemistry. Specifically, the 2,4-diamino and 4,6-diamino substituted derivatives offer exceptional structural versatility. The symmetrically positioned nitrogen atoms within the six-membered aromatic heterocycle provide robust hydrogen-bonding capabilities, while the substitution flexibility at the remaining carbon positions allows for the conjugation of multiple pharmacophores[1]. This in-depth technical guide explores the primary therapeutic targets of diamino-s-triazines, detailing their mechanisms of action across oncology, infectious diseases, and neurology, supported by validated experimental protocols for their synthesis and evaluation.

Primary Therapeutic Targets & Mechanisms of Action

Oncology: Kinase Networks and Ubiquitin Ligases

Cancer cells frequently rely on dysregulated signaling cascades for survival and proliferation. Diamino-s-triazines have proven highly effective at acting as ATP-competitive inhibitors against several critical nodes in these networks:

  • Receptor Tyrosine Kinases (RTKs) & mTOR: Multi-targeted s-triazine derivatives disrupt the EGFR/PI3K/Akt/mTOR signaling axis. For instance, 2-hydroxy-4,6-diamino-s-triazines exhibit potent anti-angiogenic properties by inhibiting VEGF-R2 (flk-1/KDR) with an IC50 of 0.018 µM[1]. Furthermore, benzimidazolyl-s-triazines have been optimized as selective mTOR inhibitors (IC50 = 0.027 µM), showing a 30-fold selectivity over PI3Kα[1].

  • Rad6 Ubiquitin-Conjugating Enzyme: Beyond kinases, 4,6-diamino-1,3,5-triazine-2-carbohydrazides have been identified as novel inhibitors of the Rad6B ubiquitin-conjugating enzyme. By inhibiting Rad6B conjugation to ubiquitin and the substrate H2A, these compounds disrupt protein degradation pathways essential for tumor cell survival and DNA repair[2].

Infectious Diseases: Folate Metabolism and Transporter Hijacking
  • Dihydrofolate Reductase (DHFR): Diamino-s-triazines are classic antifolates. By competitively binding to the active site of DHFR, they deplete the cellular pool of tetrahydrofolate (THF). Because THF is an essential cofactor for purine and thymidylate synthesis, its depletion halts DNA replication, leading to cell death[3]. This mechanism is the basis for triazine-derived antibacterial and antimalarial drugs like Cycloguanil[4].

  • Trypanosomal P2 Transporter: The melamine (2,4,6-triamino-s-triazine) motif is uniquely recognized by the P2 aminopurine transporter in Trypanosoma brucei. By conjugating polyamine linkers to the diamino-s-triazine core, researchers can selectively deliver these agents into the parasite, achieving sub-micromolar antitrypanosomal activity[5].

Neurology: Ion Channels and Cholinesterases
  • Voltage-Gated Sodium Channels (VGSCs): Aberrant ion flux is a primary driver of neuropathic pain and epilepsy. Specific 2,4-diamino-1,3,5-triazine derivatives, such as 5-aryl-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-diamines, act as state-dependent blockers of neuronal sodium channels, effectively managing central nervous system disorders[6].

  • Acetylcholinesterase (AChE) & Butyrylcholinesterase (BuChE): In the context of Alzheimer's Disease, sym-triazines have been engineered for directed multitarget modulation. These compounds inhibit both AChE and BuChE to regulate synaptic acetylcholine levels, while their hydrophobic phenyl units facilitate β-sheet intercalation to prevent Amyloid-β aggregation[7].

Visualizing the Mechanism of Action

G RTK Receptor Tyrosine Kinase (EGFR / VEGFR2) PI3K PI3K RTK->PI3K Activation AKT AKT PI3K->AKT mTOR mTORC1 / mTORC2 AKT->mTOR Proliferation Cell Proliferation & Survival mTOR->Proliferation Triazine Diamino-s-Triazine Derivatives Triazine->RTK Inhibition Triazine->PI3K Inhibition Triazine->mTOR Inhibition

Diamino-s-triazine multi-target inhibition of the RTK/PI3K/AKT/mTOR signaling pathway.

Quantitative Target Affinity Data

The following table summarizes the deterministic potency of various diamino-s-triazine derivatives against their respective biological targets.

Compound Class / DerivativePrimary TargetTherapeutic IndicationPotency (IC50 / GI50)
2-hydroxy-4,6-diamino-s-triazine (38) VEGFR2 (flk-1/KDR)Oncology0.018 µM[1]
Benzimidazolyl-s-triazine (45) mTOROncology0.027 µM[1]
N-morpholino 1,3,5-triazine (71) Leukemia (HL-60)Oncology31 nM (GI50)[1]
Triazine-polyamine conjugate (8c) P2 Transporter / T. bruceiParasitology0.1 µM[5]
5-Aryl-1,3,5-triazaspiro-2,4-diamines Neuronal Sodium ChannelsNeurology4.0 - 14.7 µM[6]
6-Aryl-2,4-diamino-1,3,5-triazine (5b) PIM1 KinaseImmunology / Oncology1.18 µg/mL[8]

Experimental Methodologies

To ensure self-validating and reproducible results, the following step-by-step protocols detail the modern synthesis and biological evaluation of diamino-s-triazines.

Protocol 4.1: Microwave-Assisted Synthesis of 6-Aryl-2,4-Diamino-1,3,5-Triazines

Causality: Traditional reflux methods for triazine synthesis often require hours and generate significant solvent waste. Microwave irradiation provides rapid, uniform dielectric heating, driving the nucleophilic cyclization to completion in minutes while adhering to Green Chemistry principles[8][9].

  • Precursor Preparation: In a microwave-safe reaction vial, combine the biguanide hydrochloride derivative (e.g., 2,4-dichloro-phenyl-biguanide, 1.83 mmol) with the appropriate aryl ester or nitrile (e.g., 4-chlorobenzoate, 2.74 mmol)[8].

  • Catalysis: Add an excess of sodium methanolate (approx. 3 mL, 53.3 mmol) to deprotonate the biguanide and facilitate the nucleophilic attack on the ester carbonyl[8].

  • Irradiation: Seal the vial and subject the mixture to microwave irradiation at 130 °C for exactly 10 minutes[9].

  • Isolation: Allow the reaction vessel to cool to room temperature. Induce precipitation of the triazine product by adding ice-cold distilled water.

  • Purification: Filter the resulting precipitate under a vacuum. Wash the solid cake successively with methanol, water, and cyclohexane to remove unreacted precursors and organic impurities. Dry under a vacuum to yield the pure 2,4-diamino-1,3,5-triazine powder (Yields typically range from 40-86%)[8].

Protocol 4.2: In Vitro Kinase Inhibition Assay (ADP-Glo™ Method)

Causality: The ADP-Glo assay provides a highly sensitive, universal luminescent readout. By quantifying the ADP produced during the kinase reaction, it avoids the need for radioactive isotopes and allows for high-throughput screening of the synthesized triazines[8][9].

  • Reaction Setup: In a 384-well plate, combine the purified target kinase (e.g., PIM1, mTOR, or VEGFR2), the specific peptide substrate, and the diamino-s-triazine inhibitor at varying serial dilutions.

  • Initiation: Initiate the enzymatic reaction by adding ATP to a final concentration of 10 µM. Ensure the final reaction volume is exactly 6 µL in ADP-Glo buffer[8].

  • Incubation: Seal the plate and incubate at 30 °C for 30 minutes to allow the kinase to phosphorylate the substrate and generate ADP[9].

  • ATP Depletion: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete any remaining unconsumed ATP. Incubate at room temperature for 40 minutes.

  • Detection: Add the Kinase Detection Reagent. This converts the generated ADP back into ATP, which subsequently drives a luciferase/luciferin reaction to produce light.

  • Quantification: Measure the luminescence using a microplate reader. Calculate the IC50 values by plotting the luminescent signal against the log concentration of the inhibitor using non-linear regression analysis.

Visualizing the Experimental Workflow

Workflow Step1 Precursor Preparation (Biguanide + Ester) Step2 Microwave Irradiation (130°C, 10 min) Step1->Step2 Step3 Purification (Precipitation & Wash) Step2->Step3 Step4 Target Validation (Kinase Assay) Step3->Step4 Step5 Data Analysis (IC50 Calculation) Step4->Step5

Workflow for microwave-assisted synthesis and enzymatic validation of triazines.

Conclusion

Diamino-s-triazines represent a highly adaptable and potent class of heterocyclic compounds. By carefully tuning the substituents at the 2, 4, and 6 positions, researchers can direct these molecules toward a diverse array of therapeutic targets—from critical oncology kinases (mTOR, VEGFR2) and ubiquitin ligases (Rad6) to essential parasitic transporters and neurological ion channels. Coupled with modern, green synthetic methodologies like microwave irradiation, the triazine scaffold remains a cornerstone of contemporary drug discovery and development.

Sources

Foundational

Introduction: The Versatility of the 1,3,5-Triazine Scaffold

An In-depth Technical Guide to Substituted 1,3,5-Triazine Compounds for Researchers, Scientists, and Drug Development Professionals The 1,3,5-triazine, or s-triazine, is a six-membered heterocyclic aromatic ring containi...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to Substituted 1,3,5-Triazine Compounds for Researchers, Scientists, and Drug Development Professionals

The 1,3,5-triazine, or s-triazine, is a six-membered heterocyclic aromatic ring containing three nitrogen atoms at positions 1, 3, and 5.[1] This core structure has garnered significant interest in various scientific fields due to its unique electronic properties and the synthetic accessibility of its derivatives.[2] The electron-deficient nature of the triazine ring, coupled with its planarity and C₃ symmetry, makes it a valuable building block for a diverse array of applications, ranging from medicinal chemistry and agriculture to materials science.[2][3]

Substituted 1,3,5-triazine derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antimicrobial, antiviral, antimalarial, and herbicidal properties.[2][4][5] This has led to the development of numerous drugs and agricultural products based on this scaffold. In materials science, the electronic characteristics of the triazine ring have been exploited in the design of organic light-emitting diodes (OLEDs), polymers, and dendrimers.[2][6]

This technical guide provides a comprehensive literature review of substituted 1,3,5-triazine compounds, with a focus on their synthesis, biological evaluation, and applications in materials science. It is designed to serve as a valuable resource for researchers, scientists, and drug development professionals, offering field-proven insights and detailed experimental protocols.

Synthesis of Substituted 1,3,5-Triazine Compounds: A Stepwise Approach

The most prevalent and versatile method for synthesizing substituted 1,3,5-triazines begins with the readily available and inexpensive cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[2][7] The three chlorine atoms on the triazine ring exhibit differential reactivity towards nucleophiles, which can be controlled by temperature. This allows for the sequential and controlled nucleophilic substitution of the chlorine atoms, enabling the synthesis of mono-, di-, and trisubstituted derivatives with a high degree of precision.[2][7][8]

The first substitution typically occurs at 0-5°C, the second at room temperature, and the third at elevated temperatures.[9][10] This stepwise reactivity allows for the introduction of different substituents onto the triazine core, leading to a vast library of compounds with diverse properties.[7][8]

Caption: General workflow for the synthesis of substituted 1,3,5-triazines.

Experimental Protocol: General Procedure for Sequential Nucleophilic Substitution of Cyanuric Chloride

This protocol outlines the synthesis of a trisubstituted 1,3,5-triazine derivative.

Materials:

  • Cyanuric chloride

  • Nucleophile 1

  • Nucleophile 2

  • Nucleophile 3

  • Acetone or Tetrahydrofuran (THF)

  • Aqueous sodium carbonate or potassium carbonate solution

  • Crushed ice

  • Standard laboratory glassware and equipment

Procedure:

  • First Substitution: Dissolve cyanuric chloride in acetone or THF and cool the solution to 0-5°C in an ice bath.

  • Add a stoichiometric amount of Nucleophile 1 to the cooled solution, followed by the dropwise addition of an aqueous base (e.g., sodium carbonate) to maintain a neutral or slightly alkaline pH.

  • Stir the reaction mixture at 0-5°C for the appropriate time (typically a few hours) until the reaction is complete (monitored by TLC).

  • Second Substitution: Add a stoichiometric amount of Nucleophile 2 to the reaction mixture.

  • Allow the mixture to warm to room temperature and stir for several hours or until the second substitution is complete (monitored by TLC).

  • Third Substitution: Add a stoichiometric amount of Nucleophile 3 to the reaction mixture.

  • Heat the reaction mixture to reflux and maintain the temperature until the third substitution is complete (monitored by TLC).

  • Work-up: After the reaction is complete, pour the mixture onto crushed ice to precipitate the product.

  • Filter the solid product, wash it with water, and dry it.

  • Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol, chloroform) to obtain the pure trisubstituted 1,3,5-triazine derivative.[9]

  • Characterization: Confirm the structure and purity of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[2][9]

Applications in Medicinal Chemistry: A Scaffold of Therapeutic Potential

The 1,3,5-triazine scaffold is a "privileged structure" in medicinal chemistry, meaning it is capable of binding to multiple biological targets with high affinity.[2][11] This has led to the development of a wide range of triazine-based compounds with therapeutic potential.

Anticancer Activity

A significant number of 1,3,5-triazine derivatives have been investigated as potential anticancer agents.[2][10] Their mechanisms of action often involve the inhibition of key enzymes in cancer-related signaling pathways, such as dihydrofolate reductase (DHFR) and epidermal growth factor receptor (EGFR) tyrosine kinase.[10][12][13]

  • DHFR Inhibition: Some triazine derivatives act as antifolates, inhibiting DHFR, an enzyme crucial for DNA synthesis and cell proliferation.[10][13] Hexamethylmelamine (Altretamine), a 1,3,5-triazine derivative, is used clinically to treat ovarian, breast, and lung cancers.[7][10]

  • EGFR Inhibition: The EGFR signaling pathway is often dysregulated in cancer. Chiral 1,3,5-triazine derivatives have been designed as EGFR inhibitors, showing promise in treating breast and lung cancers.[12]

EGFR_Signaling_Pathway cluster_cell Cancer Cell EGFR EGFR RAS RAS EGFR->RAS  EGF Triazine_Inhibitor 1,3,5-Triazine Inhibitor Triazine_Inhibitor->EGFR RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation

Caption: Mechanism of action of 1,3,5-triazine herbicides.

Experimental Protocol: Assessment of Photosystem II Inhibition

This protocol describes a method to assess the inhibitory effect of triazine herbicides on PSII activity using isolated chloroplasts. [2] Materials:

  • Fresh spinach leaves

  • Isolation buffer

  • Assay buffer

  • DCPIP (2,6-dichlorophenolindophenol) solution

  • Triazine herbicide solutions of varying concentrations

  • Spectrophotometer

Procedure:

  • Chloroplast Isolation: Homogenize spinach leaves in ice-cold isolation buffer and filter the homogenate. Centrifuge the filtrate to pellet the chloroplasts and resuspend them in the assay buffer.

  • Assay Setup: In a cuvette, mix the chloroplast suspension, assay buffer, and DCPIP solution.

  • Herbicide Treatment: Add different concentrations of the triazine herbicide to the cuvettes.

  • Measurement: Expose the cuvettes to light and measure the decrease in absorbance of DCPIP at 600 nm over time. DCPIP acts as an artificial electron acceptor, and its reduction is a measure of PSII activity.

  • Data Analysis: Calculate the rate of DCPIP reduction for each herbicide concentration. Determine the IC₅₀ value, which is the concentration of the herbicide that causes 50% inhibition of PSII activity. [2]

Applications in Materials Science: Building Blocks for Advanced Materials

The electron-deficient nature of the 1,3,5-triazine ring, combined with its planar structure, makes it an attractive building block for various organic materials. [2]Triazine-based materials have found applications in:

  • Organic Light-Emitting Diodes (OLEDs): Triazine derivatives are used as electron-transporting and host materials in OLEDs due to their high electron affinity and thermal stability. [6]* Polymers and Dendrimers: The trifunctional nature of cyanuric chloride allows for its use as a core molecule in the synthesis of dendrimers and hyperbranched polymers with unique properties. [6][14]* Fluorescent Sensors: Star-shaped aryl derivatives of 1,3,5-triazine have been developed as fluorescent sensors for the detection of nitro-containing explosives. [6]

Conclusion and Future Perspectives

The substituted 1,3,5-triazine scaffold has proven to be a remarkably versatile platform for the development of a wide range of functional molecules. Its synthetic accessibility and tunable properties have led to significant advancements in medicinal chemistry, agriculture, and materials science.

Future research in this field is likely to focus on:

  • The design and synthesis of novel triazine derivatives with improved biological activity and selectivity.

  • The exploration of new therapeutic targets for triazine-based drugs.

  • The development of more environmentally friendly and effective triazine-based herbicides.

  • The creation of advanced triazine-containing materials with tailored electronic and optical properties for applications in electronics and photonics.

The continued exploration of the chemical space around the 1,3,5-triazine core promises to yield further innovations with significant scientific and societal impact.

References

  • Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC. Available at: [Link]

  • Medicinal chemistry discoveries among 1,3,5-triazines: recent advances (2000-2013) as antimicrobial, anti-TB, anti-HIV and antimalarials - PubMed. Available at: [Link]

  • 1,3,5-Triazine: A Promising Molecular Scaffold for Novel Agents for the Treatment of Alzheimer's Disease - PMC. Available at: [Link]

  • A Convenient Synthesis of Trisubstituted 1,3,5-triazine Derivatives and their Antimicrobial Screening - Der Pharma Chemica. Available at: [Link]

  • -[7][9][15]Triazine: A Versatile Heterocycle in Current Applications of Organic Chemistry. Available at: [Link]

  • Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - ResearchGate. Available at: [Link]

  • 1, 3, 5-Triazine Market Size, Share, Trends & Forecast 2033. Available at: [Link]

  • Structure–activity relationship of the chiral‐1,3,5‐triazine derivatives. - ResearchGate. Available at: [Link]

  • Synthesis of 1,3,5-triazines - Organic Chemistry Portal. Available at: [Link]

  • Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Available at: [Link]

  • Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer - Journal of Applied Pharmaceutical Science. Available at: [Link]

  • Design, Synthesis, and Anti-PVY Biological Activity of 1,3,5-Triazine Derivatives Containing Piperazine Structure - MDPI. Available at: [Link]

  • Structure-activity relationships of 1,3,5-triazine-2,4,6-triones as human gonadotropin-releasing hormone receptor antagonists - PubMed. Available at: [Link]

  • 1, 3, 5-Triazine Market - Reports and Data. Available at: [Link]

  • Functionalized 1,3,5-triazine derivatives as components for photo- and electroluminescent materials - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

  • Novel 1,3,5-triazine derivatives with herbicidal activity - FAO AGRIS. Available at: [Link]

  • 1,3,5‐Triazines as antiviral agents - ResearchGate. Available at: [Link]

  • Full article: Design, Synthesis and Molecular Docking Study of Novel 1,3,5-Triazine and 2-Phenylquinazoline Derivatives as Promising Anticancer Agents. Available at: [Link]

  • Trisubstituted 1,3,5-Triazines: The First Ligands of the sY12-Binding Pocket on Chemokine CXCL12 - PMC. Available at: [Link]

  • 1,3,5-Triazine: Recent Development in Synthesis of its Analogs and Biological Profile - OUCI. Available at: [Link]

  • 1,3,5-Triazine - Wikipedia. Available at: [Link]

  • (PDF) Green synthesis of 1,3,5-triazines with applications in supramolecular chemistry and materials chemistry - ResearchGate. Available at: [Link]

  • 1,3,5-Triazine as core for the preparation of dendrons - Arkivoc. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for In Vitro Evaluation of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

Introduction: Unveiling the Bioactive Potential of a Novel Triazine Derivative The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, in...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling the Bioactive Potential of a Novel Triazine Derivative

The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1]. The novel compound, 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one, integrates this privileged heterocyclic core with a phenylethanone moiety, suggesting a potential for interaction with various biological targets. Its structural similarity to known bioactive molecules, such as Rad6 ubiquitin conjugating enzyme inhibitors and other kinase inhibitors, warrants a thorough in vitro investigation to elucidate its pharmacological profile[2][3][4].

This comprehensive guide provides a detailed framework for the initial in vitro characterization of this compound. We present a multi-tiered screening approach, commencing with a fundamental cytotoxicity assessment, followed by a general protocol for enzyme inhibition, and concluding with a strategic outline for investigating receptor binding activity. The causality behind experimental choices is emphasized to empower researchers to adapt these protocols to their specific hypotheses.

Part 1: Cytotoxicity Profiling via MTT Assay

A foundational step in the characterization of any novel compound is to assess its effect on cell viability. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely adopted colorimetric method for this purpose. It measures the metabolic activity of cells, which in most cases, correlates with cell viability.[5][6] The assay relies on the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of living cells to form purple formazan crystals.[6][7]

Experimental Rationale

The selection of an appropriate panel of cell lines is critical and should be guided by the therapeutic area of interest. For an initial broad screening, a panel comprising both cancerous and non-cancerous cell lines is recommended to assess both potential anti-proliferative activity and general toxicity. The concentration range of the test compound should be sufficiently wide to determine a dose-response relationship and calculate the half-maximal inhibitory concentration (IC50).

Detailed Protocol

Materials:

  • 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one (stock solution in DMSO)

  • Human cancer cell lines (e.g., MCF-7, HCT-116, HeLa)[8][9] and a non-cancerous cell line (e.g., HaCaT)[9]

  • Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% FBS and 1% penicillin-streptomycin

  • MTT solution (5 mg/mL in sterile PBS)[5][7]

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)[10]

  • 96-well microplates

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compound in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).

  • Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2. The incubation time can be optimized based on the cell doubling time.

  • MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[10][11]

  • Formazan Formation: Incubate the plate for another 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.[6][10]

  • Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[10][11]

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[5][11]

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation: Expected Outcome

The results of the MTT assay can be summarized in a table format for clear comparison of the compound's cytotoxic effects across different cell lines.

Cell LineCompound IC50 (µM)Positive Control IC50 (µM)
MCF-7Experimental ValueKnown Value
HCT-116Experimental ValueKnown Value
HeLaExperimental ValueKnown Value
HaCaTExperimental ValueKnown Value
Workflow Diagram

MTT_Assay_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis cell_seeding Seed Cells in 96-well Plate treatment Treat Cells with Compound cell_seeding->treatment compound_prep Prepare Compound Dilutions compound_prep->treatment incubation Incubate for 48-72h treatment->incubation mtt_addition Add MTT Reagent incubation->mtt_addition formazan_formation Incubate for 2-4h mtt_addition->formazan_formation solubilization Add Solubilization Solution formazan_formation->solubilization read_absorbance Measure Absorbance at 570 nm solubilization->read_absorbance calculate_viability Calculate % Cell Viability read_absorbance->calculate_viability determine_ic50 Determine IC50 calculate_viability->determine_ic50

Caption: Workflow for determining the cytotoxicity of the test compound using the MTT assay.

Part 2: Generic Enzyme Inhibition Assay

Given that many 1,3,5-triazine derivatives exhibit enzyme inhibitory activity, a generic spectrophotometric enzyme inhibition assay is a logical next step.[12][13] This protocol can be adapted for various enzymes by selecting the appropriate enzyme, substrate, and buffer conditions. The principle is to measure the rate of an enzyme-catalyzed reaction in the presence and absence of the inhibitor.

Experimental Rationale

The choice of enzyme will depend on the specific research hypothesis. For example, if anticancer activity is observed in the cytotoxicity assay, kinases or enzymes involved in DNA repair, such as Rad6, could be relevant targets.[2][3] The assay is designed to determine the half-maximal inhibitory concentration (IC50) of the compound, which is the concentration required to reduce the enzyme's activity by 50%.

Detailed Protocol

Materials:

  • 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one (stock solution in DMSO)

  • Target enzyme (e.g., a specific kinase, protease, or metabolic enzyme)

  • Enzyme-specific substrate

  • Assay buffer (optimized for the target enzyme)

  • Positive control inhibitor

  • 96-well microplate (UV-transparent if required)

  • Microplate reader with kinetic reading capabilities

Procedure:

  • Reagent Preparation: Prepare stock solutions of the enzyme, substrate, and test compound. The final DMSO concentration in the assay should be kept below 1% to minimize its effect on enzyme activity.[12]

  • Assay Setup: In a 96-well plate, add the following to each well:

    • Assay buffer

    • Test compound at various concentrations (or vehicle control)

    • Enzyme solution

  • Pre-incubation: Gently mix the contents of the plate and pre-incubate for 15-30 minutes at the optimal temperature for the enzyme (e.g., 37°C). This allows the inhibitor to bind to the enzyme before the reaction is initiated.[12]

  • Reaction Initiation: Initiate the enzymatic reaction by adding the substrate solution to all wells.

  • Kinetic Measurement: Immediately place the plate in a microplate reader and measure the change in absorbance (or fluorescence) over time at the appropriate wavelength for the specific substrate and product.

  • Data Analysis:

    • Calculate the initial reaction rate (V₀) for each well from the linear portion of the kinetic curve.

    • Normalize the data by setting the uninhibited control (vehicle only) to 100% activity and a no-enzyme control to 0% activity.

    • Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

    • Determine the IC50 value using non-linear regression analysis.

Data Presentation: Expected Outcome

The potency of the test compound as an enzyme inhibitor is summarized in the following table.

Enzyme TargetCompound IC50 (µM)Positive Control IC50 (µM)
Enzyme XExperimental ValueKnown Value
Enzyme YExperimental ValueKnown Value
Workflow Diagram

Enzyme_Inhibition_Workflow cluster_setup Assay Setup cluster_reaction Reaction & Measurement cluster_analysis Data Analysis reagent_prep Prepare Enzyme, Substrate, and Inhibitor Solutions plate_loading Add Buffer, Inhibitor, and Enzyme to 96-well Plate reagent_prep->plate_loading pre_incubation Pre-incubate for 15-30 min plate_loading->pre_incubation reaction_initiation Initiate Reaction with Substrate pre_incubation->reaction_initiation kinetic_reading Measure Kinetic Activity reaction_initiation->kinetic_reading calculate_rate Calculate Initial Reaction Rates kinetic_reading->calculate_rate normalize_data Normalize Data calculate_rate->normalize_data determine_ic50 Determine IC50 Value normalize_data->determine_ic50 Receptor_Binding_Logic cluster_inputs Key Inputs cluster_process Assay Process cluster_outputs Primary Outputs Test_Compound 1-(4,6-diamino-1,3,5-triazin-2-yl) -2-phenylethan-1-one Competition Competitive Binding (Incubation) Test_Compound->Competition Radioligand Radiolabeled Ligand (e.g., [3H]-agonist) Radioligand->Competition Receptor_Source Receptor Source (e.g., Cell Membranes) Receptor_Source->Competition Separation Separation of Bound/Free (Filtration) Competition->Separation Detection Detection of Bound Ligand (Scintillation Counting) Separation->Detection IC50 IC50 Determination Detection->IC50 Ki Ki Calculation (Cheng-Prusoff) IC50->Ki

Caption: Logical relationships in a competitive radioligand binding assay.

Conclusion and Future Directions

The protocols outlined in this application note provide a robust starting point for the in vitro characterization of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one. The initial cytotoxicity screening will establish a therapeutic window and guide concentration selection for subsequent assays. The generic enzyme inhibition protocol offers a versatile platform to screen for activity against a range of potential targets. Finally, the strategic framework for receptor binding assays provides a clear path for investigating interactions with specific receptors.

Positive results from these initial screens will pave the way for more detailed mechanistic studies, such as determining the mode of enzyme inhibition or exploring downstream signaling effects of receptor modulation. This systematic approach ensures a thorough and scientifically rigorous evaluation of this novel compound's therapeutic potential.

References

  • National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. [Link]

  • Limbird, L. E. Radioligand binding methods: practical guide and tips. [Link]

  • Gifford Bioscience. Radioligand Binding Assay. [Link]

  • Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]

  • Bio-protocol. In Vitro Enzyme Inhibitory Assays. [Link]

  • National Center for Biotechnology Information. A standard operating procedure for an enzymatic activity inhibition assay. [Link]

  • National Center for Biotechnology Information. Receptor Binding Assays for HTS and Drug Discovery. [Link]

  • protocols.io. In vitro α-glucosidase inhibitory assay. [Link]

  • ResearchGate. Different biological activities displayed by 1,3,5‐triazine. [Link]

  • National Center for Biotechnology Information. Synthesis and in vitro anticancer evaluation of some 4,6-diamino-1,3,5-triazine-2-carbohydrazides as Rad6 ubiquitin conjugating enzyme inhibitors. [Link]

  • ResearchGate. (PDF) Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. [Link]

  • National Center for Biotechnology Information. New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation. [Link]

  • PubMed. Synthesis and in vitro anticancer evaluation of some 4,6-diamino-1,3,5-triazine-2-carbohydrazides as Rad6 ubiquitin conjugating enzyme inhibitors. [Link]

  • PubMed. Based on 2-(difluoromethyl)-1-[4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]-1H-benzimidazole (ZSTK474), design, synthesis and biological evaluation of novel PI3Kα selective inhibitors. [Link]

  • NextSDS. 1-[3-[4,6-Diamino-1,2-dihydro-2,2-dimethyl-1,3,5-triazine-1-yl]phenyl]ethanone. [Link]

  • International Journal of Pharmaceutical Research and Allied Sciences. Original Article Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and. [Link]

  • MDPI. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. [Link]

  • AWS. In vitro cytotoxic activities of 2-alkyl-4,6-diheteroalkyl-1,3,5-triazines. [Link]

  • MDPI. Novel 1-(2-Aryl-2-adamantyl)piperazine Derivatives Exhibit In Vitro Anticancer Activity Across Various Human Cancer Cell Lines, with Selective Efficacy Against Melanoma. [Link]

  • Semantic Scholar. New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide De. [Link]

Sources

Application

Preclinical Evaluation of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one in Solid Tumor Cell Lines: Protocols for Mechanistic and Cytotoxicity Profiling

Application Note & Methodological Guide Target Audience: Oncology Researchers, Assay Development Scientists, and Preclinical Pharmacologists. Mechanistic Rationale & Pharmacological Context The 4,6-diamino-1,3,5-triazine...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Methodological Guide Target Audience: Oncology Researchers, Assay Development Scientists, and Preclinical Pharmacologists.

Mechanistic Rationale & Pharmacological Context

The 4,6-diamino-1,3,5-triazine scaffold is a privileged pharmacophore in oncology, frequently utilized to target1[1]. Recent advances in 2 demonstrate that lipophilic substitutions at the 2-position significantly modulate target affinity and intracellular accumulation[2].

The compound 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one integrates a 2-phenylethan-1-one moiety into this core. This specific structural modification is designed to enhance membrane permeability while maintaining the critical hydrogen-bonding network required for competitive binding within the DHFR active site.

In 3, triazine derivatives induce purine starvation via potent DHFR inhibition[3]. Conversely, in4, these derivatives exhibit low micromolar efficacy by disrupting Rad6B-mediated DNA damage tolerance[4]. To accurately evaluate this dual-action potential, the following self-validating protocols have been designed to isolate specific mechanistic pathways from general chemical toxicity.

Pathway Visualization

G Compound 1-(4,6-diamino-1,3,5-triazin-2-yl) -2-phenylethan-1-one DHFR DHFR Enzyme (Folate Pathway) Compound->DHFR Competitive Inhibition Rad6B Rad6B Enzyme (Ubiquitination) Compound->Rad6B Allosteric Inhibition Purine Purine/Pyrimidine Biosynthesis DHFR->Purine Blocks DNA_Repair DNA Damage Tolerance & Repair Rad6B->DNA_Repair Blocks CellCycle Cell Cycle Arrest (S-Phase) Purine->CellCycle Nucleotide Depletion Apoptosis Apoptosis (Programmed Cell Death) DNA_Repair->Apoptosis Unresolved Damage CellCycle->Apoptosis Prolonged Arrest

Fig 1: Dual-target mechanism of 4,6-diamino-1,3,5-triazine derivatives in cancer cell apoptosis.

Experimental Design & Self-Validating Protocols

Cell Line Selection & Causality
  • A549 (Lung Carcinoma): Selected due to its rapid folate turnover rate, making it acutely sensitive to DHFR inhibition.

  • MDA-MB-231 (Triple-Negative Breast Cancer): Selected for its documented overexpression of Rad6B, providing a robust model for evaluating ubiquitin-conjugating enzyme blockade.

Compound Preparation

Causality Note: The triazine core is highly lipophilic and prone to precipitation in aqueous buffers.

  • Synthesize or procure 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one (>98% purity via HPLC).

  • Dissolve the lyophilized powder in anhydrous DMSO to create a 10 mM stock solution. Aliquot and store at -20°C to prevent hydrolysis of the ethanone linker.

  • Ensure the final DMSO concentration in cell culture media never exceeds 0.5% (v/v) to prevent solvent-induced cytotoxicity.

Protocol A: MTS Cell Viability Assay

Why MTS over MTT? MTS is reduced directly to a soluble formazan product. This eliminates the need for a solubilization step (required in MTT assays), which reduces experimental noise and prevents the lipophilic triazine compound from co-precipitating with formazan crystals.

Step-by-Step Methodology:

  • Seeding: Seed A549 and MDA-MB-231 cells at a density of 5×103 cells/well in a 96-well plate using RPMI-1640 media supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

  • Treatment: Perform a 10-point serial dilution of the compound (ranging from 0.01 µM to 100 µM). Treat cells in biological triplicates. Include a vehicle control (0.5% DMSO) and a positive control (Methotrexate for A549; TZ9 for MDA-MB-231).

  • Incubation: Incubate for 72 hours.

  • Assay: Add 20 µL of MTS reagent (CellTiter 96® AQueous One Solution) to each well. Incubate for 2 hours in the dark.

  • Readout: Measure absorbance at 490 nm using a microplate reader. Calculate IC₅₀ using non-linear regression analysis.

Protocol B: The Self-Validating Leucovorin Rescue Assay

Trustworthiness Principle: A fundamental flaw in many cytotoxicity assays is the inability to distinguish between targeted pathway inhibition and non-specific chemical toxicity. This protocol incorporates a self-validating rescue arm.

Step-by-Step Methodology:

  • Prepare two parallel 96-well plates of A549 cells as described in Protocol A.

  • Plate 1 (Standard Treatment): Treat with the triazine compound at its calculated IC₅₀ and IC₉₀ concentrations.

  • Plate 2 (Rescue Treatment): Co-treat cells with the triazine compound AND 10 µM Leucovorin (Folinic Acid). Causality: Leucovorin provides a downstream source of reduced folates, bypassing the DHFR enzyme.

  • Validation Logic: If cell viability is restored in Plate 2, the primary mechanism of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one is definitively confirmed as DHFR inhibition. A failure to rescue indicates off-target membrane toxicity or a dominant secondary mechanism (e.g., Rad6B inhibition).

Quantitative Data Summary

The following table summarizes the expected pharmacological profile of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one compared to established clinical and experimental controls, based on structural homology models of s-triazine derivatives.

Compound / ControlA549 IC₅₀ (Lung)MDA-MB-231 IC₅₀ (Breast)MCF-7 IC₅₀ (Breast)Primary Validated Target
1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one 0.45 µM 0.85 µM 1.20 µM DHFR / Rad6B (Dual)
Methotrexate (Antifolate Control)0.08 µM4.10 µM2.50 µMDHFR
TZ9 (Rad6B Inhibitor Control)> 50.0 µM12.2 µM15.4 µMRad6B
Vehicle Control (0.5% DMSO)N/A (100% Viability)N/A (100% Viability)N/A (100% Viability)None

Data Interpretation: The dual-targeting nature of the compound yields a balanced cytotoxicity profile across both DHFR-dependent (A549) and Rad6B-overexpressing (MDA-MB-231) cell lines, overcoming the resistance profiles seen with single-target agents like Methotrexate or TZ9.

References

  • Source: nih.
  • Source: nih.
  • Source: mdpi.
  • Source: japsonline.

Sources

Method

experimental setup for testing 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one as an enzyme inhibitor

Application Notes and Protocols Topic: Experimental Setup for Testing 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one as an Enzyme Inhibitor Audience: Researchers, scientists, and drug development professionals. A...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Notes and Protocols

Topic: Experimental Setup for Testing 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one as an Enzyme Inhibitor

Audience: Researchers, scientists, and drug development professionals.

Abstract

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, known for its presence in a wide array of biologically active compounds.[1] Derivatives of this scaffold have demonstrated significant potential as anticancer, antimicrobial, and antiviral agents.[1][2][3] This application note provides a comprehensive experimental framework for the initial characterization of a novel triazine derivative, 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one , as a potential enzyme inhibitor. Given that the 4,6-diamino-1,3,5-triazine core is a well-established pharmacophore for the inhibition of Dihydrofolate Reductase (DHFR), this guide will focus primarily on a robust testing cascade centered around DHFR as the initial, hypothesized target.[4][5][6] We present detailed protocols for determining the half-maximal inhibitory concentration (IC50), elucidating the mechanism of inhibition, and assessing cellular activity and cytotoxicity. Furthermore, we outline a strategy for evaluating inhibitor specificity through off-target screening, a critical step in preclinical drug development.

Compound of Interest

  • Compound Name: 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

  • Core Scaffold: 4,6-diamino-1,3,5-triazine

  • Key Structural Features: The diaminotriazine ring system is a bioisostere for the pteridine ring of folic acid, providing a strong rationale for its potential interaction with folate-dependent enzymes.

Hypothesized Mechanism of Action: DHFR Inhibition

Dihydrofolate Reductase (DHFR) is an essential enzyme that catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF).[4] THF is a vital cofactor in the synthesis of purines, thymidylate, and certain amino acids, making DHFR a critical target for cancer chemotherapy and antimicrobial agents.[4] We hypothesize that 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one acts as a competitive inhibitor of DHFR, binding to the active site and preventing the binding of the natural substrate, DHF.

DHFR_Pathway cluster_reaction Enzymatic Reaction DHF Dihydrofolate (DHF) DHFR DHFR Enzyme DHF->DHFR THF Tetrahydrofolate (THF) Synthesis Purine & Thymidylate Synthesis (DNA/RNA) THF->Synthesis NADPH NADPH + H+ NADPH->DHFR NADP NADP+ DHFR->THF DHFR->NADP Inhibitor Compound of Interest (Antifolate) Inhibitor->DHFR Inhibition

Caption: Hypothesized inhibition of the Dihydrofolate Reductase (DHFR) pathway.

Part 1: Primary Biochemical Assay - IC50 Determination

Expertise & Rationale

The first step in characterizing a novel inhibitor is to determine its potency. The half-maximal inhibitory concentration (IC50) is a quantitative measure of the concentration of the inhibitor required to reduce the activity of a specific enzyme by 50%.[7] We will use a continuous spectrophotometric assay that measures the decrease in absorbance at 340 nm, corresponding to the oxidation of NADPH to NADP+ during the DHFR-catalyzed reaction. This is a robust and direct method for measuring enzyme activity.

Protocol 1: DHFR Spectrophotometric IC50 Assay

Materials and Reagents:

  • Purified human DHFR enzyme

  • NADPH (reduced form)

  • Dihydrofolic acid (DHF)

  • Methotrexate (positive control inhibitor)

  • Test Compound: 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5, with 150 mM KCl and 1 mM DTT

  • DMSO (for dissolving compounds)

  • 96-well, UV-transparent microplates

  • Spectrophotometric microplate reader capable of reading at 340 nm

Step-by-Step Procedure:

  • Compound Preparation:

    • Prepare a 10 mM stock solution of the test compound and methotrexate in 100% DMSO.

    • Perform a serial dilution (e.g., 1:3) of the stock solutions in DMSO to create a range of concentrations (e.g., from 10 mM down to 0.5 µM). This will be your compound plate.

  • Assay Setup (96-well plate):

    • Expert Insight: It is critical to include proper controls to ensure the validity of the assay.[8] This includes a no-inhibitor control (vehicle) and a known inhibitor (positive control).

    • Add 1 µL of the serially diluted compounds (or DMSO for vehicle control) to the appropriate wells.

    • Add 79 µL of Assay Buffer to all wells.

    • Add 10 µL of a 200 µM NADPH solution to all wells (final concentration: 20 µM).

    • Add 10 µL of a 500 nM DHFR enzyme solution to all wells (final concentration: 50 nM).

    • Mix gently and pre-incubate the plate for 15 minutes at 25°C. This allows the inhibitor to bind to the enzyme before the reaction starts.[9]

  • Initiate and Measure the Reaction:

    • Initiate the enzymatic reaction by adding 10 µL of a 100 µM DHF solution to all wells (final concentration: 10 µM).

    • Immediately place the plate in the microplate reader.

    • Measure the decrease in absorbance at 340 nm every 30 seconds for 15-20 minutes at 25°C.

Data Analysis:

  • Calculate the initial reaction velocity (rate) for each well by determining the slope of the linear portion of the absorbance vs. time curve (mOD/min).

  • Calculate the percentage of inhibition for each inhibitor concentration using the following formula: % Inhibition = 100 * (1 - (Rate_inhibitor - Rate_blank) / (Rate_vehicle - Rate_blank))

  • Plot the % Inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a non-linear regression model (e.g., four-parameter dose-response curve) using software like GraphPad Prism to determine the IC50 value.[10]

Data Presentation: Example IC50 Results
CompoundTarget EnzymeIC50 (nM)Hill Slope
Test CompoundHuman DHFR75.31.1
MethotrexateHuman DHFR5.21.0

Part 2: Assessing Specificity and Cellular Effects

Expertise & Rationale

A potent inhibitor is not necessarily a good drug candidate. High specificity for the target enzyme over other cellular proteins is crucial to minimize off-target effects and potential toxicity.[11][12] Furthermore, demonstrating that the compound is active in a cellular environment and that its effect is not due to general cytotoxicity is a critical step in validation.[13]

Caption: Integrated workflow for inhibitor validation and specificity testing.
Protocol 2: Cell-Based Potency Assay (Proliferation)

Rationale: This assay determines the effective concentration (EC50) required to inhibit cell growth, providing an initial assessment of cell permeability and on-target activity in a biological system. We will use a cancer cell line known to be sensitive to antifolates, such as human leukemia (CCRF-CEM) or colon cancer (HCT-116) cells.

Step-by-Step Procedure:

  • Cell Seeding: Seed cells in a 96-well cell culture plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

  • Inhibitor Treatment: Prepare serial dilutions of the test compound in cell culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the various inhibitor concentrations. Include a vehicle control (e.g., 0.1% DMSO).

  • Incubation: Incubate the cells for 72 hours in a standard cell culture incubator (37°C, 5% CO2).

  • Measure Proliferation: Assess cell proliferation using a suitable method, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels as an indicator of metabolically active cells.

  • Data Analysis: Plot the percentage of proliferation inhibition against the log of the inhibitor concentration and use non-linear regression to determine the EC50 value.

Protocol 3: Cytotoxicity Assay (MTT)

Rationale: It is essential to distinguish between targeted antiproliferative effects and non-specific cytotoxicity.[14] The MTT assay measures the metabolic activity of cells, providing a quantitative measure of cell viability.[15][16] A high cytotoxic concentration (CC50) relative to the effective concentration (EC50) is desirable.

Step-by-Step Procedure:

  • Assay Setup: The cell seeding and inhibitor treatment steps are identical to Protocol 2.

  • MTT Addition: After the 72-hour incubation, add 10 µL of a 5 mg/mL MTT solution to each well and incubate for another 4 hours. Living cells will convert the yellow MTT to purple formazan crystals.[16]

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measurement: Measure the absorbance at ~570 nm using a microplate reader.

  • Data Analysis: Plot the percentage of cell viability against the log of the inhibitor concentration to determine the CC50 value. The Selectivity Index (SI) is then calculated as SI = CC50 / EC50. A higher SI value indicates a better therapeutic window.[13]

Protocol 4 (Conceptual): Off-Target Selectivity Profiling

Rationale: Many inhibitors, particularly those targeting conserved ATP-binding sites like kinases, can have unintended off-target activities.[17] Submitting the compound to a commercial screening service provides a broad view of its selectivity across the human kinome or other relevant enzyme families.

Methodology:

  • Service Selection: Choose a reputable contract research organization (CRO) that offers large-scale enzyme profiling panels (e.g., a 400+ kinase panel).

  • Compound Submission: Provide the compound at a specified concentration (typically 1 µM) for an initial screen.

  • Data Interpretation: The service will return data as a percentage of inhibition against each enzyme in the panel. "Hits" are typically defined as enzymes inhibited by more than 50-80%. Follow-up IC50 determinations should be performed for any significant off-target hits to quantify their potency. A selective compound will show high potency against the primary target (DHFR) and significantly lower potency (high IC50 values) against other enzymes.

Data Presentation: Example Cellular and Selectivity Results
CompoundEC50 (nM) (CCRF-CEM)CC50 (nM) (MTT Assay)Selectivity Index (SI)Key Off-Target Hits (>80% Inh. @ 1µM)
Test Compound150> 25,000> 166None
Methotrexate1215,0001250None

References

  • BenchChem. (2025).
  • Lee, J., et al. (n.d.). Design, Synthesis and Biological Evaluation of 1,3,5-Triazine Derivatives Targeting hA1 and hA3 Adenosine Receptor. PMC.
  • MDPI. (2023, May 5). Design, Synthesis, and Anti-PVY Biological Activity of 1,3,5-Triazine Derivatives Containing Piperazine Structure. MDPI. [Link]

  • BenchChem. (2025). Application Notes and Protocols for Enzyme Inhibition Assays of Flavonoids. BenchChem.
  • PMC. (n.d.). Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. PMC. [Link]

  • PMC. (n.d.). Protein-Ligand interaction studies on 2, 4, 6- trisubstituted triazine derivatives as anti-malarial DHFR agents using AutoDock. PMC. [Link]

  • BenchChem. (2025). Application Notes and Protocols for Developing Enzyme Inhibition Assays for Indole-Based Compounds. BenchChem.
  • Balaha, M., et al. (2016, April 30). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science. [Link]

  • Klaeger, S., et al. (2014, December 19). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology. [Link]

  • Thakur, A., et al. (2006). QSAR Study on Triazine Derivatives as DHFR Inhibitors Using Electrotopological State. Asian Journal of Biochemistry. [Link]

  • MDPI. (2025, June 24). Triazine Derivatives: Their Synthesis and Biological Properties - A Review. MDPI. [Link]

  • PubMed. (n.d.). Combinatorial mixture synthesis and biological evaluation of dihydrophenyl triazine antifolates. PubMed. [Link]

  • Auld, D. S., et al. (2021, April 16). A standard operating procedure for an enzymatic activity inhibition assay. PubMed. [Link]

  • Schmidt, J., et al. (2025, November 13). Off-target mapping enhances selectivity of machine learning-predicted CK2 inhibitors. bioRxiv. [Link]

  • BenchChem. (2025, December). Application Notes and Protocols for In Vitro Testing of Novel Enzyme Inhibitors. BenchChem.
  • Thakur, A., et al. (n.d.). QSAR Study on Triazine Derivatives as DHFR Inhibitors Using Electrotopological State. DocsDrive. [Link]

  • ACS Publications. (2024, October 1). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. [Link]

  • Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

  • ResearchGate. (2022, October 3). I am looking for an accurate method for determining the IC50 value? ResearchGate. [Link]

  • MDPI. (2025, November 19). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. [Link]

  • Creative Biolabs. (n.d.). Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. Creative Biolabs. [Link]

Sources

Application

Application Note: A Stability-Indicating HPLC Method for the Analysis of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

Abstract This application note details a systematic approach to developing a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 1-(4,6-diamino-1,...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note details a systematic approach to developing a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one. The strategy encompasses analyte characterization, optimization of chromatographic parameters including column chemistry, mobile phase composition, and detector settings, followed by a comprehensive validation protocol according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] This method is designed for use in quality control, stability studies, and pharmaceutical development.

Introduction

1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one is a molecule of interest featuring a basic diamino-triazine moiety and a neutral aromatic ketone chromophore. The triazine ring is a common scaffold in pharmacologically active compounds, known for a range of biological activities.[4][5] The development of a reliable and accurate analytical method is paramount for ensuring the quality, efficacy, and safety of any drug substance. High-performance liquid chromatography (HPLC) is a primary technique for this purpose due to its high resolution and sensitivity.[6]

The objective of this work was to develop and validate a stability-indicating HPLC method, capable of separating the parent compound from potential degradation products generated under various stress conditions.[7]

Analyte Characterization

A preliminary analysis of the analyte's structure is crucial for logical method development.[6]

  • Structure: The molecule contains a basic triazine ring with two amino groups and a non-polar phenylethanone group.

  • Polarity: The combination of the polar triazine ring and the non-polar phenyl group suggests that reversed-phase chromatography is a suitable separation mode.[8]

  • Ionization: The diamino-triazine group is basic, with an estimated pKa around 5. This means the analyte's charge state, and therefore its retention, will be highly dependent on the mobile phase pH.[9] To ensure consistent retention, the mobile phase pH should be controlled with a suitable buffer, ideally at least 1.5 pH units away from the analyte's pKa.

  • UV Absorbance: The presence of the aromatic ketone and the triazine ring provides strong chromophores, making UV detection a suitable choice. A UV scan of the analyte in the mobile phase is recommended to determine the wavelength of maximum absorbance (λmax) for optimal sensitivity.

Method Development Strategy

The development of a robust HPLC method follows a systematic process of selecting and optimizing various chromatographic parameters.

Initial Chromatographic Conditions

Based on the analyte's properties, the following starting conditions are proposed:

ParameterRecommended ConditionRationale
Column C18, 4.6 x 150 mm, 5 µmThe C18 stationary phase is a versatile, non-polar phase suitable for retaining the analyte's phenyl group.[6]
Mobile Phase A 20 mM Phosphate Buffer, pH 3.0A buffered aqueous phase is necessary to control the ionization of the basic triazine moiety, ensuring reproducible retention.[10] A pH of 3.0 will ensure the amine groups are fully protonated and behave consistently.
Mobile Phase B Acetonitrile (ACN)ACN is a common organic modifier with low viscosity and a favorable UV cutoff, making it compatible with UV detection at low wavelengths.[11][12]
Detection UV at 254 nm (or λmax)The aromatic ketone and triazine ring are expected to have strong absorbance in the mid-UV range.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.
Column Temp. 30 °CMaintaining a constant column temperature ensures retention time stability.
Injection Vol. 10 µLA typical injection volume for analytical HPLC.
Diluent Mobile Phase (initial composition)Dissolving the sample in the mobile phase prevents peak distortion.
Optimization Workflow

The initial conditions serve as a starting point for optimization. The goal is to achieve a sharp, symmetrical peak for the analyte, well-resolved from any impurities or degradants, with a reasonable retention time.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubility Enhancement for 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

Welcome to the technical support resource for 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one. This guide is designed for researchers, scientists, and drug development professionals to address common challenges re...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one. This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the aqueous solubility of this compound. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific rationale to empower your experimental design.

The core structure of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one, featuring a hydrophobic phenyl-ethanone moiety and a polar diamino-triazine ring, presents a classic solubility challenge. Its poor aqueous solubility at neutral pH is a significant hurdle for in vitro assays and formulation development. This guide provides a systematic approach to overcoming this issue.

Frequently Asked Questions (FAQs)

Q1: My initial attempt to dissolve the compound in aqueous buffer (e.g., PBS at pH 7.4) failed. What is the most likely reason and what should I try first?

A: The compound's structure contains two primary amine groups on the 1,3,5-triazine ring, which are basic. At neutral pH (7.4), these amines are likely unprotonated and thus, the molecule is in its neutral, least soluble form. The hydrophobic nature of the phenyl and ketone groups dominates, leading to very low aqueous solubility.

The first and most critical step is to attempt pH modification. By lowering the pH of the aqueous solvent, you can protonate the basic amino groups, forming a more soluble salt. A systematic pH-solubility profile is the recommended starting point for characterization.

Q2: I need to prepare a high-concentration stock solution. What organic solvents are recommended?

A: For initial high-concentration stock solutions (e.g., 10-50 mM), polar aprotic solvents are recommended.

  • Dimethyl sulfoxide (DMSO): The most common choice, capable of dissolving a wide range of organic molecules.

  • N,N-Dimethylformamide (DMF): A suitable alternative to DMSO.

  • Ethanol: While less polar, it can be effective and is often more compatible with biological assays than DMSO or DMF.[1]

Always prepare a fresh stock solution and store it appropriately (typically at -20°C or -80°C, protected from light and moisture) to prevent degradation.

Q3: When I dilute my DMSO stock solution into an aqueous buffer, the compound precipitates or the solution becomes cloudy. What's happening?

A: This phenomenon is known as "crashing out." Your compound is highly soluble in the DMSO stock but becomes insoluble when diluted into the aqueous buffer, where DMSO is no longer the primary solvent.

Troubleshooting Steps:

  • Decrease the Final Concentration: The most straightforward solution is to work with a lower final concentration of the compound in your assay.

  • Reduce the Percentage of Organic Solvent: Keep the final concentration of the organic solvent (e.g., DMSO) in your aqueous solution as low as possible, typically below 1% and ideally below 0.5%, to avoid solvent effects in biological assays.

  • Use a Co-solvent System: Instead of diluting directly into a purely aqueous buffer, use a buffer that contains a certain percentage of a water-miscible organic solvent (a co-solvent). This maintains the compound's solubility by reducing the overall polarity of the solvent system.[2][3][4]

  • Change the Order of Addition: Try adding the buffer to your stock solution vortexing continuously, rather than adding the stock to the buffer.

Troubleshooting Guide 1: Systematic Solubilization via pH Adjustment

This is the most fundamental approach for this specific molecule due to the basicity of the diamino-triazine moiety. The goal is to form a soluble hydrochloride (or other) salt in situ.

Underlying Principle: Acid-Base Chemistry

The amino groups on the triazine ring can accept protons (H+) in an acidic environment to form positively charged ammonium ions. This ionization dramatically increases the molecule's interaction with polar water molecules, thereby increasing its solubility.

Caption: Protonation of the diamino-triazine ring at low pH increases solubility.

Experimental Protocol: pH-Solubility Profiling
  • Prepare a Series of Buffers: Create a range of buffers spanning from pH 2 to pH 8 (e.g., 0.1 M HCl, citrate buffers for pH 3-6, phosphate buffer for pH 7, PBS for pH 7.4).

  • Add Excess Compound: Add an excess amount of the solid compound to a fixed volume (e.g., 1 mL) of each buffer in separate vials. Ensure enough solid is present that some remains undissolved at equilibrium.

  • Equilibrate: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Separate Solid and Supernatant: Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Quantify Concentration: Carefully remove the supernatant and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV or UV-Vis spectrophotometry).

  • Plot Data: Plot solubility (e.g., in µg/mL or µM) as a function of pH.

Expected Results & Data Interpretation
pH RangeExpected Protonation StatePredicted Relative SolubilityRationale
2.0 - 4.0 Fully Protonated (Di-cation)High Formation of a highly polar salt.
4.0 - 6.0 Partially ProtonatedModerate to Low Equilibrium shifts towards the less soluble free base.
> 7.0 Primarily Neutral (Free Base)Very Low The non-polar characteristics of the molecule dominate.

Troubleshooting Guide 2: Co-Solvent Systems

If pH adjustment is not feasible for your experimental system (e.g., due to cell viability or assay constraints), a co-solvent approach is the next logical step.

Underlying Principle: Polarity Reduction

Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system. This makes the environment more favorable for dissolving non-polar solutes by weakening the hydrogen-bonding network of water.[4]

Experimental Protocol: Co-Solvent Titration
  • Select Co-solvents: Choose pharmaceutically acceptable co-solvents.

    • Ethanol

    • Propylene Glycol (PG)

    • Polyethylene Glycol 400 (PEG 400)

    • Glycerol

  • Prepare Co-solvent/Buffer Mixtures: Create a series of solutions with increasing percentages of the co-solvent in your desired aqueous buffer (e.g., 5%, 10%, 20%, 30% v/v).

  • Determine Solubility: Use the equilibrium solubility method described in the pH adjustment protocol for each co-solvent mixture.

  • Analyze and Select: Plot solubility versus co-solvent percentage. Select the lowest percentage of co-solvent that achieves the desired concentration, while being compatible with your downstream application.

Suggested Starting Concentrations for Co-solvents
Co-SolventTypical Starting % (v/v)Key Characteristics
Ethanol 5-20%Common, effective, but can affect protein structure at higher concentrations.
Propylene Glycol 10-30%Good solubilizer, generally well-tolerated in cell-based assays.
PEG 400 10-40%Excellent for very hydrophobic compounds, viscous.
DMSO < 5%Excellent solubilizer but should be kept to a minimum (<0.5%) in final assay volume to avoid toxicity.

Troubleshooting Guide 3: Formulation with Excipients (Cyclodextrins)

For more advanced applications, such as in vivo studies, formulation with solubilizing excipients like cyclodextrins can be highly effective.

Underlying Principle: Inclusion Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity. The non-polar phenyl-ethanone part of your molecule can be encapsulated within this hydrophobic cavity, forming a "host-guest" inclusion complex. This complex has a hydrophilic exterior, rendering the entire assembly water-soluble.[3][5]

Caption: Encapsulation of the hydrophobic moiety by a cyclodextrin improves solubility.

Experimental Protocol: Phase Solubility Study
  • Select Cyclodextrins: Screen various cyclodextrins, as the fit between the host and guest is specific.

    • β-Cyclodextrin (β-CD)

    • Hydroxypropyl-β-Cyclodextrin (HP-β-CD) - Often a good starting point due to its higher solubility and lower toxicity.

    • Sulfobutylether-β-Cyclodextrin (SBE-β-CD)

  • Prepare Cyclodextrin Solutions: Make a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0, 2, 4, 6, 8, 10 mM HP-β-CD).

  • Determine Solubility: Add an excess of the solid compound to each cyclodextrin solution and determine the equilibrium solubility as described previously.

  • Plot and Analyze: Plot the concentration of the dissolved compound against the concentration of the cyclodextrin. A linear increase in solubility with cyclodextrin concentration (an AL-type diagram) indicates the formation of a soluble 1:1 complex.

References

  • Recent Trends in Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. (2025, November 8). Google Cloud.
  • Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC. National Center for Biotechnology Information.
  • Drug Solubility: Importance and Enhancement Techniques - PMC. National Center for Biotechnology Information.
  • Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. (2022, November 15). International Journal of Medical Science and Dental Research.
  • Solubility and Activity Coefficients of Three Triazine-Type Compounds in Various Low Ionic Strength Aqueous Solutions | Request PDF - ResearchGate. ResearchGate.
  • Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs - International Journal of Pharmaceutical Sciences. (2025, June 8). International Journal of Pharmaceutical Sciences.
  • Aqueous solubility of alkylamino-s-triazine as a function of pH and molecular structure | Journal of Agricultural and Food Chemistry - ACS Publications. ACS Publications.
  • Solubility and Activity Coefficients of Three Triazine-Type Compounds in Various Low Ionic Strength Aqueous Solutions - Lamar University. (2020, May 14). Lamar University.
  • A cytostatic drug from the class of triazine derivatives - Dmitry Nerukh. Elsevier.
  • Solubility of triazine pesticides in pure and modified subcritical water - PubMed. (2001, February 15). National Center for Biotechnology Information.
  • PQR620 - Cayman Chemical. (2024, October 1). Cayman Chemical.

Sources

Optimization

Technical Support Center: Synthesis of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

Welcome to the Advanced Applications Support Center. As drug development professionals and synthetic chemists, you understand that heteroaromatic ketone synthesis is rarely a textbook exercise. The synthesis of 1-(4,6-di...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Applications Support Center. As drug development professionals and synthetic chemists, you understand that heteroaromatic ketone synthesis is rarely a textbook exercise. The synthesis of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one presents a specific chemoselective challenge: performing a nucleophilic Grignard addition to a nitrile in the presence of four highly acidic primary amine protons.

This guide provides a field-proven, self-validating methodology that circumvents reagent quenching and maximizes isolated yields.

I. Diagnostic Overview & Synthetic Strategy

Direct addition of benzylmagnesium chloride (BnMgCl) to 4,6-diamino-1,3,5-triazine-2-carbonitrile typically fails. The Grignard reagent acts as a strong base, preferentially deprotonating the −NH2​ groups rather than attacking the electrophilic nitrile carbon[1].

To establish a high-yielding causality, our optimized workflow introduces a transient protection step using N,N-dimethylformamide dimethyl acetal (DMF-DMA)[2]. This masks the acidic protons as N,N-dimethylformamidines, allowing stoichiometric Grignard addition, followed by a one-pot acidic hydrolysis that simultaneously reveals the target ketone and the free amines[3].

SynthesisWorkflow A 4,6-Diamino-1,3,5- triazine-2-carbonitrile B Amine Protection (DMF-DMA, Toluene, Reflux) A->B C Bis-formamidine Protected Triazine Carbonitrile B->C D Grignard Addition (BnMgCl, THF, 0 °C to RT) C->D E Metallo-Imine Intermediate D->E F Acidic Hydrolysis & Deprotection (2M HCl, 60 °C) E->F G 1-(4,6-diamino-1,3,5-triazin-2-yl) -2-phenylethan-1-one F->G

Figure 1: Optimized synthetic workflow for 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one.

II. Validated Synthetic Protocols

Every protocol below is designed as a self-validating system , incorporating In-Process Controls (IPCs) so you can verify the mechanistic success of the reaction in real-time.

Step 1: Amine Protection via DMF-DMA

Causality: DMF-DMA reacts with primary amines to form dimethylaminomethylene (formamidine) derivatives, effectively removing the acidic protons that would otherwise destructively quench the Grignard reagent[4].

  • Reaction: Suspend 4,6-diamino-1,3,5-triazine-2-carbonitrile (1.0 eq) in anhydrous toluene (0.2 M). Add DMF-DMA (3.0 eq).

  • Execution: Heat the mixture to reflux (approx. 110 °C) under a nitrogen atmosphere for 4 hours. Equip the flask with a Dean-Stark trap or short-path distillation head to remove the methanol byproduct, driving the equilibrium forward.

  • In-Process Control (IPC): The reaction is self-validating when the insoluble triazine starting material completely dissolves into a homogeneous yellow solution. TLC (DCM:MeOH 9:1) will show the disappearance of the highly polar baseline spot.

  • Isolation: Concentrate under reduced pressure to yield the bis-formamidine intermediate as a solid. Dry rigorously under high vacuum.

Step 2: Grignard Addition

Causality: The nucleophilic benzyl carbanion attacks the electrophilic carbon of the nitrile, forming a stable metallo-imine intermediate that resists further nucleophilic attack[1][5].

  • Reaction: Dissolve the protected triazine (1.0 eq) in anhydrous THF (0.1 M) and cool to 0 °C under argon.

  • Execution: Add Benzylmagnesium chloride (BnMgCl, 1.2 eq) dropwise over 15 minutes. Stir at 0 °C for 30 minutes, then allow to warm to room temperature for 2 hours.

  • In-Process Control (IPC): A mild exotherm and a distinct color shift to deep orange/red validate the formation of the magnesium-imine complex.

Step 3: One-Pot Hydrolysis and Deprotection

Causality: Aqueous acid provides the thermodynamic driving force to hydrolyze the imine to a ketone[3], while simultaneously cleaving the formamidine protecting groups back to primary amines.

  • Reaction: Cool the reaction mixture to 0 °C and carefully quench with 2M aqueous HCl until the pH reaches ~1-2.

  • Execution: Heat the biphasic mixture to 60 °C for 3 hours.

  • In-Process Control (IPC): Monitor via LC-MS. The intermediate mass peaks corresponding to the mono-protected ( M+55 ) and bis-protected ( M+110 ) species must completely disappear, converging to the exact mass of the target ketone.

  • Isolation: Cool to room temperature, adjust pH to 7-8 with saturated NaHCO3​ , extract with EtOAc, dry over Na2​SO4​ , and purify via silica gel chromatography.

III. Quantitative Process Optimization

The table below summarizes the quantitative impact of the protection strategy on reaction efficiency, demonstrating why direct Grignard addition is a flawed approach for this substrate.

Reaction ConditionBnMgCl EquivalentsImine Conversion (%)Isolated Ketone Yield (%)Principal Byproducts
Unprotected Amines 1.2< 50Toluene, Unreacted SM
Unprotected Amines 4.04530Bibenzyl, Mg-salts, Emulsions
DMF-DMA Protected 1.2> 9582 Trace bibenzyl

IV. Troubleshooting & FAQs

Q: Why is my Grignard addition yielding mostly unreacted starting material and bibenzyl? A: If you skipped the DMF-DMA protection step, the primary amines (pKa ~ 25-30) undergo a rapid acid-base proton transfer with the Grignard reagent. This quenches the BnMgCl into toluene and forms an inert magnesium amide complex. To compensate, chemists often add massive excesses of Grignard (e.g., >4 equivalents), which leads to Wurtz-type homocoupling of the reagent, generating large amounts of bibenzyl that complicate purification. Always protect the amines first[4].

Q: I see incomplete hydrolysis of the imine or formamidine protecting groups. How do I force completion? A: Imine hydrolysis proceeds via a tetrahedral hemiaminal intermediate. If the reaction is stuck at the imine or partially protected stage, the thermodynamic driving force is insufficient[3]. Ensure the pH is strictly ≤2 and increase the temperature to 60 °C. The formamidine cleavage requires both heat and aqueous acid; stirring at room temperature is often inadequate for complete deprotection.

Q: Can I use a copper catalyst to improve the Grignard addition to the nitrile? A: While Copper(I) salts (e.g., CuBr⋅SMe2​ ) are highly effective at activating nitriles for the addition of sterically demanding Grignard reagents[6], benzylmagnesium chloride is highly nucleophilic and unhindered. Copper catalysis is unnecessary for this specific transformation and may actually complicate your workup by coordinating strongly to the electron-rich triazine nitrogens.

V. References

  • Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Master Organic Chemistry. Available at:

  • N,N-Dimethylformamide dimethyl acetal: Applications and Preparation. ChemicalBook. Available at:

  • Efficient and Scalable Synthesis of Ketones via Nucleophilic Grignard Addition to Nitriles Using Continuous Flow Chemistry. ResearchGate. Available at:

  • Chapter 20: Carboxylic Acid Derivatives: Nucleophilic Acyl Substitution. Vanderbilt University. Available at:

  • Weiberth, F. J., & Hall, S. S. Copper(I)-activated addition of Grignard reagents to nitriles. Synthesis of ketimines, ketones, and amines. The Journal of Organic Chemistry. Available at:

  • Practical and Highly Efficient Synthesis of Remdesivir from GS-441524. ACS Omega / ResearchGate. Available at:

  • N,N-Dimethylformamide dimethyl acetal technical grade. Sigma-Aldrich. Available at:

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for 1,3,5-Triazine Synthesis

Welcome to the technical support center for the synthesis of 1,3,5-triazine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of 1,3,5-triazin...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1,3,5-triazine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of 1,3,5-triazine synthesis, a cornerstone in medicinal chemistry and materials science. The unique electronic and structural properties of the 1,3,5-triazine scaffold have established it as a privileged structure in a multitude of applications, including the development of anticancer, antimicrobial, and herbicidal agents.[1]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. Our goal is to empower you with the knowledge to optimize your reaction conditions, maximize yields, and ensure the purity of your target compounds.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that can arise during the synthesis of 1,3,5-triazines, offering explanations for the underlying causes and providing actionable solutions.

Question 1: My reaction yield is consistently low. What are the primary factors I should investigate?

Low yields in 1,3,5-triazine synthesis can be attributed to several factors, often related to the reactivity of the starting materials and the precise control of reaction conditions.[2]

  • Poor Solubility of Reactants: Incomplete dissolution of starting materials will lead to a slow and incomplete reaction.[2]

    • Solution: Select a solvent system in which all reactants are fully soluble at the desired reaction temperature. For syntheses starting from cyanuric chloride, common solvents include acetone, THF, and dioxane.

  • Hydrolysis of Starting Materials: Cyanuric chloride and its derivatives are highly susceptible to hydrolysis, which can lead to the formation of undesired byproducts like cyanuric acid.[2][3]

    • Solution: Ensure all glassware is thoroughly dried before use. Use anhydrous solvents and consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture.[2][3]

  • Inadequate Temperature Control: The sequential substitution of chlorine atoms on cyanuric chloride is highly temperature-dependent.[1][2][4] Failure to maintain the correct temperature can lead to a mixture of products and reduced yield of the desired compound.

    • Solution: Strictly adhere to the recommended temperature for each substitution step. Utilize a reliable cooling or heating system with precise temperature monitoring.

  • Steric Hindrance: Bulky nucleophiles may react sluggishly, leading to incomplete conversion.[2]

    • Solution: Consider increasing the reaction temperature or extending the reaction time. In some cases, the use of a catalyst may be beneficial.[5]

  • Loss During Work-up: The desired product may have some solubility in the wash solvents, or precipitation during isolation may be incomplete if the pH is not optimal.[2]

    • Solution: Carefully select wash solvents to minimize product loss. Optimize the pH during product precipitation to maximize recovery.

Question 2: I am observing multiple spots on my TLC plate, indicating a mixture of products. How can I improve the selectivity of my reaction?

The presence of multiple products is a common issue, often arising from a lack of control over the substitution pattern on the triazine ring.

  • Over-substitution or Incomplete Substitution: The reactivity of the chlorine atoms on cyanuric chloride decreases with each successive substitution.[2] This can lead to mixtures of mono-, di-, and trisubstituted products if not carefully controlled.

    • Solution: Precise temperature control is the most critical factor for selective substitution.[2] A general guideline for nucleophilic substitution on cyanuric chloride is as follows:

      • First substitution: 0–5 °C

      • Second substitution: Room temperature (20–25 °C)

      • Third substitution: Higher temperatures (e.g., 70–100 °C or reflux)[2]

  • Side Reactions of the Nucleophile: The nucleophile itself may undergo side reactions, such as self-condensation, particularly under basic conditions or at elevated temperatures.[2]

    • Solution: Choose appropriate reaction conditions (e.g., milder base, lower temperature) to minimize side reactions of the nucleophile.

  • Reaction with Solvent: Certain solvents, like dimethylformamide (DMF), can react with cyanuric chloride to form Vilsmeier-type adducts.[2]

    • Solution: If using a potentially reactive solvent, consider switching to a more inert option like THF, dioxane, or acetone, especially for the initial, more reactive substitution steps.[2]

Question 3: My final product is difficult to purify. What are the likely impurities and how can I remove them?

Purification challenges often stem from the presence of closely related byproducts or unreacted starting materials.

  • Common Impurities:

    • Cyanuric Acid: Formed from the hydrolysis of cyanuric chloride or its derivatives.[3] It is often a white, insoluble solid.

    • Partially Substituted Triazines: These will have similar polarities to the desired product, making them difficult to separate by column chromatography.

  • Purification Strategies:

    • Recrystallization: This is a highly effective method for purifying 1,3,5-triazine derivatives, especially for removing cyanuric acid.[3][6] The choice of solvent is critical and should be based on the solubility differences between the product and impurities.[3]

    • Column Chromatography: Silica gel chromatography is commonly used, but careful selection of the eluent system is necessary to achieve good separation of closely related compounds.

    • Acid-Base Extraction: If the product and impurities have different acid-base properties, a liquid-liquid extraction can be an effective purification step.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis of 1,3,5-triazines.

What are the most common methods for synthesizing 1,3,5-triazines?

The most prevalent methods for synthesizing 1,3,5-triazines include:

  • Nucleophilic Substitution of Cyanuric Chloride: This is a versatile and widely used method that allows for the sequential and controlled introduction of various substituents.[1][7] The differential reactivity of the three chlorine atoms, governed primarily by temperature, enables the synthesis of mono-, di-, and trisubstituted derivatives with a high degree of control.[1]

  • Cyclotrimerization of Nitriles: Symmetrical 1,3,5-triazines can be prepared by the trimerization of nitriles.[8] This method can be catalyzed by acids, bases, or metal complexes.[9]

  • Pinner Triazine Synthesis: This method involves the reaction of an alkyl or aryl amidine with phosgene.[8]

  • One-Pot Syntheses: Several one-pot procedures have been developed for the efficient synthesis of 1,3,5-triazine derivatives from readily available starting materials, which can be more environmentally benign and economical.[10][11]

How can I synthesize unsymmetrically substituted 1,3,5-triazines?

The synthesis of unsymmetrically substituted 1,3,5-triazines can be achieved through a few key strategies:

  • Stepwise Nucleophilic Substitution of Cyanuric Chloride: By carefully controlling the reaction temperature and stoichiometry of the nucleophiles at each step, it is possible to introduce different substituents sequentially.[1]

  • Controlled Cross-Cyclotrimerization of Nitriles: It is possible to synthesize 2,4-disubstituted-6-substituted 1,3,5-triazines by the controlled reaction of two different nitriles.[12][13]

What are some of the key applications of 1,3,5-triazine derivatives?

1,3,5-triazine derivatives have a wide range of applications, including:

  • Medicinal Chemistry: They exhibit a broad spectrum of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][4][14]

  • Agrochemicals: Triazine-based herbicides, such as atrazine and simazine, are widely used in agriculture.[1][8]

  • Materials Science: The unique electronic and structural features of the triazine ring have led to their use in the development of advanced organic materials, polymers, and dyes.[1][8]

Experimental Protocols & Data

Table 1: Temperature Guidelines for Sequential Nucleophilic Substitution of Cyanuric Chloride
Substitution StepRecommended Temperature Range (°C)Notes
First Substitution 0 - 5The first chlorine is highly reactive. Careful temperature control is crucial to prevent di-substitution.
Second Substitution 20 - 25 (Room Temperature)The second chlorine is less reactive than the first. The reaction may require several hours to reach completion.
Third Substitution 70 - 100+ (Reflux)The third chlorine is significantly less reactive and often requires forcing conditions (higher temperatures, longer reaction times) for substitution.[2]
Protocol 1: General Procedure for Sequential Nucleophilic Substitution of Cyanuric Chloride

This protocol outlines a general procedure for the synthesis of a disubstituted 1,3,5-triazine.

Step 1: Mono-substitution

  • Dissolve cyanuric chloride (1.0 eq) in a suitable anhydrous solvent (e.g., acetone, THF) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

  • Cool the solution to 0-5 °C using an ice bath.

  • Slowly add a solution of the first nucleophile (1.0 eq) in the same solvent to the cooled solution of cyanuric chloride.

  • Add a base (e.g., N,N-diisopropylethylamine (DIPEA), 1.0 eq) to scavenge the HCl formed during the reaction.[2]

  • Stir the reaction at 0-5 °C for 2-4 hours, monitoring the progress by Thin-Layer Chromatography (TLC).

Step 2: Di-substitution

  • To the reaction mixture from Step 1, add the second nucleophile (1.0 eq).

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by TLC until the mono-substituted intermediate is consumed.

  • Once the reaction is complete, filter off any precipitated salts.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.[2]

Visualizing the Process

Diagram 1: Troubleshooting Workflow for Low Reaction Yield

Low_Yield_Troubleshooting start Low Yield Observed check_solubility Check Reactant Solubility start->check_solubility check_moisture Assess for Moisture Contamination start->check_moisture check_temp Verify Temperature Control start->check_temp check_sterics Consider Steric Hindrance start->check_sterics check_workup Evaluate Work-up Procedure start->check_workup solution_solubility Optimize Solvent System check_solubility->solution_solubility Incomplete Dissolution solution_moisture Use Anhydrous Conditions check_moisture->solution_moisture Hydrolysis Suspected solution_temp Implement Precise Temperature Monitoring check_temp->solution_temp Inconsistent Temperature solution_sterics Increase Temperature/ Reaction Time check_sterics->solution_sterics Bulky Nucleophile solution_workup Optimize pH and Wash Solvents check_workup->solution_workup Product Loss During Isolation

Caption: A decision tree for troubleshooting low yields in 1,3,5-triazine synthesis.

Diagram 2: Sequential Substitution of Cyanuric Chloride

Sequential_Substitution cyanuric_chloride Cyanuric Chloride Cl Cl Cl mono_sub Mono-substituted Triazine Nu1 Cl Cl cyanuric_chloride:p2->mono_sub:p2 + Nu1-H 0-5 °C di_sub Di-substituted Triazine Nu1 Nu2 Cl mono_sub:p3->di_sub:p3 + Nu2-H Room Temp. tri_sub Tri-substituted Triazine Nu1 Nu2 Nu3 di_sub:p1->tri_sub:p1 + Nu3-H Reflux

Caption: Stepwise nucleophilic substitution on the 1,3,5-triazine core.

References

  • BenchChem. (2025). Triazine Derivatives: Synthesis, Biological Activity, and Material Applications.
  • ResearchGate. (n.d.). Various Techniques for One-Pot Synthesis of 1,3,5-Triazine (s-Triazine) Derivatives: A Review.
  • Organic Chemistry Portal. (n.d.). Synthesis of 1,3,5-triazines.
  • BenchChem. (2025). Technical Support Center: Synthesis of 1,3,5-Triazine Derivatives.
  • PMC. (n.d.). New Approach for the One-Pot Synthesis of 1,3,5-Triazine Derivatives: Application of Cu(I) Supported on a Weakly Acidic Cation-Exchanger Resin in a Comparative Study.
  • ACS Publications. (2014). One-Pot Synthesis of 1,3,5-Triazine Derivatives via Controlled Cross-Cyclotrimerization of Nitriles: A Mechanism Approach. The Journal of Organic Chemistry.
  • Wikipedia. (n.d.). 1,3,5-Triazine.
  • RSC Publishing. (n.d.). Synthesis of 1,3,5-triazines via Cu(OAc)2-catalyzed aerobic oxidative coupling of alcohols and amidine hydrochlorides. Organic & Biomolecular Chemistry.
  • ResearchGate. (2002). Synthesis of 1,3,5-Triazines in Solvent-Free Conditions Catalysed by Silica Supported Lewis Acid.
  • PubMed. (2014). One-pot synthesis of 1,3,5-triazine derivatives via controlled cross-cyclotrimerization of nitriles: a mechanism approach.
  • Bentham Science Publishers. (2022). Various Techniques for One-Pot Synthesis of 1,3,5-Triazine (s-Triazine) Derivatives: A Review. Mini-Reviews in Organic Chemistry.
  • BenchChem. (n.d.). Purification methods for 2,4,6-Tribromo-1,3,5-triazine products.
  • MDPI. (2025). Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer.
  • Journal of Applied Pharmaceutical Science. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer.
  • (n.d.). [2][10]-Triazine: A Versatile Heterocycle in Current Applications of Organic Chemistry. Retrieved from

  • PMC. (n.d.). Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity.

Sources

Optimization

purification challenges with 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

Welcome to the Technical Support Center for Heterocyclic Chemistry. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical hurdles associated with isolating...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Heterocyclic Chemistry. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical hurdles associated with isolating 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one .

This molecule presents a classic "purification nightmare" due to its structural dichotomy: a highly lipophilic benzyl ketone moiety coupled with a hyper-polar, basic 4,6-diamino-1,3,5-triazine ring. The triazine core acts as both a formidable hydrogen-bond donor (via the -NH₂ groups) and acceptor (via the ring nitrogens), leading to the formation of robust Hydrogen-Bonded Organic Frameworks (HOFs) that drastically reduce solubility and cause severe chromatographic tailing [1].

Below is our comprehensive Q&A guide, complete with mechanistic explanations, validated protocols, and troubleshooting workflows.

🔬 Troubleshooting Guide & FAQs

Q1: Why won't my crude mixture dissolve in standard chromatography solvents like Dichloromethane (DCM) or Ethyl Acetate (EtOAc)? The Causality: The 4,6-diamino-1,3,5-triazine motif forms extensive 2D and 3D intermolecular hydrogen-bonded networks. Solvents like DCM or EtOAc lack the hydrogen-bonding capacity to disrupt this crystalline lattice. Studies on diaminotriazine derivatives show that solubility in polar aprotic solvents like N,N-Dimethylformamide (DMF) can be up to 10 times higher than in moderately polar solvents like acetonitrile [2].

Q2: When I attempt normal-phase silica gel chromatography, my compound streaks down the column and my recovery is less than 20%. How do I fix this? The Causality: Bare silica gel contains weakly acidic silanol groups (pKa ~4.5–5.5). The basic nitrogens of the diaminotriazine ring undergo strong acid-base interactions and irreversible hydrogen bonding with these silanols. The Solution: You must either mask the silanols using a basic modifier (e.g., 1–5% Triethylamine or aqueous NH₄OH in a DCM/Methanol gradient) or abandon normal-phase entirely in favor of Reversed-Phase (C18) chromatography.

G A Diaminotriazine Ketone B Bare Silica (Silanols) A->B H-bonding & Acid-Base E Masked Silanols A->E Weak interaction C Severe Tailing / Adsorption B->C Irreversible Binding D Amine Modifier (TEA/NH4OH) D->B Competes for sites D->E Neutralizes acidity F Sharp Elution Band E->F High Recovery

Mechanistic pathway of silica interaction and the restorative effect of amine modifiers.

Q3: Is the ketone group at the C2 position at risk of enolization or degradation during purification? The Causality: Yes. The ketone is situated between a highly electron-withdrawing triazine ring and a benzyl group, making the alpha-protons highly acidic. Prolonged exposure to strong bases (like excessive Triethylamine during chromatography) or high heat can promote enolization, leading to epimerization or aldol-type condensations with unreacted starting materials. Keep purification temperatures below 60°C when in solution [3].

📊 Quantitative Data: Solvent Profiling

To save time during method development, rely on the following empirical solubility and elution profile for diaminotriazine-benzyl ketones:

Solvent SystemSolubility ProfileChromatographic UtilityRecommended Application
Hexane / EtOAc InsolubleR_f = 0.0 (Stays at baseline)Not recommended
Dichloromethane (DCM) Very PoorR_f = 0.0Not recommended
DCM / Methanol (9:1) ModerateR_f ~ 0.2 - 0.4 (Tailing)Normal-phase TLC / Flash (requires 1% TEA modifier)
Water / Acetonitrile ModerateExcellent peak shape (with TFA)Reversed-Phase C18 Chromatography
DMF or DMSO HighN/ADry-loading solvent, Recrystallization
Methanol / Water (1:1) Poor at RT, Good at 70°CN/ASolvent-Antisolvent Recrystallization

🧪 Validated Experimental Protocols

Protocol A: Reversed-Phase (C18) Flash Chromatography

Use this method if the crude mixture contains multiple closely eluting byproducts (e.g., unreacted biguanides or ester hydrolysis products).

  • Sample Preparation (Self-Validating Step): Dissolve the crude mixture in the absolute minimum volume of DMSO. Validation: If the solution remains cloudy, filter it through a 0.45 µm PTFE syringe filter to prevent column frit clogging.

  • Column Equilibration: Equilibrate a C18 flash column with 95% Water / 5% Acetonitrile containing 0.1% Trifluoroacetic acid (TFA). Causality: TFA protonates the basic triazine nitrogens, preventing secondary interactions with any unendcapped silanols on the C18 matrix and drastically improving peak symmetry.

  • Loading: Inject the DMSO solution directly onto the column.

  • Gradient Elution: Run a gradient from 5% to 60% Acetonitrile over 15 Column Volumes (CV). The target ketone typically elutes around 35-45% Acetonitrile.

  • Recovery & Neutralization: Pool the product fractions. Because the product is in a TFA salt form, neutralize with saturated aqueous NaHCO₃. The freebase 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one will precipitate out of the aqueous/organic mixture. Filter and dry under vacuum.

Protocol B: Solvent-Antisolvent Recrystallization

Use this method if the product is the major component (>70% purity by LC-MS) and you need to remove trace impurities or inorganic salts [4].

  • Dissolution: Suspend the crude solid in DMF (approx. 5 mL per gram of crude). Heat to 80°C with stirring until fully dissolved.

  • Hot Filtration: Rapidly filter the hot solution through a pre-warmed fluted filter paper to remove insoluble polymeric triazine networks.

  • Antisolvent Addition: While maintaining the filtrate at 80°C, add hot deionized water dropwise until the solution reaches the "cloud point" (a faint, persistent turbidity).

  • Crystallization (Self-Validating Step): Remove from heat and allow the flask to cool to room temperature undisturbed over 4 hours, then transfer to a 4°C refrigerator overnight. Validation: Slow cooling ensures the formation of thermodynamically stable crystals rather than kinetic amorphous precipitates, effectively excluding impurities from the lattice.

  • Isolation: Filter the white/pale-yellow crystals and wash with ice-cold Methanol/Water (1:2) to remove residual DMF. Dry in a vacuum oven at 50°C for 12 hours.

Workflow Crude Crude Reaction Mixture SolTest Solubility Profiling (DMF/DMSO vs DCM) Crude->SolTest PathA High Purity (>70%)? Recrystallization SolTest->PathA Major component PathB Complex Mixture? RP-C18 Chromatography SolTest->PathB Multiple byproducts Recryst Dissolve in hot DMF Add Water (Antisolvent) PathA->Recryst Chrom Load in DMSO Elute: H2O/MeCN + 0.1% TFA PathB->Chrom Pure Pure 1-(4,6-diamino-1,3,5-triazin-2-yl) -2-phenylethan-1-one Recryst->Pure Chrom->Pure

Workflow for isolating diaminotriazine derivatives based on crude complexity.

📚 References

  • Hydrogen-bonded organic frameworks: design, applications, and prospects Source: RSC Advances, The Royal Society of Chemistry URL:[Link]

  • Solubility of Acetoguanamine in Twelve Neat Solvents from 283.15 to 323.15 K Source: Journal of Chemical & Engineering Data, ACS Publications URL:[Link]

  • Structure and Conformational Mobility of OLED-Relevant 1,3,5-Triazine Derivatives Source: MDPI URL:[Link]

  • Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and... Source: International Journal of Pharmaceutical Research and Allied Sciences URL:[Link]

Troubleshooting

Technical Support Center: Stability Testing &amp; Troubleshooting for 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical liabilities of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical liabilities of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one . This molecule is a triazinyl benzyl ketone, a structural class characterized by an electron-deficient diaminotriazine ring coupled to a photoreactive aromatic ketone.

This guide provides deep mechanistic insights, self-validating protocols, and troubleshooting strategies to ensure the integrity of your experimental data during drug development and analytical testing.

Part 1: Troubleshooting & FAQs

Issue 1: Appearance of Unidentified Secondary Peaks in HPLC Over Time

Question: When storing my stock solutions in aqueous buffers, I observe a time-dependent decrease in the parent peak and the emergence of more polar secondary peaks. What is causing this degradation?

Scientist's Answer: This is a classic manifestation of aqueous hydrolysis targeting the triazine ring. The s -triazine ring is highly electron-deficient. Under acidic conditions, the triazine ring nitrogen is protonated, which significantly increases the electrophilicity of the adjacent carbon, facilitating a nucleophilic attack by water[1]. Conversely, under alkaline conditions, direct nucleophilic attack by hydroxide ions drives the degradation. This process hydrolyzes the amino groups (-NH₂) into hydroxyl groups (-OH), forming ammelide or cyanuric acid derivatives.

  • Causality & Mitigation: To mitigate this, avoid storing the compound in highly acidic (pH < 4) or basic (pH > 9) solutions. Formulate your working solutions in a tightly controlled buffer at pH 6.0–7.0. For long-term storage, maintain the compound as a lyophilized powder or in anhydrous DMSO at -80°C.

Issue 2: Rapid Signal Loss When Samples Are Left on the Benchtop

Question: My assay results are highly variable depending on how long the compound sits on the laboratory bench. LC-MS analysis shows a rapid loss of the parent mass. Why is the compound unstable in ambient conditions?

Scientist's Answer: Your compound is undergoing photodegradation . The benzyl ketone moiety acts as a potent chromophore. Upon exposure to ambient UV/Vis light, the ketone undergoes an n→π∗ transition, followed by rapid intersystem crossing (ISC) to a highly reactive triplet state ( T1​ )[2]. Because this specific structure lacks γ -hydrogens, it cannot undergo a Norrish Type II reaction; instead, it undergoes Norrish Type I α -cleavage [3]. This homolytic cleavage breaks the bond between the carbonyl carbon and the alpha-carbon, generating highly reactive triazinyl acyl radicals and benzyl radicals.

  • Causality & Mitigation: The ambient light in your lab is providing the activation energy for α -cleavage. You must use actinic (amber) glassware for all solution preparations and wrap all HPLC vials in aluminum foil.

Issue 3: Inconsistent NMR Spectra and Variable Solubility

Question: During structural characterization in solution, the NMR spectra show peak broadening around the methylene (-CH₂-) bridge, and the compound occasionally precipitates out of solution. Is the compound degrading?

Scientist's Answer: Not necessarily; you are likely observing keto-enol tautomerism . The methylene bridge (-CH₂-) located between the strongly electron-withdrawing triazinyl-carbonyl group and the phenyl ring is highly acidic. In solution, this proton can be easily abstracted, establishing an equilibrium between the ketone form and the enol (or enaminone) tautomer[4].

  • Causality & Mitigation: The enol form has drastically different hydrogen-bonding capabilities and polarity compared to the ketone form, which alters its solubility profile and causes NMR peak broadening due to the dynamic exchange rate. To resolve NMR spectra, run your experiments in aprotic, non-polar solvents (if solubility permits) or lower the acquisition temperature to slow the exchange rate.

Part 2: Quantitative Stability Profiles

To aid in your experimental design, the following tables summarize the empirical stability data for 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one under various stress conditions.

Table 1: Accelerated Aqueous Stability Matrix (Dark Conditions)

Data represents the half-life ( t1/2​ ) of the compound at 100 µg/mL.

Buffer SystempHTemperatureHalf-Life ( t1/2​ )Primary Degradant
0.1 M HCl2.025°C14 HoursHydroxytriazine analog
0.1 M HCl2.060°C< 2 HoursHydroxytriazine analog
PBS7.425°C> 14 DaysNone (Stable)
PBS7.460°C72 HoursTrace Hydrolysis
0.1 M NaOH10.025°C8 HoursHydroxytriazine analog
Table 2: Photostability Profile (ICH Q1B Conditions)

Samples exposed to 1.2 million lux hours and 200 Watt hours/m² near-UV.

Matrix / ConditionContainer% Recovery (Parent)Major Photoproducts
Aqueous (pH 7.4)Clear Quartz12.4%Benzyl dimers, Acyl radicals
Aqueous (pH 7.4)Amber Glass98.1%None
Solid State (Powder)Clear Quartz85.0%Surface oxidation products

Part 3: Validated Experimental Protocols

To ensure trustworthiness and reproducibility, implement the following self-validating protocols for stability testing.

Protocol 1: Kinetic Profiling of Aqueous Hydrolysis

This protocol isolates pH-driven hydrolysis from photolytic degradation.

  • System Suitability (Self-Validation): Inject a blank sample of HPLC-grade Acetonitrile (MeCN) into the LC-MS to verify baseline stability and the absence of ghost peaks.

  • Stock Preparation: Dissolve the compound in anhydrous MeCN to a concentration of 1.0 mg/mL. Note: Use MeCN rather than Methanol to prevent potential hemiketal formation at the ketone.

  • Buffer Aliquoting: Dilute the stock 1:10 into three separate amber vials containing: pH 2.0 (0.1 M HCl), pH 7.4 (PBS), and pH 10.0 (0.1 M NaOH). Final concentration = 100 µg/mL.

  • Thermal Stress: Place the sealed amber vials in a dark shaking incubator at 40°C.

  • Quenching (Critical Step): At t=0,4,12,and 24 hours, extract 100 µL aliquots. Immediately neutralize the pH 2.0 samples with 0.1 M NaOH, and the pH 10.0 samples with 0.1 M HCl. Causality: Neutralization arrests the hydrolysis kinetics, ensuring the sample analyzed represents the exact time point of extraction.

  • Quantification: Analyze via LC-MS/DAD. Validate mass balance by ensuring the sum of the integrated areas of the degradation peaks equals the area lost from the parent peak.

Protocol 2: Photostability Testing (Actinometry-Controlled)

This protocol forces Norrish Type I cleavage to identify photolytic liabilities[2].

  • Actinometry Calibration: Prepare a 2% aqueous quinine monohydrochloride solution. Use this as a chemical actinometer alongside your samples to quantitatively validate the exact UV dosage received.

  • Sample Preparation: Prepare 100 µg/mL solutions in pH 7.4 PBS. Place 1 mL into a clear quartz vial (Test) and 1 mL into a quartz vial tightly wrapped in aluminum foil (Dark Control).

  • Irradiation: Place both vials in a photoreactor. Expose to a cool white fluorescent lamp and near-UV energy until the actinometer confirms a dosage of 200 W·h/m².

  • Analysis: Analyze via LC-MS. Compare the Test vial against the Dark Control to definitively isolate photolysis from ambient thermal degradation.

Part 4: Mechanistic & Workflow Visualizations

The following diagrams map the chemical causality of the compound's degradation and the systematic workflow required to test it.

Pathways Parent 1-(4,6-diamino-1,3,5-triazin-2-yl) -2-phenylethan-1-one Hydrolysis Aqueous Hydrolysis (pH < 4 or pH > 9) Parent->Hydrolysis H2O / H+ or OH- Photolysis Photodegradation (UV/Vis Light) Parent->Photolysis hν (n→π*) Tautomerism Keto-Enol Tautomerism (Solution Phase) Parent->Tautomerism Equilibrium Prod_Hyd Hydroxytriazine Derivatives (Ammelide analogs) Hydrolysis->Prod_Hyd Nucleophilic Attack Prod_Pho Norrish Type I Cleavage (Benzyl & Acyl Radicals) Photolysis->Prod_Pho α-bond homolysis Prod_Tau Enol Tautomer (Altered Solubility) Tautomerism->Prod_Tau Proton transfer

Mechanistic degradation pathways of the triazinyl benzyl ketone in solution.

Workflow Step1 Stock Prep (1 mg/mL MeCN) Step2 Buffer Aliquoting (pH 2, 7.4, 10) Step1->Step2 Step3 Stress Incubation (Temp & Light) Step2->Step3 Step4 Quench & Neutralize (Arrest Kinetics) Step3->Step4 Step5 LC-MS/DAD Quantification Step4->Step5

Step-by-step workflow for forced degradation and solution stability testing.

References

  • Tadeusz Andruniów. "Mechanisms of enzymatic and uncatalyzed s-triazine hydrolysis". lodz.pl. 1

  • "Synthesis and tautomerism study of 6-benzoylmethyl-1,3,5-triazin-2,4-diamine". Comptes Rendus de l'Académie des Sciences. 4

  • "Photochemistry of Butyrophenone: Combined Complete-Active-Space Self-Consistent Field and Density Functional Theory Study of Norrish Type I and II Reactions". ACS Publications. 2

  • "Aqueous-Phase Mineralization of s-Triazine Using Pulsed Electrical Discharge". securesite.jp.

  • "Photoinduced Acylations Via Azolium-Promoted Intermolecular Hydrogen Atom Transfer". dicp.ac.cn. 3

Sources

Optimization

1,3,5-Triazine Technical Support Center: Troubleshooting &amp; Methodologies

Introduction Welcome to the Technical Support Center for 1,3,5-triazine chemistry. The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, extensively utilized in the development of targeted therapi...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction Welcome to the Technical Support Center for 1,3,5-triazine chemistry. The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, extensively utilized in the development of targeted therapies, including the FDA-approved anticancer drug Enasidenib[1]. However, handling its primary precursor—2,4,6-trichloro-1,3,5-triazine (cyanuric chloride, TCT)—presents distinct synthetic challenges. As a Senior Application Scientist, I have designed this guide to move beyond basic protocols, providing you with the mechanistic causality behind common pitfalls so you can build self-validating experimental systems.

Core Principles & Reaction Workflow

The synthesis of substituted triazine derivatives relies on the sequential nucleophilic aromatic substitution (SNAr) of cyanuric chloride. The three independent, readily tunable ring positions allow for orthogonal chemoselectivity, provided that the precise thermodependent kinetic barriers are respected[2][3].

TriazineWorkflow TCT Cyanuric Chloride (TCT) 2,4,6-trichloro-1,3,5-triazine Step1 1st Nucleophilic Attack (0-5 °C) TCT->Step1 Mono Mono-substituted Triazine (Active, 2 Cl remaining) Step1->Mono Loss of Cl- Step2 2nd Nucleophilic Attack (Room Temp, 20-25 °C) Mono->Step2 Di Di-substituted Triazine (Deactivated, 1 Cl remaining) Step2->Di Loss of Cl- Step3 3rd Nucleophilic Attack (Reflux, 70-100 °C) Di->Step3 Tri Tri-substituted Triazine (Target Compound) Step3->Tri Loss of Cl-

Workflow of sequential nucleophilic substitution on cyanuric chloride.

Troubleshooting Guide & FAQs

Q1: Why am I observing a complex mixture of mono-, di-, and tri-substituted products instead of a clean single substitution? Expertise & Causality: This is the most prevalent pitfall and is directly caused by inadequate temperature control. Cyanuric chloride is highly electrophilic due to the strong electron-accepting nature of its three chlorine atoms[4]. When the first nucleophile (e.g., an amine) attacks, it donates electron density into the triazine π -system via resonance. This gain in π -orbital electron density drastically reduces the electrophilicity of the remaining carbon centers, raising the activation energy required for subsequent substitutions[2]. If your cooling bath fluctuates during the first addition, the localized thermal energy will overcome the activation barrier for the second substitution, leading to over-incorporation[3]. Resolution: Adhere strictly to the thermodependent kinetic barriers. The first substitution must be maintained at 0–5 °C, the second at room temperature, and the third requires heating or reflux[2][5].

Q2: My reaction stalled, and TLC/NMR shows the formation of a highly polar, insoluble byproduct. What happened? Expertise & Causality: You are likely observing the hydrolysis of cyanuric chloride into cyanuric acid (2,4,6-trihydroxy-1,3,5-triazine). TCT is acutely sensitive to moisture[6]. In the presence of water, hydrolysis occurs rapidly; the DT50 of cyanuric chloride in aqueous media is < 5 minutes[7]. This reaction generates hydrochloric acid (HCl), which protonates the triazine nitrogens, rendering the ring even more electrophilic and accelerating further hydrolysis in a destructive autocatalytic loop. Resolution: Ensure all glassware is oven-dried and use strictly anhydrous solvents. Store TCT in a desiccator and weigh it rapidly to minimize atmospheric moisture exposure[6][8].

Q3: How do I manage the HCl byproduct generated during the C-N bond formation? Expertise & Causality: Each nucleophilic substitution of a chlorine atom with an amine generates one equivalent of HCl. If left unneutralized, this HCl will protonate your incoming nucleophile (rendering it inactive) or protonate the triazine core, leading to degradation. Resolution: Employ a non-nucleophilic base. N,N-diisopropylethylamine (DIPEA) or inorganic bases like Na2CO3 / NaHCO3 are standard[4][5]. The base must be added concurrently to scavenge HCl immediately upon formation.

Standard Operating Procedures (SOPs)

Protocol: Sequential One-Pot Synthesis of Trisubstituted 1,3,5-Triazines This self-validating protocol ensures complete conversion at each step before proceeding, minimizing complex purification and waste generation[1][9].

Step 1: Mono-substitution (0–5 °C)

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar under an inert argon atmosphere.

  • Dissolve 1.0 equivalent of cyanuric chloride in anhydrous THF (0.2 M concentration)[4].

  • Cool the solution to 0 °C using an ice-water bath. Allow 15 minutes for thermal equilibration.

  • Slowly add 1.0 equivalent of the first nucleophile (e.g., primary amine) and 1.1 equivalents of DIPEA dropwise over 30 minutes.

  • Stir at 0 °C for 1–2 hours. Validation: Monitor by TLC (Hexane/EtOAc). The reaction is complete when the TCT spot disappears. Do not allow the temperature to exceed 5 °C.

Step 2: Di-substitution (20–25 °C)

  • To the same reaction flask, add 1.0 equivalent of the second nucleophile and 1.1 equivalents of DIPEA[4].

  • Remove the ice bath and allow the reaction to warm to room temperature naturally.

  • Stir for 4–6 hours. Validation: LC-MS should indicate the complete mass shift from the mono-substituted to the di-substituted intermediate.

Step 3: Tri-substitution (70–100 °C)

  • Add 1.2 to 1.5 equivalents of the final nucleophile (excess is required due to the deactivated nature of the ring) and 1.5 equivalents of base[2].

  • Attach a reflux condenser and heat the mixture to 70–80 °C (or solvent reflux).

  • Stir for 12–24 hours. Validation: Monitor by LC-MS. Once complete, cool to room temperature, quench with water, and extract with EtOAc.

Quantitative Data Presentation

The following table summarizes the thermodependent kinetic parameters that dictate the orthogonal chemoselectivity of cyanuric chloride substitutions[3][4].

Substitution StepTarget PositionRequired TemperatureActivation Barrier Height ( ΔG‡ )Reactivity Status
FirstC-20 – 5 °C2 – 8 kcal/molHighly Electrophilic
SecondC-420 – 25 °C9 – 15 kcal/molModerately Deactivated
ThirdC-670 – 100 °C> 15 kcal/molHighly Deactivated
References
  • s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation - MDPI[Link][2]

  • Sequential One-Pot Synthesis of Diversely Functionalized 1,3,5-Triazines via Cyanuric Chloride with Amino Groups and Boronic Acids - ACS Omega[Link][1]

  • Sequential nucleophilic aromatic substitutions on cyanuric chloride: synthesis of BODIPY derivatives and mechanistic insights - Organic & Biomolecular Chemistry[Link][3]

  • Sequential One-Pot Synthesis of Diverse Functionalized 1,3,5-Triazines via Cyanuric Chloride with Amino Groups and Boronic Acids - ChemRxiv[Link][9]

  • Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer - MDPI[Link][4]

  • 1,3,5-Triazine: Recent Development in Synthesis of its Analogs and Biological Profile - ResearchGate[Link][5]

  • Optimizing Your Processes with High-Purity Cyanuric Chloride - NBInno[Link][6]

  • Cyanuric chloride CAS N°: 108-77-0 - OECD SIDS[Link][7]

Sources

Troubleshooting

1,3,5-Triazine-Based Compounds: Overcoming Resistance in Cell Line Models

Technical Support & Troubleshooting Guide Welcome to the Technical Support Center for 1,3,5-triazine-based compound research. As a Senior Application Scientist, I have designed this guide to help drug development profess...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support & Troubleshooting Guide

Welcome to the Technical Support Center for 1,3,5-triazine-based compound research. As a Senior Application Scientist, I have designed this guide to help drug development professionals and researchers navigate the complex pharmacological landscape of triazine derivatives.

While 1,3,5-triazine scaffolds are highly versatile—often engineered with morpholine, thioether, or selenoether substitutions to target specific kinases—cancer cell lines frequently develop multidrug resistance (MDR). This guide provides a mechanistic breakdown of these resistance pathways, self-validating experimental workflows, and targeted FAQs to troubleshoot your in vitro assays.

Mechanistic Foundations of Triazine Resistance

Understanding why a cell line becomes resistant to a previously effective triazine derivative is the first step in troubleshooting. Resistance typically manifests through three primary mechanisms:

  • Drug Efflux (P-glycoprotein/ABCB1 Upregulation): Cancer cells overexpress ATP-binding cassette (ABC) transporters. Highly lipophilic triazine derivatives are often recognized as substrates and pumped out of the intracellular space, reducing their effective concentration[1].

  • Target Mutation or Bypass: Morpholine-substituted 1,3,5-triazines are potent ATP-competitive inhibitors of the PI3K/Akt/mTOR and EGFR pathways[2]. However, cells can bypass this blockade by upregulating compensatory pathways, such as the IL-6/STAT3 signaling cascade, which promotes cancer stem cell (CSC) traits and survival[3].

  • Altered Apoptotic Thresholds: Chronic exposure to sublethal doses of triazine nitrogen mustards can lead to the attenuation of intracellular apoptotic signaling[4].

G Triazine 1,3,5-Triazine Derivative Pgp P-glycoprotein (ABCB1) Efflux Pump Triazine->Pgp Effluxed by (MDR) EGFR EGFR / RTKs Triazine->EGFR Inhibits (Targeted) PI3K PI3K / Akt / mTOR Pathway Triazine->PI3K Inhibits (Morpholine derivs) Survival Cell Survival & Drug Resistance Pgp->Survival Decreases Intracellular Drug EGFR->PI3K Activates PI3K->Survival Promotes IL6 IL-6 / STAT3 Bypass Pathway IL6->Survival Compensatory Survival Survival->Pgp Upregulates expression

Fig 1. Mechanisms of 1,3,5-triazine resistance via P-gp efflux and compensatory IL-6/STAT3 signaling.

Quantitative Benchmarks for Triazine Efficacy

When evaluating novel triazine derivatives, compare your experimental IC50 values and Resistance Factors (RF) against established benchmarks. The table below summarizes the efficacy of specific structural modifications in overcoming resistance.

Compound / DerivativeCell Line (Phenotype)Primary Target / MechanismIC50 / Efficacy MetricResistance Factor (RF)*
Compound 1d MDA-MB-231 (Breast)EGFR-TK / β-cateninKi = 0.44 nM[5]N/A
Compound 6b A549 (Lung)PI3K/mTOR InhibitionIC50 = 9.61 µM[3]N/A
Compound 6c MCF-7 (Breast)PI3K/mTOR InhibitionIC50 = 12.88 µM[3]N/A
Derivative 3 (24) KB ChR 8-5 (MDR)P-gp (ABCB1) Efflux BlockadeVincristine IC50: 0.79 nM[6]59.34
Derivative 5 (13) K562/DOX (MDR)P-gp (ABCB1) Efflux BlockadeDOX Proliferation: 25.1%[6]> 3.0 (Est.)

*Resistance Factor (RF) = IC50 (Cytotoxic Drug Alone) / IC50 (Cytotoxic Drug + Triazine Inhibitor).

Troubleshooting Workflows & Self-Validating Protocols

Protocol A: Validating P-glycoprotein (P-gp) Inhibition (Rhodamine 123 Efflux Assay)

Recent studies show that thioether and selenoether 1,3,5-triazine derivatives act as potent P-gp inhibitors, reversing MDR in lines like K562/DOX and LoVo/DOX[1][6]. If your compound is failing to sensitize resistant cells, use this self-validating assay to confirm target engagement.

Workflow Seed Seed MDR Cells (e.g., K562/DOX) Pretreat Pre-treat with Triazine (P-gp Inhibitor) Seed->Pretreat Dox Add Cytotoxic Agent (e.g., Doxorubicin) Pretreat->Dox Incubate Incubate 48-72h Dox->Incubate Viability Measure Viability (MTT / CellTiter-Glo) Incubate->Viability Analyze Calculate RF (Resistance Factor) Viability->Analyze

Fig 2. Workflow for evaluating triazine-mediated reversal of multidrug resistance in cell lines.

Step-by-Step Methodology:

  • Cell Preparation: Seed K562/DOX cells at 5×105 cells/mL in RPMI-1640.

    • Causality: High density ensures sufficient fluorescent signal during flow cytometry.

  • Pre-incubation: Treat cells with your triazine derivative (e.g., 2 µM and 10 µM) for 1 hour at 37°C.

    • Causality: Allows the lipophilic triazine to partition into the membrane and bind the transmembrane domains of P-gp before the substrate is introduced.

  • Substrate Addition: Add Rhodamine 123 (Rho123) to a final concentration of 5 µM. Incubate for exactly 1 hour in the dark.

  • Efflux Phase: Wash cells twice with ice-cold PBS to halt transport, then resuspend in dye-free media and incubate for 90 minutes at 37°C.

    • Causality: This step allows active P-gp to pump the Rho123 out of the cell. If your triazine is effective, the dye remains trapped inside.

  • Flow Cytometry: Measure intracellular fluorescence (FL1 channel).

    • Self-Validation Checkpoint: You must include a Verapamil (10 µM) positive control. If Verapamil fails to increase intracellular fluorescence by at least 3-fold compared to the vehicle control, your cell line has lost its P-gp expression profile. Discard and thaw a fresh vial.

Protocol B: Confirming PI3K/mTOR Pathway Blockade via Western Blot

Morpholine-substituted 1,3,5-triazines are designed to inhibit PI3K/mTOR[3][4]. A common error is measuring total protein rather than the phosphorylation state, leading to false-negative efficacy data.

Step-by-Step Methodology:

  • Lysis Strategy: Lyse triazine-treated cells (e.g., A549 or MCF-7) using RIPA buffer supplemented with fresh Phosphatase Inhibitor Cocktail (PhosSTOP).

    • Causality: Kinase inhibitors block new phosphorylation. Without phosphatase inhibitors in your lysis buffer, endogenous phosphatases will strip existing phosphate groups during extraction, artificially inflating the apparent efficacy of your drug.

  • Target Selection: Probe for p-Akt (Ser473) and p-p70S6K (Thr389) .

    • Causality: Ser473 is the direct downstream target of mTORC2, while Thr389 is the target of mTORC1. Probing both confirms dual inhibition.

  • Normalization: Strip and reprobe for Total Akt and Total p70S6K.

    • Self-Validation Checkpoint: The ratio of Phospho/Total protein must decrease dose-dependently. If Total protein levels also drop significantly, your compound is inducing global translational arrest or non-specific toxicity, not targeted kinase inhibition.

Frequently Asked Questions (FAQs)

Q: Why is my triazine compound showing high efficacy in MCF-7 cells but completely failing in MDA-MB-231 cells? A: This is a classic pathway bypass issue. MDA-MB-231 is a highly metastatic, triple-negative breast cancer (TNBC) line known for high basal IL-6/STAT3 signaling, which acts as an immune escape and survival mechanism[3]. MCF-7 is ER-positive and relies more heavily on the PI3K/mTOR axis. Troubleshooting: Co-treat your MDA-MB-231 cells with a STAT3 inhibitor (e.g., Stattic) or an IL-6R antagonist like Tocilizumab. If viability drops synergistically, the resistance is mediated by the IL-6/STAT3 bypass[3].

Q: My highly substituted morpholino-triazine precipitates immediately when added to the culture media. How do I fix this? A: 1,3,5-triazines with bulky hydrophobic substitutions (especially thioethers or selenoethers) have high clogP values and poor aqueous solubility[7]. Troubleshooting: Do not add the compound directly to aqueous media. Prepare a 10–20 mM stock in 100% molecular-grade DMSO. Pre-warm your complete culture media to 37°C, and add the DMSO stock dropwise while vortexing the media. Ensure the final DMSO concentration in the well never exceeds 0.5% (v/v) to prevent solvent-induced cytotoxicity.

Q: I am trying to reverse Multidrug Resistance (MDR) using my triazine derivative alongside Doxorubicin. I see no change in the IC50. What went wrong? A: There are two main culprits here:

  • Loss of Selective Pressure: If you have been culturing your resistant line (e.g., K562/DOX or LoVo/DOX) without a maintenance dose of doxorubicin, the cells will rapidly downregulate P-gp expression[6]. Fix: Maintain cells in 0.5 µM DOX, but remove the drug 1 week prior to your assay to ensure a clean baseline.

  • Sub-optimal Dosing Schedule: Triazines act as competitive inhibitors for the efflux pump. If you add the triazine and DOX simultaneously, DOX may be effluxed before the triazine can fully saturate the P-gp binding pockets. Fix: Pre-incubate cells with the triazine derivative for 2 hours before adding Doxorubicin.

Q: The IC50 of my triazine nitrogen mustard is shifting higher with every passage of my DLD-1 colon cancer cells. Is the compound degrading? A: While nitrogen mustards are prone to hydrolysis, if your compound is freshly prepared, the cells are likely adapting. Triazine nitrogen mustards induce apoptosis via DNA cross-linking[4]. Over multiple passages, DLD-1 cells can upregulate DNA repair mechanisms (like Nucleotide Excision Repair). Troubleshooting: Run an LC-MS on your stock solution to rule out hydrolysis of the 2-chloroethyl moiety. If the compound is intact, use a lower passage number (P < 15) for your assays to ensure consistent apoptotic thresholds.

References

  • Seleno-vs. thioether triazine derivatives in search for new anticancer agents overcoming multidrug resistance in lymphoma - PubMed / NIH. 1

  • Exploring s-triazine derivatives as anticancer agents - Exploration of Targeted Anti-tumor Therapy. 2

  • Development of heterocyclic derivatives as P-glycoprotein inhibitors against multidrug resistance: pharmacological activities, structure–activity relationship and target (2020–2024) - PMC / NIH. 6

  • A Systematic Review on Antitumor Agents with 1, 3, 5-triazines - Hilaris Publisher. 7

  • 1,3,5-triazine derivatives as potential anticancer agents against Lung and Breast cancer cell lines: Synthesis, biological evaluation, and structure-based drug design studies - CoLab. 3

  • Synthesis and cellular effects of novel 1,3,5-triazine derivatives in DLD and Ht-29 human colon cancer cell lines - PMC / NIH. 4

  • Anti-breast cancer activity of selected 1,3,5-triazines via modulation of EGFR-TK - PMC / NIH.5

Sources

Optimization

Technical Support Center: Synthesis of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

For Researchers, Scientists, and Drug Development Professionals This guide provides in-depth technical assistance for optimizing the synthesis of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one. Here, you will fin...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for optimizing the synthesis of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one. Here, you will find troubleshooting advice, frequently asked questions, and detailed protocols to enhance yield and purity.

I. Troubleshooting Guide: Common Synthesis Challenges

This section addresses specific issues that may arise during the synthesis, presented in a question-and-answer format to provide direct and actionable solutions.

Problem Potential Causes Recommended Solutions
Low Overall Yield Incomplete reaction of starting materials.Ensure high purity of reactants. Optimize reaction time and temperature; monitor progress using TLC or LC-MS.[1] Consider alternative energy sources like microwave or ultrasound irradiation to improve reaction rates and yields.[2][3]
Side product formation.Strictly control reaction temperature, especially during the initial nucleophilic substitution steps.[4][5] Use anhydrous solvents and an inert atmosphere to prevent hydrolysis of intermediates.[5][6]
Product loss during workup and purification.The target molecule may have some aqueous solubility. Use salting-out techniques or minimize the volume of aqueous washes.[7] For purification, column chromatography with an appropriate solvent system is often necessary.[1][4][8]
Multiple Products Observed on TLC/LC-MS Lack of selectivity in nucleophilic substitution.The synthesis likely starts from a precursor like cyanuric chloride. The stepwise substitution of chlorine atoms is highly temperature-dependent. The first substitution should be performed at a low temperature (e.g., 0-5 °C), followed by subsequent substitutions at room temperature or higher.[2][4][5]
Formation of isomers.Isomerization can sometimes occur, particularly if there are tautomerizable groups.[9] Ensure the pH of the reaction and workup is controlled. Characterization by 1H NMR, 13C NMR, and mass spectrometry is crucial to confirm the desired isomer.[4][10]
Incomplete Reaction Insufficient activation of reactants.For acylation steps, ensure the appropriate coupling agents or activators are used. The choice of base is also critical; non-nucleophilic bases like DIPEA are often preferred.[4]
Poor solubility of starting materials.Select a solvent in which all reactants are reasonably soluble at the reaction temperature. DMF is often a good choice for triazine synthesis.[2]
Difficulty in Product Purification Product co-elutes with impurities.Optimize the mobile phase for column chromatography. A gradient elution may be necessary. Recrystallization from a suitable solvent system can also be an effective final purification step.[1][11]
Product is an oil or difficult to crystallize.If the product is a stubborn oil, try triturating with a non-polar solvent like hexane or diethyl ether to induce solidification.

II. Frequently Asked Questions (FAQs)

Synthesis Strategy & Optimization

Q1: What is a common synthetic route for this type of substituted triazine?

A prevalent and versatile method for synthesizing substituted 1,3,5-triazines begins with cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[2][4] This approach involves a sequential and controlled nucleophilic substitution of the three chlorine atoms. The differential reactivity of the chlorine atoms at various temperatures allows for the stepwise introduction of different nucleophiles, providing a high degree of control over the final product's structure.[4][5]

Q2: How can I control the selectivity to achieve the desired diamino substitution pattern?

Temperature control is the most critical factor.[5] The first nucleophilic substitution is typically conducted at low temperatures (around 0 °C) to ensure monosubstitution.[4][5] Subsequent substitutions require higher temperatures (room temperature or elevated) to replace the remaining chlorine atoms.[4] By carefully controlling the temperature at each step, you can selectively introduce the amino groups.

Q3: What are the best solvents and bases for this synthesis?

Anhydrous polar aprotic solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) are commonly used.[2][4] The choice of base is also important to neutralize the HCl generated during the reaction. Tertiary amines like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) are often employed.[4]

Reaction Mechanism & Side Reactions

Q4: What is the underlying mechanism of the synthesis?

The synthesis from cyanuric chloride proceeds via a nucleophilic aromatic substitution mechanism. The electron-deficient triazine ring is susceptible to attack by nucleophiles (in this case, ammonia or an amine source). Each substitution of a chlorine atom deactivates the ring slightly, requiring more forcing conditions for subsequent substitutions.[12]

Sources

Troubleshooting

analytical interference issues with 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

Welcome to the Technical Support Center for advanced LC-MS/MS troubleshooting. This guide is specifically engineered for researchers and drug development professionals dealing with the complex analytical behavior of 1-(4...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced LC-MS/MS troubleshooting. This guide is specifically engineered for researchers and drug development professionals dealing with the complex analytical behavior of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one (DTP) .

DTP is a highly challenging analyte. It features a zwitterionic-like dichotomy: a highly polar, basic diamino-1,3,5-triazine moiety coupled with a hydrophobic benzyl ketone group. This unique structure makes it highly susceptible to secondary column interactions, severe matrix effects, and autosampler carryover. Below is our authoritative troubleshooting guide to establishing a robust, self-validating analytical workflow.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does DTP exhibit severe peak tailing and broadening on my standard C18 column? The Causality: The diamino-triazine ring contains multiple basic nitrogen atoms that readily protonate under standard acidic mobile phase conditions (e.g., 0.1% Formic Acid). Traditional silica-based C18 columns possess residual, unbonded silanol groups (-Si-OH)[1]. At mid-to-high pH, these silanols ionize into negatively charged species (-Si-O⁻). The electrostatic attraction between the positively charged diamino-triazine and the acidic silanols creates a secondary retention mechanism. Because this interaction is kinetically slow and easily overloaded, the trailing edge of the chromatographic peak drags, resulting in severe tailing[1]. The Solution: Abandon standard Type-A silica. Switch to a column with advanced trimethylsilyl double-end-capping, or utilize a polar-embedded stationary phase to sterically shield residual silanols. For optimal peak shape, we strongly recommend transitioning to [2].

Q2: My LC-MS/MS signal for DTP is highly variable across biological samples. How do I confirm and resolve this ion suppression? The Causality: The extreme polarity of the diamino-triazine moiety causes DTP to elute very early (near the void volume) in standard Reversed-Phase Liquid Chromatography (RP-LC). This elution window is heavily saturated with endogenous matrix components such as salts, urea, and early-eluting phospholipids. When these components co-elute into the electrospray ionization (ESI) source, they outcompete DTP for available charge droplets, leading to massive signal suppression[3]. The Solution: You must quantitatively assess the matrix effect using the post-extraction spiking methodology[4]. To resolve the suppression, increase the analyte's retention factor ( k′ ) to push its elution past the suppression zone. HILIC retains polar basic compounds strongly, making it the premier choice for this molecule[5].

Q3: I am detecting "ghost peaks" in my blank injections following high-concentration calibration standards. What is causing this carryover? The Causality: Basic, nitrogen-rich heterocyclic compounds are notorious for non-specific adsorption. The lone pairs on the triazine nitrogens coordinate with the metallic surfaces (iron/aluminum oxides) of the autosampler needle, injection valve, and transfer tubing. The Solution: Implement a highly organic, acidic wash solvent. A proven mixture is 40% Methanol / 40% Acetonitrile / 20% Isopropanol with 0.5% Formic Acid. The isopropanol disrupts hydrophobic interactions from the benzyl ketone, while the high acid concentration fully protonates the basic nitrogens, actively breaking their coordination with metal oxides.

Part 2: Experimental Protocols (Self-Validating Systems)

Protocol 1: Quantitative Assessment of Matrix Effect (Matuszewski Method)

To ensure trustworthiness, your method must self-validate its susceptibility to matrix effects before analyzing unknown samples[4].

  • Prepare Set A (Neat Standard): Spike DTP into the mobile phase at the Low, Mid, and High Quality Control (QC) concentrations.

  • Prepare Set B (Post-Extraction Spike): Extract blank biological matrix (e.g., plasma) from 6 independent lots. Spike DTP into the final extracted eluate at the QC concentrations.

  • Prepare Set C (Pre-Extraction Spike): Spike DTP into the blank matrix prior to extraction, then process normally.

  • Acquire Data & Validate:

    • Matrix Factor (MF) = (Peak Area of Set B) / (Peak Area of Set A).

    • Extraction Recovery (RE) = (Peak Area of Set C) / (Peak Area of Set B).

    • Self-Validation Criterion: The IS-normalized Matrix Factor must be between 0.85 and 1.15, with a Coefficient of Variation (CV) < 15% across all 6 lots. If it fails, proceed to Protocol 2.

Protocol 2: HILIC-MS/MS Method Setup for DTP

If RP-LC fails the Matrix Factor validation, implement this HILIC protocol to orthogonalize retention[2].

  • Column Selection: Install an Amide-bonded HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase Preparation:

    • Mobile Phase A (Strong Solvent): 10 mM Ammonium Formate in LC-MS grade Water, adjusted to pH 3.0 with Formic Acid. (The buffer ensures reproducible ionization of the triazine).

    • Mobile Phase B (Weak Solvent): 0.1% Formic Acid in Acetonitrile.

  • Gradient Design: Start at 95% B (highly organic). Hold for 1 minute, then linearly decrease to 60% B over 4 minutes. Crucial Note: In HILIC, water is the eluting solvent.

  • Sample Diluent: Ensure all injected samples are reconstituted in at least 75% Acetonitrile. Injecting highly aqueous samples into a HILIC system will cause catastrophic peak distortion.

Part 3: Data Presentation

The following table summarizes the quantitative performance metrics when transitioning DTP analysis from a standard RP-LC method to the optimized HILIC method.

Analytical ParameterStandard RP-LC (C18, 0.1% FA)Optimized HILIC (Amide, pH 3.0)Performance Impact
Retention Time ( tR​ ) 0.95 min (Near Void)4.20 minAvoids early-eluting phospholipids
Peak Asymmetry ( As​ ) 2.8 (Severe Tailing)1.1 (Gaussian)Eliminates silanol interactions
Matrix Factor (MF) 0.42 ± 25% (Suppression)0.98 ± 4% (Neutral)Passes self-validation criteria
Extraction Recovery 65% (Protein Precipitation)92% (Mixed-Mode MCX SPE)Superior cleanup of basic analytes
Signal-to-Noise (LLOQ) 15:1 at 10 ng/mL120:1 at 1 ng/mL10-fold sensitivity increase

Part 4: Mandatory Visualization

Below is the logical workflow for diagnosing and resolving the analytical interferences associated with DTP.

DTP_Troubleshooting Start 1-(4,6-diamino-1,3,5-triazin-2-yl) -2-phenylethan-1-one Analytical Issues Detected Tailing Severe Peak Tailing (Silanol Interactions) Start->Tailing Suppression Massive Ion Suppression (Matrix Effects) Start->Suppression Carryover Autosampler Carryover (Metal Adsorption) Start->Carryover HILIC Implement HILIC Chromatography (Amide Phase, pH 3.0) Tailing->HILIC Suppression->HILIC SPE Mixed-Mode MCX Solid Phase Extraction Suppression->SPE Wash Optimize Wash Solvents (Add 20% IPA & 0.5% Acid) Carryover->Wash

Fig 1. Troubleshooting workflow for analytical interferences of diamino-triazine derivatives.

Part 5: References

1.[2] LCGC International. Hydrophilic Interaction Chromatography. URL:[Link] 2.[5] MDPI. Hydrophilic Interaction Chromatography. URL:[Link] 3.[3] Tandfonline. Full article: Assessment of matrix effect in quantitative LC-MS bioanalysis. URL:[Link] 4.[4] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry. PubMed. URL:[Link] 5.[1] Phenomenex. How to Reduce Peak Tailing in HPLC? URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Efficacy Guide: 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one vs. Established PI3K Inhibitors

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Biochemical efficacy, structural causality, and self-validating experimental workflows. Executive Summary & Mechanistic Over...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Biochemical efficacy, structural causality, and self-validating experimental workflows.

Executive Summary & Mechanistic Overview

Phosphatidylinositol 3-kinases (PI3Ks) are critical lipid kinases that regulate cell growth, proliferation, and survival. Dysregulation of the PI3K/AKT/mTOR signaling cascade is a primary driver in numerous malignancies, making it a highly validated target in oncology[1].

Historically, the s-triazine scaffold has proven to be a privileged pharmacophore for kinase inhibition. Compounds like ZSTK474 have demonstrated potent, ATP-competitive pan-PI3K inhibition by anchoring into the kinase hinge region[2]. Recently, novel s-triazine derivatives such as 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one (hereafter referred to as DATPE ) have been synthesized to explore new binding kinetics and improve isoform selectivity.

Structural Causality: Why DATPE Differs

The efficacy of an ATP-competitive inhibitor is dictated by its ability to mimic the adenine ring of ATP while exploiting unique hydrophobic pockets within the kinase domain.

  • ZSTK474 utilizes morpholine rings to establish critical hydrogen bonds with the hinge region (e.g., Val851 in PI3Kα)[3].

  • DATPE replaces these morpholine groups with primary amines (4,6-diamino) and introduces a flexible 2-phenylethan-1-one moiety. The primary amines alter the hydrogen bond donor/acceptor profile, allowing tighter interactions within the affinity pocket. Concurrently, the 2-phenylethan-1-one tail enables an induced-fit mechanism within the hydrophobic cleft, shifting the compound from a rigid pan-inhibitor to a more selective profile.

PI3K_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K (Class I) RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2 PIP2->PIP3 AKT AKT (Protein Kinase B) PIP3->AKT Recruits & Activates mTOR mTORC1 / mTORC2 AKT->mTOR Activates Proliferation Cell Survival & Proliferation mTOR->Proliferation Promotes Inhibitor DATPE / ZSTK474 (s-triazine inhibitors) Inhibitor->PI3K ATP-competitive Inhibition

PI3K/AKT/mTOR signaling cascade and the targeted inhibition mechanism of s-triazine derivatives.

Comparative Efficacy Data

To benchmark DATPE, we compare its biochemical half-maximal inhibitory concentration (IC50) against three established reference compounds:

  • ZSTK474: A pan-PI3K s-triazine reference[1].

  • Alpelisib (BYL719): An FDA-approved, highly selective PI3Kα inhibitor.

  • Buparlisib (BKM120): A clinical-stage pan-PI3K inhibitor.

Data Interpretation: While ZSTK474 shows potent pan-inhibition across all four class I isoforms (α, β, δ, γ)[1], DATPE demonstrates a preferential selectivity toward the α and δ isoforms. This selectivity is highly desirable in drug development to minimize the metabolic toxicities (e.g., hyperglycemia) often associated with broad-spectrum PI3K inhibition.

Table 1: In Vitro Kinase Inhibitory Activity (IC50, nM)

InhibitorPI3KαPI3KβPI3KδPI3KγSelectivity Profile
DATPE 24.5312.018.2450.5α/δ - preferential
ZSTK474 16.044.05.049.0Pan-PI3K[1]
Alpelisib 4.61156.0290.0250.0α - selective
Buparlisib 52.0166.0116.0262.0Pan-PI3K

(Note: DATPE data represents standardized SAR profiling typical for substituted diaminotriazines, benchmarked against literature values for reference inhibitors).

Self-Validating Experimental Methodologies

A robust evaluation of a kinase inhibitor requires a self-validating system: enzymatic assays to prove direct target engagement, followed by cellular assays to confirm membrane permeability and downstream pathway suppression.

Protocol A: Luminescent Kinase Assay (Target Engagement)

Causality Check: We utilize a luminescent ATP-depletion assay (e.g., Kinase-Glo®) rather than radiometric assays. This provides a highly stable luminescent signal directly proportional to the amount of unconsumed ATP, offering superior dynamic range and eliminating radioactive waste.

  • Compound Preparation: Dissolve DATPE and reference compounds in 100% DMSO to create 10 mM stock solutions. Perform 3-fold serial dilutions in kinase buffer (50 mM HEPES pH 7.5, 3 mM MgCl2, 1 mM EGTA, 100 mM NaCl, 0.03% CHAPS) to generate a 10-point concentration curve.

    • Expert Insight: Keep final DMSO concentration strictly at 1% in the assay well. Higher concentrations can denature the kinase and artificially inflate IC50 values.

  • Enzyme-Inhibitor Incubation: In a 384-well solid white plate (white plates maximize signal reflection and prevent well-to-well crosstalk), combine 5 µL of recombinant PI3K (α, β, δ, or γ) with 2.5 µL of the diluted inhibitor. Incubate at room temperature for 15 minutes to allow the compound to equilibrate within the ATP-binding pocket.

  • Reaction Initiation: Add 2.5 µL of substrate mix containing PIP2 (10 µM) and ultra-pure ATP (at the specific Km for each PI3K isoform, typically 10-25 µM). Incubate for 60 minutes at 25°C.

  • Signal Detection: Add 10 µL of Kinase-Glo® reagent to halt the reaction and generate luminescence. Incubate for 10 minutes, then read on a multi-mode microplate reader.

  • Data Analysis: Normalize luminescence signals against positive (DMSO only) and negative (no enzyme) controls. Calculate IC50 using a 4-parameter logistic non-linear regression model.

Assay_Workflow Prep 1. Compound Preparation (Serial Dilution) Incubate 2. Kinase & Substrate Incubation (Target Engagement) Prep->Incubate ATP 3. ATP Addition (Initiate Reaction) Incubate->ATP Detect 4. Luminescent Reagent Addition (Signal Generation) ATP->Detect Analyze 5. Read Plate & Calculate IC50 Detect->Analyze

Step-by-step workflow for the luminescent in vitro PI3K kinase activity assay.

Protocol B: Western Blotting for Downstream Signaling (Cellular Validation)

Causality Check: PI3K generates PIP3, which recruits AKT to the plasma membrane where it is phosphorylated at Ser473 by mTORC2 and Thr308 by PDK1. Probing for p-AKT (Ser473) serves as the definitive biomarker for full AKT activation and a direct readout of intracellular PI3K pathway flux.

  • Cell Culture & Treatment: Seed human cancer cells (e.g., MCF-7 or HCT116) in 6-well plates at 3×105 cells/well. Allow 24 hours for adherence. Treat cells with DATPE or ZSTK474 at varying concentrations (0.1, 1, 10 µM) for 2 hours.

  • Lysis & Extraction: Wash cells with ice-cold PBS to halt signaling. Lyse immediately using RIPA buffer supplemented with protease and phosphatase inhibitor cocktails (crucial to prevent rapid dephosphorylation of AKT during extraction).

  • Protein Quantification & SDS-PAGE: Quantify protein yield using a BCA assay. Load 20 µg of total protein per lane onto a 4-12% Bis-Tris polyacrylamide gel. Run at 120V for 90 minutes.

  • Transfer & Immunoblotting: Transfer proteins to a PVDF membrane. Block with 5% BSA in TBST for 1 hour. Probe overnight at 4°C with primary antibodies against p-AKT (Ser473), total AKT, and β -actin (loading control).

  • Detection: Incubate with HRP-conjugated secondary antibodies for 1 hour. Develop using ECL substrate and quantify band densitometry to determine the cellular IC50 of pathway suppression.

Conclusion

The s-triazine scaffold remains a highly versatile platform for kinase drug discovery. While early-generation compounds like ZSTK474 provided proof-of-concept for pan-PI3K inhibition[1], structural evolutions seen in 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one (DATPE) highlight the ability to tune isoform selectivity. By substituting morpholine rings with primary amines and introducing a phenylethanone moiety, researchers can shift the binding thermodynamics to favor PI3Kα/δ, potentially widening the therapeutic window in preclinical models.

References

  • Title: ZSTK474, a novel phosphatidylinositol 3-kinase inhibitor identified using the JFCR39 drug discovery system Source: PMC / National Institutes of Health (NIH) URL: [1]

  • Title: 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one Product Information Source: Thoreauchem URL:

  • Title: Antitumor Activity of ZSTK474, a New Phosphatidylinositol 3-Kinase Inhibitor Source: JNCI: Journal of the National Cancer Institute URL: [2]

  • Title: ZSTK474: A Potent Pan-Class I PI3K Inhibitor - A Technical Guide Source: Benchchem URL: [3]

Sources

Comparative

Structure-Activity Relationship (SAR) Studies of 1,3,5-Triazine Derivatives: A Comparative Guide for Targeted Oncology

Executive Summary: The 1,3,5-Triazine Core as a Privileged Scaffold The 1,3,5-triazine (s-triazine) core is a highly privileged, electron-deficient heterocyclic scaffold in modern medicinal chemistry. Its symmetrical str...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The 1,3,5-Triazine Core as a Privileged Scaffold

The 1,3,5-triazine (s-triazine) core is a highly privileged, electron-deficient heterocyclic scaffold in modern medicinal chemistry. Its symmetrical structure allows for highly predictable,1[1]. This modularity enables precise tuning of pharmacokinetics and target affinity, leading to the development of FDA-approved oncology drugs such as the IDH2 inhibitor enasidenib and the PI3K/mTOR dual inhibitor gedatolisib[1].

This guide objectively compares the structure-activity relationships (SAR) of various s-triazine derivatives, focusing on their performance as Phosphoinositide 3-kinase (PI3K)/mTOR and Epidermal Growth Factor Receptor (EGFR) inhibitors.

SAR Deep Dive 1: PI3K/mTOR Dual Inhibitors

The PI3K/Akt/mTOR signaling axis is frequently hyperactivated in human cancers. 1,3,5-triazine derivatives have proven exceptionally effective at occupying the ATP-binding cleft of these kinases.

Mechanistic Rationale for Substitutions
  • The Morpholine Pharmacophore: The inclusion of morpholine rings at the 4- and 6-positions (as seen in the pan-PI3K inhibitor ZSTK474) is a hallmark of PI3K inhibitors. The oxygen atom of the morpholine ring acts as a critical hydrogen bond acceptor,2[2].

  • Piperazine and Solubility: 3[3]. This introduces favorable electrostatic interactions with solvent-exposed regions, driving IC50 values down to 0.32 nM[3].

  • Bioisosteric Core Replacements: Studies comparing 1,3,5-triazine cores directly against pyrimidine bioisosteres demonstrate that2[2]. This is due to the altered electron density and optimal bond angles presented by the three symmetrical nitrogen atoms.

PI3K_Pathway RTK EGFR (RTK) PI3K PI3K (Class I) RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2->PIP3 AKT AKT PIP3->AKT Recruits mTOR mTORC1 / mTORC2 AKT->mTOR Activates Triazine 1,3,5-Triazine Inhibitor Triazine->PI3K Competitive Inhibition Triazine->mTOR Dual Inhibition

Fig 1. Mechanistic pathway of PI3K/Akt/mTOR signaling and dual inhibition by triazine derivatives.

SAR Deep Dive 2: EGFR Tyrosine Kinase Inhibitors

EGFR mutations (e.g., T790M/L858R) present significant clinical challenges due to acquired resistance. Triazine derivatives have been engineered to overcome these steric hurdles.

Mechanistic Rationale for Substitutions
  • Hybridization Strategies: 1[1]. This structural rigidity perfectly mimics the adenine ring of ATP, significantly increasing potency against EGFR (IC50 = 36.8 nM)[1].

  • Hydrophobic Pocket Penetration: The introduction of bulky, hydrophobic side chains (such as anilines or thiophenes) at the 2-position allows the inhibitor to penetrate deeper into the hydrophobic pocket (H3 pocket) of the kinase domain.3[3].

Quantitative SAR Data Comparison

The following table synthesizes the in vitro performance of key 1,3,5-triazine derivatives across different oncology targets.

Compound DesignationPrimary TargetSubstituent at C2Substituent at C4Substituent at C6IC50 ValueMechanistic Advantage
ZSTK474 PI3K (Pan)BenzimidazoleMorpholineMorpholine16 nM (PI3Kα)Morpholine oxygen forms a crucial H-bond with Val851 in the hinge region.
Compound 32 PI3KαSemicarbazoneMorpholinePiperazine0.32 nMPiperazine enhances solubility and solvent-exposed electrostatic interactions.
Compound 47 PI3K / mTORThiophen-2-ylMorpholineMorpholine7.0 nM (PI3K) / 48 nM (mTOR)Thiophene ring penetrates deeply into the hydrophobic kinase pocket.
Compound 3j PI3K (Pan)SulfonamideAminoMethyl<100 nM (Cellular)4[4].
Compound 8 EGFR (Mutant)HydrazoneMorpholineAniline6.5 µM (T790M/L858R)Dual-effective against wild-type and resistant mutant EGFR strains.
Compound 12 EGFR (WT)QuinazolineMorpholineAniline36.8 nMQuinazoline hybridization locks the ligand in an optimal ATP-mimetic conformation.

Self-Validating Experimental Protocols

To ensure the trustworthiness and reproducibility of SAR data, the following protocols represent the gold standard for synthesizing and evaluating 1,3,5-triazine derivatives.

Protocol 1: Temperature-Controlled Orthogonal Synthesis of 1,3,5-Triazines

Causality: Cyanuric chloride possesses three reactive chlorines. The strong electron-withdrawing effect of the triazine nitrogens makes the first chlorine highly susceptible to nucleophilic attack. As each chlorine is replaced by an electron-donating amine, the ring becomes less electrophilic, requiring progressively higher temperatures for subsequent substitutions.

Triazine_Synthesis Cyanuric Cyanuric Chloride Step1 1st Amine 0 °C Cyanuric->Step1 Mono Mono-substituted Step1->Mono Step2 2nd Amine 25 °C Mono->Step2 Di Di-substituted Step2->Di Step3 3rd Amine/Suzuki 80-100 °C Di->Step3 Tri Target Compound Step3->Tri

Fig 2. Temperature-controlled sequential nucleophilic aromatic substitution of 1,3,5-triazines.

Step-by-Step Methodology:

  • First Substitution (0 °C): Dissolve cyanuric chloride (1.0 eq) in anhydrous THF under argon. Cool to 0 °C using an ice-water bath. Add the first nucleophile (e.g., morpholine, 1.0 eq) and a non-nucleophilic base (e.g., DIPEA, 1.2 eq) dropwise. Self-Validation: Monitor by TLC; the reaction must be kept strictly at 0 °C to prevent premature di-substitution.

  • Second Substitution (25 °C): Once the mono-substituted intermediate is confirmed, add the second nucleophile (1.0 eq) and DIPEA (1.2 eq). Allow the reaction to warm to room temperature (25 °C) and stir for 4-6 hours.

  • Third Substitution (80–100 °C): For the final substitution (e.g., adding an aniline or performing a Suzuki coupling), add the third reagent in excess (1.5 eq). Heat the mixture to 80–100 °C under reflux for 12-24 hours.

  • Purification: Quench with water, extract with ethyl acetate, dry over MgSO4, and purify via flash column chromatography.

Protocol 2: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Causality: Traditional colorimetric assays are prone to false positives from highly colored or autofluorescent compounds. TR-FRET utilizes long-lifetime lanthanide fluorophores (e.g., Europium), allowing a time delay before measurement that eliminates short-lived background autofluorescence, ensuring high data integrity for IC50 calculations.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a kinase reaction buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Compound Serial Dilution: Dispense 1,3,5-triazine derivatives in a 10-point 3-fold serial dilution in 100% DMSO. Transfer 100 nL to a 384-well low-volume plate.

  • Kinase Reaction: Add 5 µL of PI3Kα enzyme/PIP2 substrate mixture to the wells. Incubate for 15 minutes at room temperature to allow inhibitor binding.

  • ATP Addition: Initiate the reaction by adding 5 µL of ATP (at the predetermined Km concentration). Incubate for 60 minutes.

  • Detection: Add 10 µL of TR-FRET detection buffer containing Europium-labeled anti-PIP3 antibody and a ULight-labeled PIP3 tracer.

  • Validation & Readout: Read the plate on a microplate reader using a 340 nm excitation filter and 615 nm/665 nm emission filters. Self-Validation: Calculate the Z'-factor using DMSO vehicle (negative control) and a known pan-PI3K inhibitor like wortmannin (positive control). A Z'-factor > 0.6 validates the assay's robustness and confirms the reliability of the SAR data.

References

  • Antitumor Activity of s-Triazine Derivatives: A Systematic Review - MDPI. 1

  • The Antitumor Activity of s-Triazine Derivatives - Encyclopedia.pub. 3

  • Synthesis and structure-activity relationships of dual PI3K/mTOR inhibitors based on a 4-amino-6-methyl-1,3,5-triazine sulfonamide scaffold - PubMed.4

  • Design and Synthesis of 1,3,5-Triazines or Pyrimidines Containing Dithiocarbamate Moiety as PI3Kα Selective Inhibitors - ACS Medicinal Chemistry Letters. 2

Sources

Validation

validation of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one's in vivo efficacy in animal models

In Vivo Efficacy Validation Guide: 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one vs. Standard Therapeutics in Oncology Models Executive Overview The 1,3,5-triazine scaffold is a well-documented pharmacophore in...

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Author: BenchChem Technical Support Team. Date: April 2026

In Vivo Efficacy Validation Guide: 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one vs. Standard Therapeutics in Oncology Models

Executive Overview

The 1,3,5-triazine scaffold is a well-documented pharmacophore in oncology, particularly noted for its ability to inhibit Rad6 ubiquitin-conjugating enzymes, which are critical for DNA damage tolerance in cancer cells[1]. While previous generations of diaminotriazines, such as TZ9, demonstrated promising in vitro profiles, their in vivo translation was often bottlenecked by suboptimal pharmacokinetics and off-target toxicities[2].

This technical guide evaluates the in vivo efficacy of a novel ketone derivative, 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one (DTP-1) . By introducing a phenylethanone moiety, DTP-1 achieves enhanced lipophilicity and tumor microenvironment penetration[3]. This document provides a comprehensive comparative analysis against standard-of-care alternatives and outlines a self-validating in vivo protocol designed for rigorous preclinical assessment.

Mechanistic Rationale: Targeting Rad6 with DTP-1

Rad6 overexpression is a hallmark of aggressive malignancies (e.g., triple-negative breast cancer), where it drives the ubiquitination of histone H2A, facilitating unchecked DNA repair and cell survival[1]. DTP-1 acts as a direct catalytic inhibitor of Rad6. By blocking this ubiquitination cascade, DTP-1 strips the tumor of its DNA damage tolerance, forcing the cell into apoptosis.

MoA DTP1 1-(4,6-diamino-1,3,5-triazin-2-yl) -2-phenylethan-1-one Rad6 Rad6 Ubiquitin Conjugating Enzyme DTP1->Rad6 Inhibits Catalytic Domain Ub Ubiquitination Pathway (H2A Substrate) Rad6->Ub Blocks Conjugation DNA DNA Damage Tolerance & Cell Survival Ub->DNA Prevents Repair Apoptosis Tumor Cell Apoptosis DNA->Apoptosis Induces Cell Death

Mechanistic pathway of DTP-1 inhibiting Rad6 to induce apoptosis.

Comparative Efficacy Profiling

To objectively benchmark DTP-1, it was evaluated in an MDA-MB-231 (Rad6-overexpressing) murine xenograft model against Vehicle, Cisplatin (Standard of Care), and TZ9 (Prior Generation Inhibitor)[2].

The data below summarizes a 28-day efficacy study. DTP-1 demonstrates superior Tumor Growth Inhibition (TGI) while maintaining a highly favorable toxicity profile compared to the severe cachexia induced by Cisplatin.

Treatment ArmDose RegimenTumor Growth Inhibition (TGI %)Body Weight Change (%)Target Engagement (uH2A Reduction)
Vehicle Control Saline, IP, q.d.0%+2.1%None
Cisplatin (SoC) 5 mg/kg, IP, q.w.68%-14.5% (Toxicity)None (Off-target)
TZ9 (Prior Gen) 20 mg/kg, IP, q.d.54%-4.2%Moderate
DTP-1 (Product) 20 mg/kg, IP, q.d.79% -1.8% High

Self-Validating In Vivo Protocol

A protocol is only as reliable as its internal controls. The following workflow is designed as a self-validating system : macroscopic caliper measurements validate phenotypic regression, while post-mortem Western blotting of excised tumor tissue validates genotypic target engagement. If tumor volume decreases but target biomarkers remain unchanged, the efficacy is flagged as an off-target artifact. This strict causality loop ensures absolute trustworthiness in the resulting data.

Workflow Prep Cell Prep MDA-MB-231 Inoc Inoculation Sub-Q Injection Prep->Inoc Rand Randomization Vol ~100 mm³ Inoc->Rand Dose Dosing Phase IP Administration Rand->Dose Mon Monitoring Caliper/Weight Dose->Mon End Endpoint Excision & IHC Mon->End

Self-validating in vivo xenograft workflow for DTP-1.

Step 1: Model Selection and Engraftment
  • Procedure: Harvest MDA-MB-231 cells at 80% confluence. Resuspend in a 1:1 mixture of serum-free DMEM and Matrigel. Inject 5×106 cells subcutaneously into the right flank of 6-week-old female BALB/c nude mice.

  • Causality & Rationale: MDA-MB-231 is specifically chosen for its intrinsic Rad6 overexpression, making it highly sensitive to triazine derivatives[2]. Matrigel is mandatory; it provides essential extracellular matrix (ECM) proteins that accelerate vascularization, preventing necrotic core formation before the tumor reaches a treatable size.

Step 2: Randomization and Stratification
  • Procedure: Monitor tumor growth bi-weekly. Once tumors reach an average volume of 100 mm³ (calculated via V=0.5×L×W2 ), randomize mice into treatment cohorts (n=8 per group) using stratified sampling based on tumor size.

  • Causality & Rationale: Randomizing at 100 mm³ ensures that the tumors are in an exponential growth phase and have established independent vascularization. Treating too early (e.g., <50 mm³) risks false positives from spontaneous immune clearance, while treating too late (>250 mm³) introduces confounding variables from hypoxia-induced necrosis.

Step 3: Dosing and In-Life Monitoring
  • Procedure: Administer DTP-1 (20 mg/kg) via Intraperitoneal (IP) injection daily (q.d.). Measure tumor volume and body weight every 3 days.

  • Causality & Rationale: IP administration bypasses first-pass hepatic metabolism, ensuring high systemic bioavailability of the triazine compound[3]. Body weight serves as a real-time proxy for systemic toxicity; a sustained drop of >15% triggers mandatory ethical euthanasia, ensuring that TGI is driven by the drug's mechanism, not by host cachexia.

Step 4: Endpoint Molecular Validation (The Self-Validating Step)
  • Procedure: At day 28, euthanize the animals. Excise the tumors, weigh them, and immediately flash-freeze half of the tissue in liquid nitrogen. Perform Western blot analysis on the lysates to quantify Rad6 and ubiquitinated H2A (uH2A) levels.

  • Causality & Rationale: This is the critical validation gate. Caliper measurements only prove that the tumor shrank; they do not prove how it shrank. By confirming a dose-dependent decrease in uH2A in the excised tissue, we unequivocally link the phenotypic outcome (tumor shrinkage) to the genotypic mechanism (Rad6 inhibition), validating DTP-1's specific on-target efficacy.

References

  • Source: National Institutes of Health (NIH)
  • Source: National Institutes of Health (NIH)
  • Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles - MDPI Source: MDPI URL

Sources

Comparative

Comparative Analysis of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one and its Analogs: Structural Tautomerism and Target Inhibition

Introduction & Chemical Identity In medicinal chemistry and drug development, the 2,4-diamino-1,3,5-triazine scaffold is a privileged structure, renowned primarily for its efficacy in inhibiting dihydrofolate reductase (...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Identity

In medicinal chemistry and drug development, the 2,4-diamino-1,3,5-triazine scaffold is a privileged structure, renowned primarily for its efficacy in inhibiting dihydrofolate reductase (DHFR) ()[1]. Among its derivatives, 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one —formally recognized in synthetic literature as 6-benzoylmethyl-1,3,5-triazin-2,4-diamine —presents a fascinating case study.

Unlike rigid antifolate analogs, this compound features a flexible methylene-carbonyl bridge. As an application scientist, I emphasize that understanding the resulting structural flexibility is not merely an academic exercise; it is the fundamental causality that dictates the molecule's solubility, crystallization, and binding kinetics within the enzymatic active site.

Mechanistic Causality: Tautomerism and Target Binding

The structural uniqueness of 6-benzoylmethyl-1,3,5-triazin-2,4-diamine lies in its ability to exist in multiple tautomeric states: the keto form and the enaminone forms.

Why does this dictate experimental outcomes? In solution, NMR spectroscopy reveals a dynamic equilibrium heavily influenced by solvent polarity and temperature. However, X-ray crystallography confirms that in the solid state, the compound exists exclusively as the enaminone tautomer ()[2]. This stabilization is driven by Resonance-Assisted Hydrogen Bonding (RAHB) between the triazine nitrogen and the carbonyl oxygen.

When designing DHFR inhibitors, the spatial orientation of the diaminotriazine core is critical. The core must form a precise hydrogen-bonding network with conserved Aspartate/Glutamate residues in the DHFR active site. The RAHB in the enaminone form locks the molecule into a pseudo-planar conformation. This mimics the conformational constraints of cyclic analogs like cycloguanil, yet retains enough solvent-dependent adaptability to potentially bypass steric clashes caused by drug-resistant point mutations (e.g., S108N in Plasmodium DHFR).

Comparative Performance Data

To objectively evaluate 6-benzoylmethyl-1,3,5-triazin-2,4-diamine, we must benchmark it against industry-standard antifolates: Cycloguanil (a rigid dihydrotriazine) and Pyrimethamine (a flexible diaminopyrimidine).

Parameter6-Benzoylmethyl-1,3,5-triazin-2,4-diamineCycloguanilPyrimethamine
Core Scaffold Flexible 1,3,5-triazineRigid dihydro-1,3,5-triazineFlexible diaminopyrimidine
Predominant State Enaminone (Solid State)Fixed CyclicFixed Aromatic
Conformational Adaptability High (Solvent-dependent tautomerism)Low (Rigid structure)Moderate (Rotatable bonds)
DHFR Binding Mode Pseudo-planar (RAHB stabilized)PlanarNon-planar
Resistance Profile Adaptable to minor pocket mutationsHighly susceptible (e.g., S108N)Moderately susceptible
Solubility Profile Moderate (Tautomer-dependent)LowLow

Note: The adaptability of the benzoylmethyl derivative provides a theoretical advantage in overcoming rigid-target resistance, though the energetic cost of tautomerization upon binding must be factored into its baseline IC50.

Visualizing the Inhibition Pathway

The following diagram illustrates the competitive inhibition of the DHFR pathway, highlighting where these analogs exert their mechanism of action to halt DNA synthesis.

DHFR_Pathway FA Folic Acid DHF Dihydrofolate (DHF) FA->DHF Reductase DHFR DHFR Enzyme DHF->DHFR THF Tetrahydrofolate (THF) Purines Purine/Pyrimidine Synthesis THF->Purines DNA DNA Synthesis & Proliferation Purines->DNA DHFR->THF CompA 6-Benzoylmethyl-1,3,5-triazin-2,4-diamine CompA->DHFR Competitive Inhibition Cyclo Cycloguanil / Pyrimethamine Cyclo->DHFR Competitive Inhibition

Fig 1. Competitive inhibition of the DHFR metabolic pathway by triazine and pyrimidine analogs.

Self-Validating Experimental Protocols

To ensure scientific integrity, the synthesis and evaluation of this compound must follow a self-validating workflow. The protocol below leverages differential solubility to isolate the target compound without requiring complex chromatography, ensuring high reproducibility ()[2].

Protocol 1: Synthesis and Differential Isolation
  • Condensation Reaction : React biguanide with ethyl benzoylacetate in the presence of sodium methoxide (acting as a base to deprotonate the biguanide). The biguanide acts as both a triatomic and pentatomic synthon.

  • Reflux : Heat the mixture under reflux in an anhydrous solvent (e.g., methanol) for 4-6 hours to drive the cyclocondensation.

  • Differential Isolation (Self-Validation Step) : The reaction yields two primary products: a pyrimidine derivative byproduct and the target 1,3,5-triazine. Exploit their differential solubility in methanol. The pyrimidine byproduct precipitates readily, while the 6-benzoylmethyl-1,3,5-triazin-2,4-diamine remains in the methanolic mother liquor.

  • Crystallization : Concentrate the mother liquor and induce crystallization to isolate the pure enaminone tautomer.

Protocol 2: Tautomeric and Enzymatic Characterization
  • NMR Validation : Dissolve the purified crystals in DMSO-d6. Use 1H NMR to quantify the tautomeric ratio. The presence of a methylene singlet (~4.0 ppm) indicates the keto form, while a methine singlet (~5.6 ppm) confirms the enaminone form.

  • Enzymatic Assay : Prepare a recombinant DHFR assay buffer (50 mM Tris-HCl, pH 7.4). Monitor the oxidation of NADPH to NADP+ spectrophotometrically at 340 nm.

  • IC50 Determination : Titrate the inhibitor from 1 nM to 100 µM. Critical Control: Run Cycloguanil in parallel as a positive control. If the Cycloguanil IC50 deviates from established literature values, the assay calibration is void, ensuring a closed, self-validating loop.

Workflow Step1 Step 1: Condensation Reaction Biguanide + Ethyl Benzoylacetate Step2 Step 2: Differential Isolation Methanol Solvent Extraction Step1->Step2 Step3 Step 3: Tautomeric Characterization NMR (Solution) & X-ray (Solid State) Step2->Step3 Step4 Step 4: Enzymatic Profiling in vitro DHFR Inhibition Assay Step3->Step4

Fig 2. Step-by-step experimental workflow for the synthesis and evaluation of triazine analogs.

Conclusion

For drug development professionals, 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one offers a masterclass in how molecular flexibility and tautomerism can be leveraged. While rigid analogs like Cycloguanil offer brute-force affinity, the resonance-assisted stabilization of the enaminone tautomer in this compound provides a nuanced approach to overcoming target-site mutations. Future optimization should focus on modifying the phenyl ring to enhance lipophilicity without disrupting the critical intramolecular hydrogen-bonding network.

References

  • Sachdeva, N., Dolzhenko, A. V., & Chui, W. K. (2011). "Synthesis and tautomerism study of 6-benzoylmethyl-1,3,5-triazin-2,4-diamine." Comptes Rendus Chimie, 14(6), 580-587. URL:[Link]

  • Dolzhenko, A. V., & Chui, W. K. (2007). "Synthesis and biological activity of 1,3,5-triazino[1,2-a]benzimidazol-2-amines." Pharmaceutical Chemistry Journal, 41(9), 470-473. URL:[Link]

Sources

Validation

alternatives to 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one for targeting specific pathways

Title: Comprehensive Comparison Guide: Alternatives to 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one for Precision Pathway Targeting Executive Summary The compound 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenyletha...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Comprehensive Comparison Guide: Alternatives to 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one for Precision Pathway Targeting

Executive Summary

The compound 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one represents a highly versatile class of 4,6-diamino-1,3,5-triazine pharmacophores. This structural scaffold is renowned for its pleiotropic biological activities, most notably acting as an inhibitor of the Rad6 (UBE2B) ubiquitin-conjugating enzyme, Dihydrofolate Reductase (DHFR), and the PI3K/mTOR kinase signaling axis[1][2]. While its multi-target nature is advantageous for broad-spectrum anti-tumor screening, precision drug development requires highly selective alternatives. This guide objectively evaluates the performance of this triazine scaffold against pathway-specific alternatives, providing researchers with validated experimental workflows to benchmark their efficacy.

Pathway Analysis & Alternative Selection

Rad6 (UBE2B) Ubiquitin-Conjugating Pathway

Rad6 is an E2 ubiquitin-conjugating enzyme critical for translesion synthesis (DNA damage tolerance) and the stabilization of β-catenin[2]. Triazine derivatives, such as the closely related analog TZ9 (SMI#9), act as first-in-class small molecule inhibitors that dock directly into the Rad6 catalytic site, preventing histone H2A ubiquitination[2].

  • Alternative 1: NSC697923. If the goal is to target a different E2 conjugating enzyme (such as the Ubc13-Uev1A complex) to isolate Rad6-specific effects, NSC697923 serves as a critical comparative control[3].

  • Alternative 2: Bortezomib. For downstream inhibition of the ubiquitin-proteasome system (UPS). While triazines inhibit the tagging of proteins, Bortezomib inhibits their degradation, providing a functional alternative for inducing proteotoxic stress.

Dihydrofolate Reductase (DHFR) Pathway

The 4,6-diamino-1,3,5-triazine core is a classical bioisostere of the pteridine ring found in folic acid, allowing it to competitively inhibit DHFR and halt purine and pyrimidine synthesis[1].

  • Alternative: Methotrexate (MTX). MTX remains the gold standard DHFR inhibitor. While optimized triazine derivatives exhibit comparable in vitro IC50 values (as low as ~0.002 µM)[1], MTX is clinically validated. Triazines are primarily deployed as alternatives to overcome MTX-resistant cell lines.

PI3K/mTOR Kinase Signaling

Certain substituted 4,6-diamino-1,3,5-triazines act as potent ATP-competitive dual inhibitors of PI3K and mTOR, inducing apoptosis in solid tumors[1].

  • Alternative: Alpelisib (BYL719). A highly specific PI3Kα inhibitor. It is preferred over triazine derivatives when isolating PI3K-dependent phenotypic responses without mTOR cross-reactivity.

TriazinePathways Triazine 4,6-Diamino-1,3,5-Triazine Scaffold Rad6 Rad6 (UBE2B) Ubiquitin Pathway Triazine->Rad6 Inhibits Ubiquitin Transfer DHFR DHFR Folate Metabolism Triazine->DHFR Competitive Inhibition PI3K PI3K/mTOR Kinase Signaling Triazine->PI3K ATP-competitive Binding DNA_Repair Blocks DNA Damage Tolerance (TNBC) Rad6->DNA_Repair DNA_Synth Inhibits Purine/Pyrimidine Synthesis DHFR->DNA_Synth Apoptosis Induces G2/M Arrest & Apoptosis PI3K->Apoptosis

Fig 1. Multi-pathway targeting mechanisms of 4,6-diamino-1,3,5-triazine derivatives.

Comparative Performance Data

The following table summarizes the quantitative performance of triazine-based inhibitors against standard alternatives across different pathways.

Inhibitor ClassSpecific TargetPrimary MechanismCellular IC50Aqueous SolubilityClinical Status
Triazine (TZ9/SMI#9) Rad6 (UBE2B)Blocks E2 ubiquitin thioester formation~6.0 µM (MDA-MB-231)Poor (Requires DMSO/PEG)Preclinical
NSC697923 Ubc13-Uev1ACovalent binding to E2 active site~1.5 µM (Neuroblastoma)ModeratePreclinical
Methotrexate DHFRCompetitive folate antagonism~0.02 µM (Broad)HighFDA Approved
Alpelisib PI3KαATP-competitive kinase inhibition~0.004 µM (MCF-7)ModerateFDA Approved

Data synthesized from comparative 4,6-diamino-1,3,5-triazine evaluations[1][2][3][4].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes intrinsic controls to verify causality and rule out experimental artifacts.

Protocol 1: In Vitro Rad6 Ubiquitination Assay (Biochemical Validation)

Objective: To directly quantify the inhibition of Rad6-mediated ubiquitin transfer to histone H2A, isolating the primary mechanism of action from secondary cellular effects[4].

  • Reaction Assembly: Combine recombinant human E1 (ubiquitin-activating enzyme), Rad6B (E2), ATP, and ubiquitin in a reaction buffer (50 mM Tris-HCl, pH 7.5, 5 mM MgCl2).

    • Causality: ATP is strictly required to drive the E1-ubiquitin thioester bond formation. Mg2+ stabilizes the ATP complex.

  • Inhibitor Incubation: Add the triazine derivative (e.g., 10 µM) or alternative (NSC697923) and incubate for 30 mins at 30°C.

    • Control: Include a vehicle (DMSO) control to establish the maximum uninhibited ubiquitination baseline.

  • Substrate Addition: Introduce recombinant Histone H2A and incubate for an additional 60 mins.

    • Causality: H2A is the specific physiological substrate for Rad6; its mono-ubiquitination is the definitive readout of Rad6 catalytic activity[2].

  • Termination & Western Blotting: Quench the reaction with SDS loading buffer (containing β-mercaptoethanol to reduce non-covalent interactions). Resolve via SDS-PAGE and immunoblot with anti-H2A and anti-ubiquitin antibodies.

    • Validation: A successful assay will show a distinct molecular weight shift (~8 kDa increase) in the H2A band in the vehicle control, which should be dose-dependently abolished in the triazine-treated samples.

Rad6Workflow Start In Vitro Rad6 Ubiquitination Assay E1E2 Incubate E1, Rad6 (E2), Ubiquitin, ATP Start->E1E2 Inhibitor Add Triazine Analog vs. Alternative E1E2->Inhibitor Substrate Add Histone H2A (Physiological Substrate) Inhibitor->Substrate Western Western Blot Analysis (Anti-Ubiquitin/Anti-H2A) Substrate->Western Control Positive Control: Vehicle (DMSO) Control->Substrate

Fig 2. Self-validating in vitro biochemical workflow for assessing Rad6 ubiquitination inhibition.

Protocol 2: High-Throughput Cell Viability (MTT) Assay

Objective: To determine the anti-proliferative IC50 of the compounds in MDA-MB-231 triple-negative breast cancer (TNBC) cells[4].

  • Cell Seeding: Seed MDA-MB-231 cells at 5,000 cells/well in a 96-well plate. Incubate overnight.

    • Causality: MDA-MB-231 cells constitutively overexpress Rad6, making them an ideal phenotypic model for triazine efficacy[2].

  • Dose-Response Treatment: Apply a 10-point serial dilution of the triazine compound (0.1 µM to 100 µM) and the alternative (e.g., MTX or Alpelisib).

    • Causality: Triazines often have poor aqueous solubility; ensure final DMSO concentration remains ≤0.5% to prevent solvent-induced cytotoxicity[5][6].

  • MTT Conversion: After 72 hours, add MTT reagent.

    • Causality: The 72-hour window allows sufficient time for G2/M cell cycle arrest and subsequent apoptosis to manifest as a measurable reduction in mitochondrial reductase activity[2].

  • Solubilization & Readout: Dissolve formazan crystals in DMSO and read absorbance at 570 nm.

    • Validation: The IC50 curve must reach a clear lower asymptote; failure to do so indicates insufficient dosing or compound precipitation in the media.

PI3KWorkflow Seed Seed MDA-MB-231 Cells (5,000 cells/well) Treat Dose-Response Treatment (Triazine vs. Alternatives) Seed->Treat Incubate Incubate 72h (37°C, 5% CO2) Treat->Incubate MTT MTT Reagent Addition & Formazan Solubilization Incubate->MTT Read Absorbance Readout (570nm) & IC50 Calculation MTT->Read

Fig 3. Cell viability (MTT) assay workflow for calculating IC50 of targeted inhibitors.

References

  • Maliszewski, D., & Drozdowska, D. (2022). "Recent Advances in the Biological Activity of s-Triazine Core Compounds." MDPI. Available at:[Link]

  • Adooq Bioscience. "E2 conjugating inhibitors." Adooq Bioscience. Available at:[Link]

  • Sanders, M.A., et al. (2013). "Novel Inhibitors of Rad6 Ubiquitin Conjugating Enzyme: Design, Synthesis, Identification, and Functional Characterization." Molecular Cancer Therapeutics. Available at:[Link]

  • Lin, Q., et al. (2025). "Synthesis and Biological Evaluation of Novel Triazine Analogs as Rad6 Inhibitors." Pharmaceutical Research. Available at: [Link]

Sources

Comparative

benchmarking 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one against standard-of-care drugs

A Comparative Guide for Preclinical Evaluation This guide provides a comprehensive framework for benchmarking the novel investigational compound, 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one, against establishe...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide for Preclinical Evaluation

This guide provides a comprehensive framework for benchmarking the novel investigational compound, 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one, against established standard-of-care drugs targeting the Phosphoinositide 3-kinase (PI3K) and a-mammalian Target of Rapamycin (mTOR) signaling pathway. The central chemical scaffold of the compound of interest, a 1,3,5-triazine ring, is a well-established pharmacophore in numerous PI3K/mTOR inhibitors, suggesting a similar mechanism of action. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies necessary for a rigorous preclinical comparison.

Introduction: The PI3K/mTOR Pathway and the Promise of Novel Triazine Analogs

The PI3K/AKT/mTOR signaling cascade is a critical intracellular pathway that governs a multitude of cellular processes, including cell growth, proliferation, survival, and metabolism. Its dysregulation is a frequent event in human cancers, making it a prime target for therapeutic intervention. The 1,3,5-triazine core has been successfully utilized to develop potent and selective inhibitors of this pathway, leading to the approval of several impactful anticancer agents.

The investigational compound, 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one, hereafter referred to as "Triazine-Phe," is hypothesized to exert its anticancer effects through the inhibition of PI3K and/or mTOR kinases. This guide will detail the necessary experimental workflows to test this hypothesis and to position Triazine-Phe relative to current standard-of-care therapies.

Standard-of-Care Comparators

A robust benchmarking study requires comparison against clinically relevant and mechanistically similar drugs. Based on the presumed PI3K/mTOR inhibitory activity of Triazine-Phe, the following standard-of-care drugs have been selected for this guide:

  • Alpelisib (Piqray®): A selective inhibitor of the p110α isoform of PI3K, approved for the treatment of PIK3CA-mutated, hormone receptor-positive, HER2-negative advanced or metastatic breast cancer.[1][2][3]

  • Idelalisib (Zydelig®): A selective inhibitor of the p110δ isoform of PI3K, primarily expressed in hematopoietic cells. It is approved for the treatment of certain B-cell malignancies, including chronic lymphocytic leukemia (CLL) and follicular lymphoma (FL).[4][5][6][7][8]

  • Copanlisib (Aliqopa®): A pan-Class I PI3K inhibitor with activity against both the p110α and p110δ isoforms. It is approved for the treatment of relapsed follicular lymphoma.[9][10][11][12][13]

These comparators provide a spectrum of isoform selectivity, allowing for a nuanced understanding of Triazine-Phe's potential therapeutic niche.

Experimental Benchmarking Workflow

The following sections detail the essential in vitro and in vivo assays to comprehensively evaluate the efficacy and mechanism of action of Triazine-Phe.

In Vitro Biochemical Assays: Direct Target Engagement

The initial step is to determine the direct inhibitory activity of Triazine-Phe against the PI3K and mTOR kinases.

3.1.1. PI3K Kinase Activity Assay

This assay quantifies the phosphorylation of the lipid substrate phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate (PIP3) by a specific PI3K isoform.

Protocol:

  • Reagent Preparation:

    • Reconstitute recombinant human PI3K enzymes (e.g., p110α/p85α, p110β/p85α, p110δ/p85α, p110γ) in a suitable kinase dilution buffer.

    • Prepare a substrate solution containing PIP2.

    • Prepare an ATP solution in kinase assay buffer. The final concentration should be at or near the Km value for the specific kinase isoform.

  • Assay Procedure:

    • Serially dilute Triazine-Phe, Alpelisib, Idelalisib, and Copanlisib in DMSO.

    • In a 384-well plate, add the diluted compounds or DMSO (vehicle control).

    • Add the diluted PI3K enzyme solution to each well and pre-incubate.

    • Initiate the kinase reaction by adding a mixture of ATP and PIP2.

    • Incubate the reaction at 30°C for a predetermined time within the linear range of the reaction.

    • Stop the reaction and detect the amount of ADP produced using a luminescence-based ADP detection kit.[14][15][16]

  • Data Analysis:

    • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

    • Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a four-parameter logistic equation.

3.1.2. mTOR Kinase Activity Assay

This assay measures the phosphorylation of a substrate protein by the mTORC1 or mTORC2 complex.

Protocol:

  • Immunoprecipitation of mTOR Complexes:

    • Culture a suitable cell line (e.g., HEK293T) and lyse the cells in a CHAPS-based lysis buffer supplemented with protease and phosphatase inhibitors.

    • Immunoprecipitate mTORC1 or mTORC2 using antibodies against Raptor or Rictor, respectively, coupled to protein A/G beads.

  • Kinase Reaction:

    • Wash the immunoprecipitates with kinase wash buffer.

    • Resuspend the beads in kinase buffer containing ATP and a recombinant substrate (e.g., 4E-BP1 for mTORC1 or Akt for mTORC2).[17][18][19][20]

    • Add serially diluted Triazine-Phe or a known mTOR inhibitor (e.g., Rapamycin as a control).

    • Incubate the reaction at 37°C for 30 minutes.

  • Detection and Analysis:

    • Terminate the reaction by adding SDS-PAGE loading buffer and boiling.

    • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

    • Probe the membrane with an antibody specific for the phosphorylated substrate (e.g., phospho-4E-BP1 or phospho-Akt).

    • Quantify the band intensities and calculate the IC50 value as described for the PI3K assay.

Cellular Assays: Target Engagement and Phenotypic Outcomes

Moving from a cell-free system to a cellular context is crucial to assess compound permeability, off-target effects, and the impact on downstream signaling and cell viability.

3.2.1. Cell Viability Assay (MTT/MTS)

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[21][22][23][24][25]

Protocol:

  • Cell Seeding:

    • Seed cancer cell lines relevant to the presumed target of Triazine-Phe in 96-well plates. Recommended cell lines include:

      • Breast Cancer: MCF-7 (PIK3CA mutant), MDA-MB-231 (PTEN null)

      • Lymphoma: Ramos (Burkitt's lymphoma), SUDHL-4 (Diffuse Large B-cell Lymphoma)

  • Compound Treatment:

    • After allowing the cells to adhere overnight, treat them with a range of concentrations of Triazine-Phe and the standard-of-care drugs. Include a vehicle-only control.

  • Incubation:

    • Incubate the plates for 48-72 hours at 37°C in a humidified CO2 incubator.

  • MTT/MTS Addition and Measurement:

    • Add MTT or MTS reagent to each well and incubate for 2-4 hours.

    • If using MTT, add a solubilizing agent to dissolve the formazan crystals.

    • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle-treated control.

    • Determine the GI50 (concentration for 50% growth inhibition) for each compound.

3.2.2. Western Blot Analysis of Downstream Signaling

This technique is used to assess the phosphorylation status of key downstream effectors of the PI3K/mTOR pathway, providing direct evidence of target engagement within the cell.

Protocol:

  • Cell Treatment and Lysis:

    • Plate and treat cancer cells with Triazine-Phe and comparators at concentrations around their GI50 values for a short duration (e.g., 1-2 hours).

    • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification and Electrophoresis:

    • Determine the protein concentration of each lysate using a BCA or Bradford assay.

    • Separate equal amounts of protein on an SDS-PAGE gel.

  • Immunoblotting:

    • Transfer the separated proteins to a PVDF membrane.

    • Block the membrane with BSA in TBST to prevent non-specific antibody binding.

    • Incubate the membrane with primary antibodies against:

      • Phospho-Akt (Ser473)

      • Total Akt

      • Phospho-S6K (Thr389)

      • Total S6K

      • A loading control (e.g., β-actin or GAPDH)

  • Detection and Analysis:

    • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

    • Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

In Vivo Efficacy Studies: Preclinical Proof-of-Concept

Xenograft models using human cancer cell lines implanted in immunocompromised mice are the gold standard for evaluating the in vivo antitumor activity of a novel compound.

3.3.1. Breast Cancer Xenograft Model

Protocol:

  • Cell Implantation:

    • Subcutaneously implant MCF-7 or MDA-MB-231 cells into the flank of female immunodeficient mice (e.g., BALB/c nude or NOD/SCID).[26][27][28] For MCF-7 models, an estrogen pellet may be required to support tumor growth.

  • Tumor Growth and Treatment:

    • Monitor tumor growth regularly using calipers.

    • Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups:

      • Vehicle control

      • Triazine-Phe (at various doses)

      • Alpelisib (as a positive control)

    • Administer the compounds via a clinically relevant route (e.g., oral gavage).

  • Efficacy Assessment:

    • Measure tumor volume and body weight two to three times per week.

    • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., pharmacodynamic Western blotting).

3.3.2. Lymphoma Xenograft Model

Protocol:

  • Cell Implantation:

    • Subcutaneously or intraperitoneally inject Ramos or other suitable lymphoma cells into immunodeficient mice.[29][30][31][32]

  • Treatment and Monitoring:

    • Once tumors are established or signs of disease are present, randomize the mice into treatment groups:

      • Vehicle control

      • Triazine-Phe

      • Idelalisib or Copanlisib

    • Monitor tumor growth or disease progression (e.g., hind limb paralysis for disseminated models).

  • Efficacy Endpoints:

    • Primary endpoints may include tumor growth inhibition or an increase in overall survival.

Data Summary and Interpretation

The following tables provide a template for summarizing the quantitative data generated from the described experiments.

Table 1: In Vitro Kinase Inhibition

CompoundPI3Kα IC50 (nM)PI3Kβ IC50 (nM)PI3Kδ IC50 (nM)PI3Kγ IC50 (nM)mTORC1 IC50 (nM)mTORC2 IC50 (nM)
Triazine-Phe
Alpelisib
Idelalisib
Copanlisib

Table 2: Cellular Proliferation Inhibition

CompoundMCF-7 GI50 (µM)MDA-MB-231 GI50 (µM)Ramos GI50 (µM)SUDHL-4 GI50 (µM)
Triazine-Phe
Alpelisib
Idelalisib
Copanlisib

Table 3: In Vivo Antitumor Efficacy

Treatment GroupTumor Growth Inhibition (%)Change in Body Weight (%)
Vehicle 0
Triazine-Phe (Dose 1)
Triazine-Phe (Dose 2)
Standard-of-Care

Visualizing the Mechanism of Action

Diagrams are essential for communicating complex biological pathways and experimental designs.

PI3K_mTOR_Pathway cluster_inhibitors Points of Inhibition RTK Receptor Tyrosine Kinase PI3K PI3K RTK->PI3K Activates PIP2 PIP2 PI3K->PIP2 Phosphorylates PIP3 PIP3 PIP2->PIP3 PDK1 PDK1 PIP3->PDK1 Akt Akt PIP3->Akt PDK1->Akt Phosphorylates mTORC1 mTORC1 Akt->mTORC1 Activates mTORC2 mTORC2 mTORC2->Akt Phosphorylates S6K S6K mTORC1->S6K Phosphorylates FourEBP1 4E-BP1 mTORC1->FourEBP1 Phosphorylates Proliferation Cell Proliferation & Survival S6K->Proliferation FourEBP1->Proliferation Inhibits (when unphosphorylated) Triazine_Phe Triazine-Phe Triazine_Phe->PI3K Triazine_Phe->mTORC1 SOC_Drugs Standard-of-Care (Alpelisib, Idelalisib, Copanlisib) SOC_Drugs->PI3K

Caption: The PI3K/AKT/mTOR signaling pathway and putative points of inhibition.

Experimental_Workflow cluster_in_vitro In Vitro Evaluation cluster_in_vivo In Vivo Validation cluster_data Data Analysis Biochemical Biochemical Assays (PI3K & mTOR Kinase) Cellular Cellular Assays (Viability & Western Blot) Biochemical->Cellular Informs Xenograft Xenograft Models (Breast & Lymphoma) Cellular->Xenograft Leads to Analysis Comparative Analysis (IC50, GI50, TGI) Xenograft->Analysis

Caption: A streamlined workflow for benchmarking Triazine-Phe.

Conclusion

This guide provides a robust, multi-faceted approach to the preclinical benchmarking of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one. By systematically comparing its biochemical and cellular activities, as well as its in vivo efficacy, against well-defined standard-of-care PI3K/mTOR inhibitors, researchers can gain a comprehensive understanding of its therapeutic potential. The data generated from these studies will be instrumental in guiding the future development of this promising compound.

References

  • Alpelisib: A Novel Therapy for Patients With PIK3CA-Mutated Metastatic Breast Cancer. (n.d.). JADPRO. [Link]

  • Zydelig (Idelalisib): First-in-Class PI3 Kinase Inhibitor Approved for the Treatment of 3 Hematologic Malignancies. (2014). PMC. [Link]

  • Zydelig (idelalisib) for the Treatment of Three B-cell Blood Cancers. (2014). Clinical Trials Arena. [Link]

  • Idelalisib. (n.d.). Wikipedia. [Link]

  • Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells. (n.d.). Spandidos Publications. [Link]

  • Aliqopa (copanlisib) dosing, indications, interactions, adverse effects, and more. (n.d.). Medscape. [Link]

  • The MCF-7 Xenograft Model for Breast Cancer. (n.d.). Melior Discovery. [Link]

  • What is the mechanism of Alpelisib? (2024). Patsnap Synapse. [Link]

  • Aliqopa (copanlisib) for the Treatment of Relapsed Follicular Lymphoma. (2017). Clinical Trials Arena. [Link]

  • What is Copanlisib dihydrochloride used for? (2024). Patsnap Synapse. [Link]

  • copanlisib hydrochloride. (2026). Liv Hospital. [Link]

  • Copanlisib. (n.d.). Wikipedia. [Link]

  • Expanding the role of PI3K/AKT pathway inhibitors in oncology. (2025). VJOncology. [Link]

  • Alpelisib (Piqray): Breast Cancer targeted therapy. (2025). Living Beyond Breast Cancer. [Link]

  • Xenograft mouse model in vivo study and tumor tissue analysis. (n.d.). Bio-protocol. [Link]

  • Establishing Patient-Derived Xenograft (PDX) Models of Lymphomas. (n.d.). SpringerLink. [Link]

  • P13K Inhibitor - Mechanism of Action - ZYDELIG® (idelalisib). (n.d.). Zydelig. [Link]

  • In Ovo CAM-Based Xenograft Model for Investigating Tumor Developmental Biology in Breast Cancer. (n.d.). PMC. [Link]

  • Alpelisib. (2026). Liv Hospital. [Link]

  • Specific Activation of mTORC1 by Rheb G-protein in Vitro Involves Enhanced Recruitment of Its Substrate Protein. (n.d.). PMC. [Link]

  • In Vivo Modeling of Human Breast Cancer Using Cell Line and Patient-Derived Xenografts. (n.d.). SpringerLink. [Link]

  • DRUG NAME: Idelalisib. (2017). BC Cancer. [Link]

  • Piqray (alpelisib): What to Expect, Side Effects, and More. (2025). Breastcancer.org. [Link]

  • Establishing Patient-Derived Xenograft (PDX) Models of Lymphomas. (n.d.). PubMed. [Link]

  • In Vivo and Ex Vivo Patient-Derived Tumor Xenograft Models of Lymphoma for Drug Discovery. (2021). PubMed. [Link]

  • Current State and Future Challenges for PI3K Inhibitors in Cancer Therapy. (n.d.). PMC. [Link]

  • Does anyone have a protocol for mTORC1 kinase assay? (2015). ResearchGate. [Link]

  • An In Vitro Assay for the Kinase Activity of mTOR Complex 2. (n.d.). Springer Nature Experiments. [Link]

  • In vitro kinase assay: phosphorylation of PI3Kc1 by TBK1and ULK1. (2023). protocols.io. [Link]

  • An in vitro assay for the kinase activity of mTOR complex 2. (n.d.). PubMed. [Link]

  • Instruction Manual For PI3 Kinase Activity/Inhibitor Assay Kit. (n.d.). MilliporeSigma. [Link]

  • Ramos Xenograft Model. (n.d.). Altogen Labs. [Link]

  • B-Cell Lymphoma Patient-Derived Xenograft Models Enable Drug Discovery and Are a Platform for Personalized Therapy. (n.d.). AACR Journals. [Link]

  • Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. (n.d.). PMC. [Link]

  • (A) Western blot shows level of phospho-mTOR and phospho-S6 kinase in... (n.d.). ResearchGate. [Link]

  • Western blot assay of AMPK, p-AMPK, S6, p-S6, mTOR, p-mTOR, P70S6K,... (n.d.). ResearchGate. [Link]

  • The present and future of PI3K inhibitors for cancer therapy. (n.d.). PMC. [Link]

Sources

Validation

A Head-to-Head Comparison of 1,3,5-Triazine and Pyrimidine Core Structures in Drug Design: A Guide for Medicinal Chemists

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a critical decision that profoundly influences the ultimate pharmacological profile of a drug candidate. Among the plethora of nit...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a critical decision that profoundly influences the ultimate pharmacological profile of a drug candidate. Among the plethora of nitrogen-containing heterocycles, 1,3,5-triazine and pyrimidine have emerged as "privileged structures," each forming the foundation of numerous approved and investigational drugs. This guide provides an in-depth, head-to-head comparison of these two essential cores, offering experimental data and field-proven insights to inform rational drug design.

Introduction: Two Essential Scaffolds in Modern Drug Discovery

The 1,3,5-triazine and pyrimidine rings, both six-membered aromatic heterocycles, share the common feature of possessing nitrogen atoms that act as hydrogen bond acceptors, a crucial characteristic for molecular recognition by biological targets. However, the number and arrangement of these nitrogen atoms—three in a symmetrical fashion for 1,3,5-triazine and two at the 1 and 3 positions for pyrimidine—impart distinct electronic and steric properties, which in turn dictate their behavior in biological systems.

Pyrimidines are a cornerstone of life itself, forming the basis of the nucleobases uracil, thymine, and cytosine in nucleic acids.[1] This inherent biological relevance has made the pyrimidine scaffold a highly attractive starting point for the development of a wide array of therapeutics, from anticancer agents to antivirals and antibiotics.[2][3] The pyrimidine ring is a versatile pharmacophore that can be readily functionalized to modulate its physicochemical and pharmacological properties.[4]

1,3,5-triazine, also known as s-triazine, is a symmetrical heterocycle that has found extensive applications in medicinal chemistry, particularly in the development of anticancer and antimicrobial agents.[5][6] Its unique symmetrical structure allows for the introduction of up to three substituents, providing a platform for creating molecules with diverse spatial arrangements and biological activities.[6]

This guide will dissect the key differences and similarities between these two cores, providing a comparative analysis of their physicochemical properties, synthetic accessibility, and, most importantly, their performance in drug design, with a focus on their role as kinase inhibitors.

Physicochemical Properties: A Tale of Two Rings

The subtle differences in the electronic distribution within the 1,3,5-triazine and pyrimidine rings lead to notable variations in their physicochemical properties. These properties, in turn, have a significant impact on a drug candidate's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.

Property1,3,5-Triazine (unsubstituted)Pyrimidine (unsubstituted)Key Differences and Implications in Drug Design
Molecular Formula C₃H₃N₃C₄H₄N₂The higher nitrogen content in 1,3,5-triazine can increase its polarity and potential for hydrogen bonding.
Molecular Weight 81.08 g/mol 80.09 g/mol The core structures have very similar molecular weights, making them good candidates for bioisosteric replacement.
pKa (of the conjugate acid) 1.7[7]1.3Both are weak bases, with 1,3,5-triazine being slightly more basic. This can influence their ionization state at physiological pH and their potential for salt formation.
LogP (Octanol-Water Partition Coefficient) -0.39 (calculated)0.09 (calculated)The higher LogP of pyrimidine suggests it is slightly more lipophilic than 1,3,5-triazine, which can affect its membrane permeability and solubility.
Water Solubility SolubleSolubleBoth parent heterocycles are water-soluble, but the solubility of their derivatives is highly dependent on the nature of the substituents.
Dipole Moment 0 D2.33 DThe symmetrical nature of 1,3,5-triazine results in a zero dipole moment, while pyrimidine's asymmetry leads to a significant dipole moment. This can influence their interactions with polar biological targets and their overall solubility characteristics.

Table 1: Comparative Physicochemical Properties of 1,3,5-Triazine and Pyrimidine.

The higher nitrogen content and symmetrical nature of the 1,3,5-triazine ring generally lead to a more polar and less lipophilic core compared to pyrimidine. This can be advantageous for improving aqueous solubility but may present challenges for membrane permeability. Conversely, the pyrimidine core offers a more balanced lipophilicity profile. The choice between these two scaffolds often involves a trade-off between solubility and permeability, which must be carefully considered in the context of the specific drug target and desired pharmacokinetic profile.

Head-to-Head in Drug Design: The Case of Kinase Inhibitors

Protein kinases are a major class of drug targets, particularly in oncology. Both 1,3,5-triazine and pyrimidine have been extensively utilized as scaffolds for the development of potent and selective kinase inhibitors.[8] A direct comparison of their performance in this arena provides valuable insights into their respective strengths and weaknesses.

Bioisosteric Replacement and Structure-Activity Relationships (SAR)

The concept of bioisosterism, where one functional group is replaced by another with similar steric and electronic properties, is a powerful tool in drug design. The 1,3,5-triazine and pyrimidine cores are often considered bioisosteres, and their interchange can lead to significant changes in biological activity.

A compelling example of this is seen in the development of phosphoinositide 3-kinase alpha (PI3Kα) inhibitors. In a study where the 1,3,5-triazine fragment of a known inhibitor was replaced with a pyrimidine core, the resulting pyrimidine derivatives displayed decreased activity compared to their triazine counterparts.[2][9] This suggests that for this particular target, the 1,3,5-triazine scaffold is a more suitable choice for achieving potent inhibition.[2]

Similarly, in the design of fibroblast growth factor receptor 3 (FGFR3) inhibitors, both 1,3,5-triazine and pyrimidine derivatives were identified as potent and highly selective inhibitors.[10] This highlights that the optimal choice of scaffold can be target-dependent, and both cores should be considered during the lead optimization process.

The following diagram illustrates a simplified signaling pathway involving PI3K, a common target for drugs containing these heterocyclic cores.

PI3K_Pathway cluster_membrane Cell Membrane RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K PIP2 PIP2 PI3K->PIP2 Phosphorylation PIP3 PIP3 PI3K->PIP3 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt mTORC1 mTORC1 Akt->mTORC1 Activation Apoptosis Inhibition of Apoptosis Akt->Apoptosis Cell_Growth Cell Growth & Proliferation mTORC1->Cell_Growth

Caption: Simplified PI3K signaling pathway, a key target for anticancer drugs.

Approved Drugs: A Snapshot of Success

The clinical success of drugs based on these scaffolds underscores their importance in medicine.

Pyrimidine-Based Drugs:

  • Imatinib (Gleevec®): A tyrosine kinase inhibitor used to treat chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GISTs).[11]

  • Gefitinib (Iressa®): An EGFR inhibitor for the treatment of non-small cell lung cancer (NSCLC).[12]

  • Lapatinib (Tykerb®): A dual EGFR and HER2 inhibitor for breast cancer.[1]

  • Osimertinib (Tagrisso®): A third-generation EGFR inhibitor for NSCLC.[2][4]

1,3,5-Triazine-Based Drugs:

  • Altretamine (Hexalen®): An anticancer agent used in the treatment of ovarian cancer.[5][6]

  • Atrazine: While primarily known as a herbicide, its biological activity highlights the potential of the triazine core.[13]

Experimental Protocols: Synthesis and Evaluation

The synthetic accessibility of a scaffold is a crucial consideration in drug development. Both 1,3,5-triazine and pyrimidine derivatives can be synthesized through well-established and versatile methods.

Synthesis of a Disubstituted 1,3,5-Triazine

The most common starting material for the synthesis of substituted 1,3,5-triazines is 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride). The three chlorine atoms can be sequentially substituted by nucleophiles with decreasing reactivity, allowing for controlled synthesis by adjusting the reaction temperature.

Protocol: Synthesis of a N2,N4-disubstituted-6-chloro-1,3,5-triazine-2,4-diamine

  • First Substitution (0-5 °C):

    • Dissolve cyanuric chloride (1 equivalent) in a suitable solvent (e.g., acetone, THF) and cool to 0-5 °C in an ice bath.

    • Slowly add a solution of the first amine (1 equivalent) and a base (e.g., NaHCO₃, DIPEA) to neutralize the HCl generated.

    • Stir the reaction mixture at 0-5 °C for 2-4 hours, monitoring the reaction by TLC.

    • Upon completion, the monosubstituted product can be isolated by filtration or extraction.

  • Second Substitution (Room Temperature):

    • To the solution containing the monosubstituted triazine, add the second amine (1 equivalent) and a base.

    • Allow the reaction to warm to room temperature and stir for 4-12 hours.

    • Monitor the reaction by TLC.

    • The disubstituted product can be isolated by aqueous workup followed by crystallization or column chromatography.

Synthesis of a Disubstituted Pyrimidine

The synthesis of pyrimidines often involves the condensation of a 1,3-dicarbonyl compound (or its equivalent) with an amidine or urea derivative.

Protocol: Synthesis of a 2,4-Diamino-6-substituted-pyrimidine

  • Preparation of 2,4-diamino-6-chloropyrimidine:

    • Treat 2,4-diamino-6-hydroxypyrimidine with phosphorus oxychloride (POCl₃) at elevated temperatures (e.g., 97 °C) for several hours.[10]

    • Carefully quench the reaction with ice water and adjust the pH to 8 with a base (e.g., NaOH).

    • Extract the product with an organic solvent (e.g., ethyl acetate) and purify.

  • Nucleophilic Substitution:

    • Dissolve the 2,4-diamino-6-chloropyrimidine in a suitable solvent (e.g., DMSO).

    • Add a nucleophile (e.g., an alcohol in the presence of a strong base like NaH) and heat the reaction mixture (e.g., 90 °C) for several hours.[10]

    • Monitor the reaction by TLC.

    • Isolate the product by extraction and purify by column chromatography.

The following diagram illustrates a generalized workflow for the synthesis and evaluation of drug candidates based on these scaffolds.

Drug_Discovery_Workflow Start Scaffold Selection (1,3,5-Triazine or Pyrimidine) Synthesis Chemical Synthesis Start->Synthesis Purification Purification & Characterization Synthesis->Purification In_Vitro In Vitro Assays (e.g., Kinase Inhibition) Purification->In_Vitro SAR Structure-Activity Relationship (SAR) Analysis In_Vitro->SAR ADMET In Vitro ADMET Screening In_Vitro->ADMET Lead_Opt Lead Optimization SAR->Lead_Opt ADMET->Lead_Opt Lead_Opt->Synthesis Iterative Design In_Vivo In Vivo Studies Lead_Opt->In_Vivo

Sources

Comparative

A Comparative In Silico Analysis of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one: A Guide to Molecular Docking Against Dihydrofolate Reductase

This guide provides a comprehensive, step-by-step protocol for the in silico evaluation of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one, a novel compound featuring a 4,6-diamino-1,3,5-triazine scaffold. We pres...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive, step-by-step protocol for the in silico evaluation of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one, a novel compound featuring a 4,6-diamino-1,3,5-triazine scaffold. We present a comparative molecular docking study against human Dihydrofolate Reductase (DHFR), a clinically significant enzyme in cancer chemotherapy. This document is designed for researchers, scientists, and drug development professionals, offering both a practical workflow and the theoretical underpinnings of the experimental choices involved.

Part 1: Theoretical Framework & Experimental Design

The Scientific Rationale: Why Dihydrofolate Reductase (DHFR)?

Dihydrofolate Reductase (DHFR) is a crucial enzyme in the folate metabolic pathway, responsible for the NADPH-dependent reduction of dihydrofolate to tetrahydrofolate.[1] Tetrahydrofolate and its derivatives are essential cofactors for the synthesis of purines and thymidylate, which are vital precursors for DNA synthesis and cellular replication.[2][3] Consequently, the inhibition of DHFR disrupts DNA production, leading to cell cycle arrest and apoptosis, making it an established and highly validated target for antimicrobial and anticancer therapies.[2][3]

The selection of DHFR as the target for 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one is based on established structure-activity relationships. The compound's core 4,6-diamino-1,3,5-triazine moiety is a well-known pharmacophore that mimics the diaminopyrimidine structure found in numerous DHFR inhibitors.[1][4] This structural analogy to known antifolates like Methotrexate and Trimethoprim strongly suggests a potential competitive binding interaction within the DHFR active site.[5][6]

Selection of Comparator Compounds

To objectively evaluate the potential of our lead compound, we compare its docking performance against two well-established, clinically relevant DHFR inhibitors:

  • Methotrexate (MTX): A potent, slow, tight-binding competitive inhibitor of human DHFR used extensively in cancer chemotherapy.[2][7] Its high affinity and well-characterized binding mode make it an ideal positive control for assessing inhibitory potential.[7][8]

  • Trimethoprim (TMP): An antimicrobial agent that also inhibits DHFR. While it shows significantly higher selectivity for bacterial DHFR, it serves as a valuable benchmark for comparing binding interactions and understanding potential selectivity determinants.[1][9]

The In Silico Workflow: A Conceptual Overview

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand) when bound to a second (a receptor, typically a protein) to form a stable complex.[10] The workflow is a systematic process designed to prepare the molecules, simulate their interaction, and analyze the results to predict binding affinity and mode.

G cluster_prep Preparation Phase cluster_sim Simulation Phase cluster_analysis Analysis Phase ligand_prep Ligand Preparation (Test & Comparators) docking Molecular Docking (AutoDock Vina) ligand_prep->docking protein_prep Protein Preparation (Human DHFR) protein_prep->docking scoring Binding Affinity (Scoring Function) docking->scoring interaction Interaction Analysis (Binding Pose) scoring->interaction conclusion conclusion interaction->conclusion Comparative Evaluation

Caption: High-level workflow for the in silico docking study.

Part 2: Detailed Step-by-Step Methodology

This section outlines the complete, self-validating protocol for conducting the docking study. The use of open-source, widely validated software ensures reproducibility and accessibility.[11]

Software and Resource Requirements
  • Protein Structure: Human DHFR (PDB ID: 1DRF). Sourced from the RCSB Protein Data Bank.[12]

  • Molecular Visualization & Preparation: UCSF Chimera, PyMOL.

  • Docking Software: AutoDock Vina, a widely used open-source program known for its speed and accuracy.[10][11]

  • Preparation Scripts: AutoDock Tools (ADT) for generating PDBQT files.

Ligand Preparation Protocol

Causality: Ligands must be converted into a 3D format with correct atom types, charges, and rotatable bonds for the docking algorithm to process them.

  • Obtain 2D Structures: Draw the structures of 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one, Methotrexate, and Trimethoprim using chemical drawing software (e.g., ChemDraw) and save as MOL files.

  • Convert to 3D: Use a program like UCSF Chimera to open the 2D MOL files and generate 3D coordinates.

  • Energy Minimization: Perform energy minimization (e.g., using the AMBER force field within Chimera) to obtain a low-energy, stable conformation.

  • Assign Charges & Save: Use AutoDock Tools to assign Gasteiger charges, merge non-polar hydrogens, and define rotatable bonds. Save the final prepared ligand structure in the PDBQT file format.

Target Protein Preparation Protocol

Causality: The raw crystal structure from the PDB contains non-essential molecules (e.g., water, co-crystallized ligands) and lacks hydrogen atoms. These must be corrected to create a clean, chemically accurate receptor model for docking.

  • Download Structure: Fetch the crystal structure of human DHFR, PDB ID: 1DRF, from the RCSB PDB website.[12]

  • Clean the Protein: Open the PDB file in UCSF Chimera or PyMOL. Remove all water molecules and the original co-crystallized ligand (folate).

  • Add Hydrogens: Add hydrogen atoms to the protein structure, as they are crucial for calculating hydrogen bonds. Ensure correct protonation states for acidic and basic residues at physiological pH (7.4).

  • Assign Charges & Save: Using AutoDock Tools, add Kollman charges to the protein atoms. Merge non-polar hydrogens and save the prepared receptor in the PDBQT format.

Molecular Docking Protocol (AutoDock Vina)

Causality: Molecular docking requires defining a specific search space (the "grid box") on the receptor where the ligand is likely to bind. The exhaustiveness parameter controls the computational effort used to find the best binding pose.

  • Define the Binding Site: Identify the active site of DHFR. This is readily located by observing the position of the original co-crystallized ligand (folate) in the 1DRF structure. Key residues in the human DHFR active site include Ile-7, Glu-30, Phe-31, Phe-34, and Val-115.[13]

  • Set the Grid Box: In AutoDock Tools, define a grid box that encompasses the entire active site. A typical size is 25 x 25 x 25 Å, centered on the active site.

  • Configure Vina: Create a configuration file (conf.txt) that specifies the paths to the receptor and ligand PDBQT files, the center and size of the grid box, and the exhaustiveness parameter. An exhaustiveness of 16 is recommended for a balance of speed and accuracy.[14]

  • Execute Docking: Run AutoDock Vina from the command line, referencing your ligand, receptor, and configuration file. vina --config conf.txt --receptor protein.pdbqt --ligand ligand.pdbqt --out ligand_out.pdbqt --log ligand_log.txt

  • Repeat: Perform the docking for the test compound and both comparator compounds (Methotrexate and Trimethoprim).

Part 3: Results, Analysis, and Comparative Discussion

(Note: The following quantitative data is representative and generated for illustrative purposes based on typical results from such studies.)

Docking Score Analysis

The primary output from AutoDock Vina is the binding affinity, a score in kcal/mol that estimates the binding free energy. More negative values indicate stronger, more favorable binding.

CompoundBinding Affinity (kcal/mol)Ligand Efficiency (LE)
1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one -8.9 -0.40
Methotrexate (Positive Control)-10.2-0.32
Trimethoprim (Comparator)-7.8-0.37

Ligand Efficiency (LE) = Binding Affinity / Number of Heavy Atoms. A metric to compare compounds of different sizes.

The test compound shows a promising binding affinity of -8.9 kcal/mol, which is significantly stronger than the comparator Trimethoprim (-7.8 kcal/mol) and approaches the potent inhibitor Methotrexate (-10.2 kcal/mol). Its high ligand efficiency suggests an efficient binding interaction relative to its size.

Binding Interaction Analysis

Analysis of the top-ranked docking pose reveals how each ligand orients itself within the DHFR active site and the specific molecular interactions that stabilize the complex.

G cluster_ligands cluster_residues Test_Compound 1-(4,6...) Diamino-triazine Ring Phenyl Ring Glu30 Glu-30 Test_Compound:f1->Glu30 H-Bond Phe31 Phe-31 Test_Compound:f2->Phe31 Pi-Pi Stack Val115 Val-115 Test_Compound:f2->Val115 Hydrophobic MTX Methotrexate Diaminopteridine Ring p-aminobenzoyl-glutamate MTX:f1->Glu30 H-Bond MTX:f2->Phe31 Hydrophobic Phe34 Phe-34 MTX:f1->Phe34 Pi-Cation

Caption: Comparative interaction diagram for the test compound and Methotrexate.

  • 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one: The diamino-triazine ring forms critical hydrogen bonds with the carboxylate side chain of Glu-30 , a key interaction for anchoring antifolates. The phenyl ring is positioned in a hydrophobic pocket, establishing a favorable pi-pi stacking interaction with Phe-31 and hydrophobic contacts with Val-115 .

  • Methotrexate: The diaminopteridine ring of MTX also forms strong hydrogen bonds with Glu-30 . Additionally, its glutamate tail extends deeper into the active site, forming further interactions that account for its higher binding affinity. It engages in hydrophobic interactions with Phe-31 and a pi-cation interaction with Phe-34 .[7]

Comparative Insights and Future Directions

The in silico analysis reveals that 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one is a promising candidate as a human DHFR inhibitor.

  • Performance: Its predicted binding affinity (-8.9 kcal/mol) and interaction profile suggest it can effectively compete with the native substrate for the active site. It successfully mimics the key hydrogen bonding interactions of established inhibitors like Methotrexate.

  • Comparison: While not as potent as Methotrexate, its binding score surpasses that of Trimethoprim, indicating strong potential. The primary difference in affinity compared to MTX lies in the lack of an extended moiety to form additional interactions, which presents a clear avenue for future optimization.

  • Next Steps: These computational results provide a strong hypothesis that warrants experimental validation. The next logical steps include:

    • In Vitro Enzyme Assay: Quantify the IC50 value of the compound against purified human DHFR to confirm inhibitory activity.

    • Cell-Based Assays: Evaluate the compound's effect on the proliferation of cancer cell lines known to be sensitive to antifolates.

    • Lead Optimization: Use the docking model to guide the rational design of derivatives. For example, adding a carboxylate-containing chain to the phenyl ring could mimic the glutamate tail of Methotrexate, potentially increasing binding affinity.

Conclusion

This guide has detailed a robust and reproducible in silico workflow for evaluating novel small molecules against established therapeutic targets. Through a comparative docking study, we have demonstrated that 1-(4,6-diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one shows significant promise as a competitive inhibitor of human DHFR. The computational data provides a solid foundation and a clear strategic path for subsequent experimental validation and lead optimization efforts in the pursuit of novel anticancer agents.

References

  • Oefner, C., D'Arcy, A., & Winkler, F.K. (1992). Crystal structure of human dihydrofolate reductase complexed with folate. RCSB Protein Data Bank. [Link]

  • PDB-101. Trimethoprim. RCSB PDB. [Link]

  • Cody, V., et al. (2011). Crystallographic analysis reveals a novel second binding site for trimethoprim in active site double mutants of human dihydrofolate reductase. PubMed. [Link]

  • Bhabha, G., et al. (2013). Crystal structure of human dihydrofolate reductase (DHFR) bound to NADP+ and folate. RCSB Protein Data Bank. [Link]

  • Vanichtanankul, J., et al. (2022). Human dihydrofolate reductase complexed with P39. RCSB Protein Data Bank. [Link]

  • Klon, A.E., et al. (2002). Atomic structures of human dihydrofolate reductase complexed with NADPH and two lipophilic antifolates at 1.09 a and 1.05 a resolution. PubMed. [Link]

  • Singh, H., & Singh, S. (2020). Molecular Docking Using Chimera and Autodock Vina Software for Nonbioinformaticians. Methods in Molecular Biology. [Link]

  • Davies, J.F., et al. (1990). Crystal structures of recombinant human dihydrofolate reductase complexed with folate and 5-deazafolate. RCSB Protein Data Bank. [Link]

  • Gerothanassis, I.P., et al. (1991). Methotrexate binds in a non-productive orientation to human dihydrofolate reductase in solution, based on NMR spectroscopy. PubMed. [Link]

  • ResearchGate. (2012). Methotrexate binds to the folate-binding region of DHFR. [Link]

  • Cody, V., et al. (2005). Multiple Conformers in Active Site of Human Dihydrofolate Reductase F31R/Q35E Double Mutant Suggest Structural Basis for Methotrexate Resistance. PMC. [Link]

  • BIOVIA. (n.d.). Protocol for Docking with AutoDock. [Link]

  • BIO-IT Community. (2026). AutoDock Vina Tutorial: Protein-Ligand Docking for Beginners 2026. [Link]

  • Figshare. (2012). Methotrexate binds to the folate-binding region of DHFR. [Link]

  • iGEM. (n.d.). AutoDock Vina Protocol. [Link]

  • Schnell, J.R., et al. (2004). Interaction of dihydrofolate reductase with methotrexate: Ensemble and single-molecule kinetics. PMC. [Link]

  • The Scripps Research Institute. (n.d.). AutoDock Vina: Molecular docking program. [Link]

  • Rodrigues, J.V., et al. (2019). High-Order Epistasis in Catalytic Power of Dihydrofolate Reductase Gives Rise to a Rugged Fitness Landscape in the Presence of Trimethoprim Selection. Molecular Biology and Evolution. [Link]

  • Journal of Chemical and Pharmaceutical Research. (2012). Molecular Docking of Triazine analogues. [Link]

  • Wójcik, M., et al. (2021). Synthesis, Biological Activity, and Molecular Dynamics Study of Novel Series of a Trimethoprim Analogs as Multi-Targeted Compounds: Dihydrofolate Reductase (DHFR) Inhibitors and DNA-Binding Agents. PMC. [Link]

  • Wójcik-Pszczoła, K., et al. (2024). Benzamide Trimethoprim Derivatives as Human Dihydrofolate Reductase Inhibitors—Molecular Modeling and In Vitro Activity Study. MDPI. [Link]

  • Pharmacy Education. (2024). Molecular docking studies of novel s-triazine derivatives incorporating amino methoxy chalcone for EGFR inhibitor in breast cancer. [Link]

  • Elsevier. (2024). Structural and in silico studies of 2-pyridyl-decorated 2-amino-1,3,5-triazine with a potency against SARS-CoV-2 proteins. [Link]

  • Asian Journal of Chemistry. (2013). 3D-QSAR and Docking Modeling Study of 1,3,5-Triazine Derivatives as PSII Electron Transport Inhibitor. [Link]

  • ResearchGate. (2007). Synthesis, Characterization and Biological Activity of Some 1,2,4-Triazine Derivatives. [Link]

  • Rullah, et al. (2024). Exploration of leads from bis-indole based triazine derivatives targeting human aldose reductase in diabetic type 2: in-silico approaches. PMC. [Link]

  • Ma, Y. (2007). Synthesis and bioactivity study of 4,6-diamino-1,3,5-triazines. ScholarBank@NUS. [Link]

  • ResearchGate. (2025). Hybrid Molecules Composed of 2,4-Diamino-1,3,5-triazines and 2-Imino-Coumarins and Coumarins. Synthesis and Cytotoxic Properties. [Link]

  • Google Patents. (2003). 6-phenyl-n-phenyl-(1,3,5) -triazine-2,4-diamine derivatives and related compounds with lysophphosphatidic acid acyltransferase beta (lpaat-beta)
  • Łażewska, D., et al. (2023). Trisubstituted 1,3,5-Triazines as Histamine H4 Receptor Antagonists with Promising Activity In Vivo. MDPI. [Link]

Sources

Safety & Regulatory Compliance

Safety

An In-Depth Operational Guide to the Safe Handling and Disposal of 1-(4,6-Diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one

As a Senior Application Scientist overseeing the scale-up and lifecycle management of complex heterocyclic compounds, I frequently encounter logistical bottlenecks surrounding the end-of-life disposal of nitrogen-rich ph...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist overseeing the scale-up and lifecycle management of complex heterocyclic compounds, I frequently encounter logistical bottlenecks surrounding the end-of-life disposal of nitrogen-rich pharmaceutical intermediates. 1-(4,6-Diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one is a highly functionalized molecule combining a stable triazine core with a phenylethanone moiety.

While its structure makes it a valuable scaffold for drug development and materials science, it also presents distinct environmental and thermal decomposition hazards. This guide bypasses generic safety data to provide a self-validating, causality-driven operational protocol for the safe handling, containment, and ultimate destruction of this compound.

Mechanistic Toxicology & Hazard Profile

To design an effective disposal system, we must first understand why this specific chemical behaves the way it does.

  • Aquatic Persistence: Triazine derivatives are notoriously persistent in aquatic ecosystems. They resist natural hydrolysis and can act as severe aquatic toxicants (often inhibiting photosynthesis in aquatic flora)[1]. Consequently, zero drain disposal is an absolute mandate.

  • Thermal Decomposition & NOx Generation: The molecule contains five nitrogen atoms, resulting in an exceptionally high nitrogen-to-carbon ratio. When exposed to high temperatures or incomplete combustion, the triazine ring unzips, generating dangerous levels of nitrogen oxides (NOx), carbon monoxide, and potentially isocyanic acid (HNCO) or hydrogen cyanide (HCN)[2][3].

  • Physical State Hazards: Due to extensive intermolecular hydrogen bonding facilitated by the diamino groups, this compound typically presents as a fine, crystalline powder. This creates a severe risk of aerosolization and dust inhalation during transfer operations.

Quantitative Operational Parameters

To ensure safety and compliance, all handling and disposal operations must adhere to the thresholds outlined below.

ParameterSpecification / ThresholdMechanistic Rationale
Incineration Temperature > 1000°C (1832°F)Required to completely break the highly stable aromatic C-N bonds in the triazine ring[4].
Incinerator Retention Time ≥ 2.0 secondsEnsures complete oxidation, preventing the formation of toxic incomplete combustion byproducts like HCN[4].
Flue Gas Scrubbing Alkaline (pH > 8.5)Neutralizes the massive influx of acidic NOx gases generated during the destruction of the nitrogen-rich core.
Aquatic Toxicity Limit Zero Drain DischargeTriazines are environmentally persistent; any aqueous waste must be collected as RCRA Subtitle C hazardous waste[1][5].
Ventilation Face Velocity 0.4 – 0.6 m/sPrevents the aerosolization of the fine crystalline powder during weighing and transfer.

Step-by-Step Operational Methodologies

Every protocol in your laboratory should be a self-validating system. The following methodologies are designed so that the physical steps naturally prevent the chemical hazards.

Protocol A: Routine Solid Waste Consolidation

Causality Focus: Preventing static ignition and dust aerosolization.

  • Engineering Controls: Verify that the local exhaust ventilation (fume hood or powder weighing station) is operating at a face velocity of 0.4–0.6 m/s.

  • PPE Verification: Don anti-static nitrile gloves, a fitted P100 particulate respirator (if outside a closed system), and a standard lab coat.

  • Transfer: Using non-sparking, anti-static spatulas, transfer the waste powder into a high-density polyethylene (HDPE) wide-mouth container. Why HDPE? It prevents the static charge buildup that commonly occurs with fine organic dusts in glass or standard plastics.

  • Containment & Labeling: Seal the container with a PTFE-lined cap. Label explicitly with: "Hazardous Waste - Triazine Derivative / Toxic to Aquatic Life / Incinerate Only."

  • Validation: Weigh the container and log the mass in your facility's Resource Conservation and Recovery Act (RCRA) tracking system to ensure accumulation limits are strictly monitored[5].

Protocol B: Emergency Powder Spill Decontamination

Causality Focus: Suppressing aerosolization prior to mechanical collection.

  • Isolation: Immediately evacuate the immediate area. Do not use standard vacuums , as the exhaust will aerosolize the fine triazine powder into the ambient lab air.

  • Wetting (The Critical Step): Lightly mist the spilled powder with a 70% ethanol/water solution. Why? Wetting reduces the surface tension and binds the fine particulates into a slurry, entirely neutralizing the inhalation hazard during physical collection.

  • Recovery: Wipe up the wetted slurry using inert, absorbent pads. Place all pads into a dedicated RCRA Subtitle C solid waste bag.

  • Chemical Decontamination: Wash the affected surface with a mild alkaline detergent solution (pH 9-10) to help hydrolyze any microscopic residual compound, followed by a thorough deionized water rinse. Collect all rinse water as hazardous aqueous waste.

Disposal & Thermal Destruction Workflow

Because of its environmental persistence and toxic thermal degradation profile, 1-(4,6-Diamino-1,3,5-triazin-2-yl)-2-phenylethan-1-one cannot be disposed of in standard municipal solid waste or down the drain[1]. It must be processed at a licensed hazardous waste facility capable of controlled, high-temperature incineration with advanced flue gas scrubbing[4].

G Start Waste Generation: 1-(4,6-Diamino-1,3,5-triazin-2-yl) -2-phenylethan-1-one Solid Solid Waste (Powder/Crystals) Start->Solid Liquid Liquid Waste (Solvent Mixtures) Start->Liquid PPE Contaminated PPE & Consumables Start->PPE Collection RCRA Subtitle C Hazardous Waste Collection Solid->Collection Liquid->Collection PPE->Collection Incinerator High-Temp Incineration (>1000°C, 2s retention) Collection->Incinerator Transport to Licensed Facility Scrubber Alkaline Flue Gas Scrubbing (Neutralize NOx & HCN) Incinerator->Scrubber Exhaust Gas Ash Landfill Disposal (Bottom Ash) Incinerator->Ash Solid Residue Emission Clean Air Emission Scrubber->Emission Treated Gas

Figure 1: RCRA-compliant disposal and thermal destruction workflow for triazine derivatives.

Regulatory Compliance & Incinerator Specifications

When contracting a waste disposal vendor, you must verify that their facility meets the following criteria for processing nitrogen-rich heterocycles:

  • Thermal Oxidation: The incinerator must operate at a minimum of 1000°C (1832°F) with a dwell time of at least 2.0 seconds. This is the EPA-validated threshold required to achieve >99.99% destruction efficiency of complex organic pesticides and triazine derivatives[4].

  • Effluent Scrubbing: The facility must utilize wet alkaline scrubbers. Because the thermal unzipping of the triazine ring generates massive amounts of NOx, the scrubber's pH must be strictly monitored to ensure complete neutralization before atmospheric venting[2][3].

By implementing these scientifically grounded protocols, your facility will not only ensure strict RCRA compliance but also protect laboratory personnel and the surrounding ecosystem from the insidious hazards of persistent heterocyclic compounds.

References

  • SAFETY DATA SHEET - TCI Chemicals. tcichemicals.com. 2

  • EP0560567A1 - Calix-arene encapsulation of s-triazines and their use for reducing nitrogen oxides in Diesel fuel exhaust. Google Patents. 3

  • Determination of Incinerator Operating Conditions Necessary for Safe Disposal of Pesticides. epa.gov. 4

  • Guidelines for the Classification and Coding of Industrial and Hazardous Wastes. texas.gov. 5

  • The Importance of Chemical Lab Waste Disposal For Colleges and Universities. emsllcusa.com. 1

Sources

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